BRD73954

Core Science & Biosynthesis

BRD73954: A Technical Guide to its Discovery and Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the discovery, synthesis, and biological characterization of BRD73954, a potent and selective dual inhibitor of histone deacetylase (HDAC) 6 and 8.

Introduction

BRD73954, with the chemical name N1-Hydroxy-N3-(2-phenylethyl)-1,3-benzenedicarboxamide, was first identified by Olson and colleagues in 2013 as the first small molecule capable of potently and selectively inhibiting both HDAC6 and HDAC8.[1][2] These two HDAC isoforms belong to different phylogenetic classes, making the dual inhibition by a single small molecule a significant discovery in the field of epigenetics and drug discovery. The strategic inhibition of HDAC6 and HDAC8 holds potential therapeutic applications, offering a potentially wider therapeutic window compared to the inhibition of other HDACs.

Quantitative Data

The biological activity of BRD73954 has been characterized by its inhibitory concentration (IC50) against a panel of HDAC isoforms. The data consistently demonstrates its high potency and selectivity for HDAC6 and HDAC8.

HDAC Isoform	IC50 (µM)
HDAC1	12
HDAC2	9
HDAC3	23
HDAC4	>33
HDAC6	0.036
HDAC8	0.12

Table 1: Inhibitory Activity of BRD73954 against various HDAC isoforms. Data compiled from multiple sources.[3][4][5]

Experimental Protocols

Synthesis of BRD73954

The synthesis of BRD73954 is a two-step process starting from 3-(Methoxycarbonyl)benzoic acid.

Step 1: Synthesis of 3-((2-phenylethyl)carbamoyl)benzoic acid

• To a solution of 3-(Methoxycarbonyl)benzoic acid in a suitable aprotic solvent such as dichloromethane (B109758) (DCM) or dimethylformamide (DMF), is added a coupling agent like (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (HATU) or dicyclohexylcarbodiimide (B1669883) (DCC), along with a non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA).

• 2-Phenylethanolamine is then added to the reaction mixture.

• The reaction is stirred at room temperature until completion, which can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, the reaction mixture is worked up by washing with an aqueous acid solution (e.g., 1N HCl) and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel to yield 3-((2-phenylethyl)carbamoyl)benzoic acid.

Step 2: Synthesis of N1-Hydroxy-N3-(2-phenylethyl)-1,3-benzenedicarboxamide (BRD73954)

• The product from Step 1, 3-((2-phenylethyl)carbamoyl)benzoic acid, is dissolved in a suitable solvent like DMF.

• A coupling agent (e.g., HATU or DCC) and a base (e.g., DIPEA) are added to the solution.

• Hydroxylamine hydrochloride is then added to the reaction mixture.

• The reaction is stirred at room temperature until completion.

• The reaction is quenched with water, and the product is extracted with an organic solvent like ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated.

• The final product, BRD73954, is purified by preparative high-performance liquid chromatography (HPLC) or crystallization.

HDAC Inhibition Assay

The inhibitory activity of BRD73954 against various HDAC isoforms is determined using a commercially available fluorogenic assay kit.

• Recombinant human HDAC enzymes are incubated with a fluorescently labeled acetylated peptide substrate and varying concentrations of BRD73954.

• The deacetylation of the substrate by the HDAC enzyme is followed by the addition of a developer solution which releases a fluorophore.

• The fluorescence intensity is measured using a microplate reader.

• IC50 values are calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Cellular Acetylation Assay

The effect of BRD73954 on cellular protein acetylation is assessed in a cell line such as HeLa.

• HeLa cells are treated with various concentrations of BRD73954 for a specified period (e.g., 24-48 hours).

• Following treatment, cells are lysed, and the protein concentration of the lysates is determined.

• Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a polyvinylidene difluoride (PVDF) membrane.

• The membranes are probed with primary antibodies specific for acetylated α-tubulin (a known HDAC6 substrate) and acetylated histone H3 (a substrate for class I HDACs).

• After incubation with appropriate secondary antibodies, the protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• The intensity of the bands is quantified to determine the relative levels of acetylated proteins.

Visualizations

Signaling Pathway of BRD73954

Caption: Signaling pathway of BRD73954.

Experimental Workflow for BRD73954 Evaluation

Caption: Experimental workflow for BRD73954 synthesis and evaluation.

References

• 1. Discovery of the first histone deacetylase 6/8 dual inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of the first histone deacetylase 6/8 dual inhibitors. | Broad Institute [broadinstitute.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. axonmedchem.com [axonmedchem.com]
• 5. selleckchem.com [selleckchem.com]

BRD73954: A Technical Guide to the First-in-Class Dual HDAC6 and HDAC8 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

BRD73954 is a novel small molecule that has garnered significant interest in the field of epigenetics and drug discovery as the first potent and selective dual inhibitor of histone deacetylase 6 (HDAC6) and histone deacetylase 8 (HDAC8).[1][2][3] These two enzymes, despite belonging to different HDAC classes (Class IIb and Class I, respectively), are both implicated in a variety of cellular processes, and their simultaneous inhibition presents a promising therapeutic strategy. This document provides a comprehensive technical overview of BRD73954, including its biochemical activity, mechanism of action, and detailed experimental protocols for its characterization.

Introduction

Histone deacetylases (HDACs) are a family of enzymes that play a crucial role in regulating gene expression through the deacetylation of lysine (B10760008) residues on histones and other non-histone proteins.[4] Dysregulation of HDAC activity is associated with the pathogenesis of numerous diseases, including cancer and neurological disorders. While many HDAC inhibitors have been developed, most target multiple HDAC isoforms within the same class. BRD73954 represents a unique pharmacological tool by selectively targeting two distinct classes of HDACs, HDAC6 and HDAC8.[3]

HDAC6 is a predominantly cytoplasmic enzyme known to deacetylate non-histone proteins such as α-tubulin, a key component of the cytoskeleton.[5] Its inhibition is associated with effects on cell motility and protein degradation pathways. HDAC8, a Class I HDAC, is primarily located in the nucleus and plays a role in gene expression regulation. The dual inhibition of these enzymes offers the potential for synergistic therapeutic effects and a wider therapeutic window compared to inhibitors targeting Class I HDACs like HDAC1, 2, and 3.[2]

Biochemical Profile and Potency

BRD73954 exhibits potent inhibitory activity against both HDAC6 and HDAC8, with significantly lower potency against other HDAC isoforms. The inhibitory concentrations (IC50) have been determined through in vitro enzymatic assays.

Table 1: In Vitro Inhibitory Activity of BRD73954 against a Panel of HDAC Isoforms

HDAC Isoform	IC50 (µM)	Reference(s)
HDAC6	0.0036	[1]
HDAC8	0.12	[1]
HDAC1	12	[1]
HDAC2	9	[1]
HDAC3	23	[1]
HDAC4	>33	[2]

Data presented as the half-maximal inhibitory concentration (IC50).

Mechanism of Action

BRD73954 functions as a reversible inhibitor of the enzymatic activity of HDAC6 and HDAC8. By binding to the active site of these enzymes, it prevents the deacetylation of their respective substrates.

Inhibition of HDAC6 and Impact on α-Tubulin Acetylation

A primary and well-documented downstream effect of HDAC6 inhibition by BRD73954 is the hyperacetylation of α-tubulin.[1] This modification of the microtubule network can impact cellular processes such as intracellular transport and cell migration. In cellular assays, treatment with BRD73954 leads to a dose-dependent increase in acetylated α-tubulin levels, while the acetylation of histone H3, a substrate of Class I HDACs like HDAC1 and HDAC2, remains unchanged, highlighting the selectivity of BRD73954 at the cellular level.[1]

Caption: Mechanism of BRD73954 action on HDAC6 and α-tubulin.

Inhibition of HDAC8

As a Class I HDAC, HDAC8 is primarily involved in the regulation of gene expression through the deacetylation of histones and other nuclear proteins. The inhibition of HDAC8 by BRD73954 is expected to lead to changes in the expression of specific genes, contributing to its overall cellular effect.

Caption: Proposed mechanism of BRD73954 action on HDAC8.

Experimental Protocols

The following are representative protocols for the characterization of BRD73954. While the specific protocols from the original publication by Olson et al. are not publicly available, these standard methods are widely used for evaluating HDAC inhibitors.

In Vitro HDAC Activity Assay (Fluorogenic)

This protocol describes a common method to determine the IC50 of an inhibitor against purified HDAC enzymes.

Materials:

• Purified recombinant HDAC enzymes (HDAC1, 2, 3, 6, 8, etc.)

• Fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2)

• Developer solution (e.g., Trypsin with Trichostatin A to stop the reaction)

• BRD73954 stock solution in DMSO

• 96-well black microplates

Procedure:

• Prepare serial dilutions of BRD73954 in assay buffer.

• In a 96-well plate, add the diluted inhibitor solutions. Include wells with DMSO only as a negative control and a known pan-HDAC inhibitor as a positive control.

• Add the purified HDAC enzyme to each well and incubate for a pre-determined time at 37°C.

• Initiate the enzymatic reaction by adding the fluorogenic HDAC substrate to each well.

• Incubate the plate at 37°C for a specified time (e.g., 60 minutes).

• Stop the reaction by adding the developer solution. The developer cleaves the deacetylated substrate, releasing a fluorescent molecule.

• Measure the fluorescence using a microplate reader at the appropriate excitation and emission wavelengths (e.g., 390 nm excitation and 460 nm emission for AMC).

• Calculate the percent inhibition for each concentration of BRD73954 and determine the IC50 value by fitting the data to a dose-response curve.

Caption: Workflow for in vitro HDAC activity assay.

Cellular Assay for α-Tubulin Acetylation (Western Blot)

This protocol outlines the steps to assess the effect of BRD73954 on the acetylation of α-tubulin in a cellular context.

Materials:

• Cell line of interest (e.g., HeLa)

• Cell culture medium and supplements

• BRD73954 stock solution in DMSO

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-acetyl-α-tubulin and anti-α-tubulin (as a loading control)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Seed cells in a multi-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of BRD73954 for a specified duration (e.g., 24-48 hours). Include a DMSO-treated vehicle control.

• Wash the cells with ice-cold PBS and lyse them in lysis buffer.

• Determine the protein concentration of each lysate using a BCA assay.

• Prepare protein samples for SDS-PAGE by adding Laemmli buffer and boiling.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against acetyl-α-tubulin overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Strip the membrane and re-probe with an anti-α-tubulin antibody to ensure equal protein loading.

• Quantify the band intensities to determine the relative increase in α-tubulin acetylation.

Summary and Future Directions

BRD73954 is a pioneering chemical probe that provides a unique opportunity to investigate the coordinated roles of HDAC6 and HDAC8 in health and disease. Its high potency and selectivity make it an invaluable tool for dissecting the biological consequences of dual HDAC6/8 inhibition. Further studies are warranted to explore the therapeutic potential of BRD73954 in various disease models, particularly in oncology and neurodegenerative disorders where both HDAC6 and HDAC8 have been implicated. As of the current literature review, no in vivo or clinical trial data for BRD73954 has been published. The development of this and similar dual inhibitors will undoubtedly advance our understanding of the complex biology of histone deacetylases and may lead to novel therapeutic interventions.

References

• 1. Discovery of the first histone deacetylase 6/8 dual inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of the first histone deacetylase 6/8 dual inhibitors. | Broad Institute [broadinstitute.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. scindeks-clanci.ceon.rs [scindeks-clanci.ceon.rs]
• 5. Selective Bioluminogenic HDAC Activity Assays for Profiling HDAC Inhibitors [worldwide.promega.com]

BRD73954: A Technical Guide to its Biological Function as a Dual HDAC6 and HDAC8 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

BRD73954 is a novel small molecule that has emerged as a potent and selective dual inhibitor of histone deacetylase 6 (HDAC6) and histone deacetylase 8 (HDAC8).[1][2][3][4][5][6][7][8] Histone deacetylases (HDACs) are a class of enzymes that play a crucial role in regulating gene expression by removing acetyl groups from lysine (B10760008) residues on histones and other proteins.[9] This deacetylation leads to a more compact chromatin structure, generally associated with transcriptional repression.[9] Beyond their effects on histones, HDACs also deacetylate a variety of non-histone proteins, thereby modulating numerous cellular processes.[9]

The diverse roles of HDAC isoforms in cellular function have made them attractive targets for therapeutic intervention, particularly in oncology.[9] BRD73954's unique selectivity for HDAC6 and HDAC8, which belong to different HDAC classes (Class IIb and Class I, respectively), presents a compelling profile for investigating the combined effects of inhibiting these two specific enzymes.[1][5] HDAC6 is primarily cytoplasmic and its substrates include α-tubulin, Hsp90, and cortactin, playing roles in protein folding, cell migration, and microtubule dynamics.[5] HDAC8 is a nuclear enzyme involved in gene regulation and its dysregulation has been implicated in various cancers.[5]

This technical guide provides an in-depth overview of the biological function of BRD73954 in cells, summarizing key quantitative data, detailing experimental protocols, and visualizing relevant pathways and workflows.

Quantitative Data: Potency and Selectivity of BRD73954

BRD73954 exhibits potent inhibition of HDAC6 and HDAC8 with significantly lower activity against other HDAC isoforms. The half-maximal inhibitory concentrations (IC50) are summarized in the table below.

HDAC Isoform	IC50 (nM)	IC50 (µM)
HDAC6	36	0.036
HDAC8	120	0.12
HDAC1	12,000	12
HDAC2	9,000	9
HDAC3	23,000	23
HDAC4	>33,000	>33
HDAC5	>33,000	>33
HDAC7	13,000	13
HDAC9	>33,000	>33

Data compiled from multiple sources.[1][2][3][4][7][8][9][10]

Cellular Mechanism of Action

The primary cellular effect of BRD73954 is the selective inhibition of HDAC6 and HDAC8. A key downstream consequence of HDAC6 inhibition is the hyperacetylation of its substrate, α-tubulin.[1][10] Treatment of cells with BRD73954 leads to a robust increase in the acetylation of α-tubulin.[1][10] Importantly, at concentrations effective for inhibiting HDAC6, BRD73954 does not significantly alter the acetylation status of histone H3, a substrate of Class I HDACs like HDAC1, 2, and 3, highlighting its selectivity within the cellular context.[11]

Signaling Pathway of BRD73954 Action

Caption: Signaling pathway of BRD73954 in cells.

Experimental Protocols

In Vitro HDAC Inhibition Assay

This protocol is a representative method for determining the IC50 values of BRD73954 against purified HDAC enzymes.

Materials:

• Purified recombinant human HDAC enzymes (HDAC1, 2, 3, 4, 5, 6, 7, 8, 9)

• Fluorogenic HDAC substrate (e.g., Fluor-de-Lys™)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2)

• Developer solution (e.g., containing Trichostatin A and trypsin)

• BRD73954 stock solution in DMSO

• 384-well black microplates

Procedure:

• Prepare serial dilutions of BRD73954 in DMSO. Further dilute the compound in Assay Buffer to the desired final concentrations.

• Add the diluted BRD73954 or vehicle (DMSO) to the wells of the 384-well plate.

• Add the purified HDAC enzyme to each well.

• Incubate for 15 minutes at 30°C.

• Initiate the reaction by adding the fluorogenic HDAC substrate to each well.

• Incubate for 60 minutes at 30°C.

• Stop the reaction and develop the fluorescent signal by adding the Developer solution.

• Incubate for 15 minutes at room temperature.

• Read the fluorescence on a microplate reader (e.g., Excitation: 360 nm, Emission: 460 nm).

• Calculate the percent inhibition for each concentration of BRD73954 and determine the IC50 value by fitting the data to a four-parameter logistic dose-response curve.

Western Blot for α-Tubulin Acetylation

This protocol describes the detection of increased α-tubulin acetylation in cells treated with BRD73954.

Materials:

• HeLa cells (or other suitable cell line)

• Cell culture medium and supplements

• BRD73954

• DMSO (vehicle control)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies:

  • Rabbit anti-acetyl-α-tubulin (Lys40)

  • Mouse anti-α-tubulin (loading control)

• HRP-conjugated secondary antibodies (anti-rabbit and anti-mouse)

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Treatment: Seed HeLa cells in 6-well plates and allow them to adhere overnight. Treat the cells with various concentrations of BRD73954 (e.g., 0.1 to 10 µM) or DMSO for a specified time (e.g., 24-48 hours).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate using the BCA protein assay.

• Sample Preparation: Normalize the protein concentrations and prepare lysates for electrophoresis by adding Laemmli sample buffer and boiling for 5 minutes.

• SDS-PAGE and Transfer: Load equal amounts of protein per lane on an SDS-PAGE gel. After electrophoresis, transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against acetyl-α-tubulin overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane with TBST.

• Detection: Apply the ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

• Loading Control: Strip the membrane and re-probe with the anti-α-tubulin antibody to ensure equal protein loading.

• Analysis: Quantify the band intensities to determine the relative increase in α-tubulin acetylation.

Experimental Workflow for Cellular Activity Assessment

Caption: Workflow for assessing BRD73954's effect on tubulin acetylation.

Conclusion

BRD73954 is a valuable chemical probe for studying the biological roles of HDAC6 and HDAC8. Its potency and selectivity, coupled with its demonstrated ability to induce α-tubulin hyperacetylation in cells, make it a powerful tool for dissecting the cellular pathways regulated by these two deacetylases. The experimental protocols provided in this guide offer a starting point for researchers to investigate the effects of BRD73954 in various cellular contexts and disease models. Further research into the downstream consequences of dual HDAC6 and HDAC8 inhibition with BRD73954 will likely uncover novel therapeutic opportunities.

References

• 1. Discovery of the first histone deacetylase 6/8 dual inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of the first histone deacetylase 6/8 dual inhibitors. | Broad Institute [broadinstitute.org]
• 3. Medicinal chemistry of histone deacetylase inhibitors | Archives of Pharmacy [aseestant.ceon.rs]
• 4. pubs.acs.org [pubs.acs.org]
• 5. dovepress.com [dovepress.com]
• 6. Item - Discovery of the First Histone Deacetylase 6/8 Dual Inhibitors - American Chemical Society - Figshare [acs.figshare.com]
• 7. BRD 73954 | Class II HDACs | Tocris Bioscience [tocris.com]
• 8. rndsystems.com [rndsystems.com]
• 9. selleckchem.com [selleckchem.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. scindeks-clanci.ceon.rs [scindeks-clanci.ceon.rs]

BRD73954: A Technical Guide to its Role in Epigenetic Regulation

For Researchers, Scientists, and Drug Development Professionals

Abstract

BRD73954 is a potent and selective small molecule inhibitor of histone deacetylases (HDACs), demonstrating a significant role in epigenetic regulation. This document provides a comprehensive overview of BRD73954, including its mechanism of action, quantitative biochemical data, and its effects on cellular pathways. Detailed methodologies for key experimental procedures are outlined, and signaling pathways are visualized to facilitate a deeper understanding of its function. This guide is intended to serve as a technical resource for researchers and professionals in the fields of epigenetics and drug development.

Introduction to Epigenetic Regulation and HDACs

Epigenetic modifications are heritable changes in gene expression that do not involve alterations to the underlying DNA sequence.[1] These modifications, including DNA methylation and histone modifications, play a crucial role in regulating cellular processes.[1] Histone deacetylases (HDACs) are a class of enzymes that remove acetyl groups from lysine (B10760008) residues on histones and other proteins.[2] This deacetylation generally leads to a more condensed chromatin structure, restricting the access of transcription factors to DNA and resulting in transcriptional repression.[2] Dysregulation of HDAC activity has been implicated in various diseases, including cancer, making HDAC inhibitors a promising class of therapeutic agents.[3][4]

BRD73954: Mechanism of Action

BRD73954 functions as a potent and selective dual inhibitor of HDAC6 and HDAC8.[5][6][7][8][9] Its inhibitory action on these specific HDAC isoforms leads to changes in the acetylation status of their respective protein substrates, thereby influencing downstream cellular processes. A key observed effect of BRD73954 is the increase in the acetylation of α-tubulin, a non-histone protein and a primary substrate of HDAC6.[5][8][9] Notably, treatment with BRD73954 has been shown to increase α-tubulin acetylation without significantly altering the acetylation state of histone H3.[5][8]

Quantitative Data

The inhibitory activity of BRD73954 against a panel of HDAC isoforms has been quantified, highlighting its selectivity for HDAC6 and HDAC8. The half-maximal inhibitory concentration (IC50) values are summarized in the table below.

Target	IC50 (µM)
HDAC1	12
HDAC2	9
HDAC3	23
HDAC4	>33
HDAC5	>33
HDAC6	0.0036
HDAC7	13
HDAC8	0.12
HDAC9	>33

Table 1: Inhibitory activity (IC50) of BRD73954 against various HDAC isoforms. Data compiled from multiple sources.[5][6][7][8][9]

Signaling Pathways and Experimental Workflows

BRD73954 Signaling Pathway

The primary signaling pathway affected by BRD73954 involves the inhibition of HDAC6 and the subsequent increase in α-tubulin acetylation. This can impact microtubule stability and dynamics, which are crucial for various cellular functions such as cell division and intracellular transport.

Caption: BRD73954 inhibits HDAC6, leading to increased α-tubulin acetylation.

Experimental Workflow: Assessing HDAC Activity

A common method to determine the inhibitory effect of a compound on HDAC activity is through a fluorometric or bioluminogenic assay. The general workflow for such an assay is depicted below.

Caption: Workflow for determining HDAC inhibitory activity.

Experimental Workflow: Western Blot for α-Tubulin Acetylation

To assess the cellular impact of BRD73954 on α-tubulin acetylation, Western blotting is a standard technique.

References

• 1. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 2. Preparation and Biochemical Analysis of Classical Histone Deacetylases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Histone Deacetylase (HDAC) Activity Assay Kit (Fluorometric), Research Kits - CD BioSciences [epigenhub.com]
• 4. benchchem.com [benchchem.com]
• 5. Selective Bioluminogenic HDAC Activity Assays for Profiling HDAC Inhibitors [promega.com]
• 6. Identification of HDAC inhibitors using a cell-based HDAC I/II assay - PMC [pmc.ncbi.nlm.nih.gov]
• 7. reactionbiology.com [reactionbiology.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. selleckchem.com [selleckchem.com]

Cellular Targets of BRD73954 Beyond HDAC6/8: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

BRD73954 is a small molecule inhibitor originally developed as a potent and selective dual inhibitor of histone deacetylase 6 (HDAC6) and HDAC8.[1][2] As a member of the hydroxamic acid class of HDAC inhibitors, it has been a valuable tool for interrogating the biological roles of these enzymes. However, a comprehensive understanding of its cellular mechanism of action requires a thorough characterization of its off-target interactions. This technical guide provides a detailed overview of the known and potential cellular targets of BRD73954 beyond its intended targets, HDAC6 and HDAC8. We will delve into quantitative data from biochemical and chemoproteomic studies, outline key experimental methodologies for target identification, and visualize relevant biological pathways and workflows.

Core Data Presentation

On-Target and Off-Target Activity of BRD73954

The pharmacological profile of BRD73954 is complex, with conflicting data arising from different experimental approaches. While biochemical assays demonstrate potent inhibition of HDAC6 and HDAC8, a comprehensive chemoproteomics study revealed a lack of significant engagement with these targets in a cellular context. This discrepancy underscores the importance of employing multiple methodologies for target validation.

Target	Method	Quantitative Metric	Value	Reference
HDAC6	Biochemical IC50 Assay	IC50	36 nM	[1]
Biochemical IC50 Assay	IC50	3.6 nM	[3]
Chemoproteomics (pKdapp)	pKdapp	< 4.5 (>30 µM)	[4]
HDAC8	Biochemical IC50 Assay	IC50	120 nM	[1]
Biochemical IC50 Assay	IC50	120 nM	[3]
Chemoproteomics (pKdapp)	pKdapp	< 4.5 (>30 µM)	[4]
HDAC1	Biochemical IC50 Assay	IC50	12 µM	[1]
Biochemical IC50 Assay	IC50	12 µM	[3]
HDAC2	Biochemical IC50 Assay	IC50	9 µM	[1]
Biochemical IC50 Assay	IC50	9 µM	[3]
HDAC3	Biochemical IC50 Assay	IC50	23 µM	[3]
HDAC4	Biochemical IC50 Assay	IC50	>33 µM	[1]
HDAC5	Biochemical IC50 Assay	IC50	>33 µM	[1]
HDAC7	Biochemical IC50 Assay	IC50	13 µM	[1]
HDAC9	Biochemical IC50 Assay	IC50	>33 µM	[1]
MBLAC2	Chemoproteomics (General for hydroxamates)	pKdapp	Potent, frequent hit	[4]

Note: The chemoproteomics study by Gwerder et al. (2022) did not detect significant binding of BRD73954 to any protein with a pKdapp > 4.5, which corresponds to a dissociation constant (Kd) of less than 30 µM.[4] This suggests that under the conditions of this assay, which utilizes competitive binding in cell lysates, BRD73954 does not potently engage its intended HDAC targets or other metalloenzymes.

Potential Off-Targets of BRD73954

While direct quantitative data for BRD73954 against many off-targets is limited, chemoproteomic profiling of other hydroxamate-based HDAC inhibitors has identified several common off-targets. Given the structural class of BRD73954, these proteins represent high-priority candidates for further investigation.

Metallo-β-lactamase Domain-Containing Protein 2 (MBLAC2)

MBLAC2 has emerged as a frequent and potent off-target of hydroxamic acid-based HDAC inhibitors.[4][5] It is an acyl-CoA thioesterase with a role in fatty acid metabolism.[6] The inhibition of MBLAC2 by several HDACis has been shown to occur at nanomolar concentrations.[4] Although a specific binding affinity for BRD73954 has not been published, its chemical structure makes MBLAC2 a highly probable off-target.

Other Potential Off-Targets

Broader chemoproteomic screens of HDAC inhibitors have identified other potential off-targets, including:

• GATD3A (Glutamine Amidotransferase-like Class 1 Domain Containing 3A): A mitochondrial deglycase that removes advanced glycation end products.[7][8]

• ISOC1 (Isochorismatase Domain Containing 1): Knockdown of ISOC1 has been linked to inhibition of cancer cell proliferation and metastasis.[4]

• ISOC2 (Isochorismatase Domain Containing 2): A protein with a similar chemical ligand space to some HDACs.[9]

Experimental Protocols

A definitive identification of BRD73954's cellular targets requires robust experimental methodologies. Chemical proteomics is a powerful, unbiased approach to achieve this.

Affinity-Capture Mass Spectrometry

This technique is designed to identify the direct and indirect binding partners of a small molecule from a complex biological sample, such as a cell lysate.

1. Probe Synthesis:

• A derivative of BRD73954 is synthesized with a linker arm and an affinity tag (e.g., biotin).

• A structurally similar but biologically inactive control compound should also be synthesized to distinguish specific from non-specific binders.

2. Affinity Capture:

• The biotinylated BRD73954 probe is immobilized on streptavidin-coated beads.

• Cell lysate is incubated with the immobilized probe to allow for protein binding.

• To confirm specific interactions, a competition experiment is performed where the lysate is pre-incubated with an excess of free, unmodified BRD73954 before adding the beads.

3. Protein Elution and Digestion:

• After washing to remove non-specific binders, the captured proteins are eluted from the beads.

• The eluted proteins are then digested into peptides, typically using trypsin.

4. LC-MS/MS Analysis:

• The resulting peptide mixture is separated by liquid chromatography and analyzed by tandem mass spectrometry (LC-MS/MS).

• The mass spectrometer sequences the peptides, and this information is used to identify the corresponding proteins.

5. Data Analysis:

• Proteins that are significantly enriched on the BRD73954-probed beads compared to control beads are identified as potential targets.

• In the competition experiment, a significant reduction in the binding of a protein in the presence of free BRD73954 validates it as a specific interactor.

Visualizations

Experimental Workflow: Affinity-Capture Mass Spectrometry

Caption: Workflow for identifying BRD73954 binding partners.

Putative Signaling Context of MBLAC2

While a definitive signaling pathway for MBLAC2 is not fully elucidated, its function as an acyl-CoA thioesterase places it within the broader context of fatty acid metabolism. Its inhibition by hydroxamate-based HDAC inhibitors could potentially disrupt lipid signaling and homeostasis.

Caption: Functional context of the potential off-target MBLAC2.

Conclusion

The cellular target landscape of BRD73954 is more nuanced than initially suggested by its potent in vitro inhibition of HDAC6 and HDAC8. A comprehensive chemoproteomics study raises questions about its engagement with these primary targets in a cellular environment and highlights the importance of considering off-target effects. Metallo-β-lactamase domain-containing protein 2 (MBLAC2) stands out as a highly probable off-target for BRD73954, given the compound's chemical class. Further investigation using unbiased, quantitative proteomics methods is essential to fully delineate the complete target space of BRD73954. This will enable a more precise interpretation of its biological effects and guide its application in chemical biology and drug discovery. Researchers employing BRD73954 should be cognizant of these potential off-targets and consider appropriate control experiments to validate their findings.

References

• 1. selleckchem.com [selleckchem.com]
• 2. BRD 73954 | Class II HDACs | Tocris Bioscience [tocris.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Target deconvolution of HDAC pharmacopoeia reveals MBLAC2 as common off-target - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chemical Proteomics Reveals MBLAC2 as a Major Off-Target of HDAC Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Metallo-β-lactamase domain-containing protein 2 is S-palmitoylated and exhibits acyl-CoA hydrolase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. GATD3A, a mitochondrial deglycase with evolutionary origins from gammaproteobacteria, restricts the formation of advanced glycation end products - PMC [pmc.ncbi.nlm.nih.gov]
• 8. GATD3A, a mitochondrial deglycase with evolutionary origins from gammaproteobacteria, restricts the formation of advanced glycation end products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

BRD73954: A Technical Guide to a Dual HDAC6/8 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

BRD73954 is a potent small molecule inhibitor that has garnered significant interest within the research community for its unique dual-inhibitory action against histone deacetylase 6 (HDAC6) and histone deacetylase 8 (HDAC8). This technical guide provides a comprehensive overview of BRD73954, including its chemical properties, mechanism of action, and detailed experimental protocols for its synthesis and biological evaluation. The information presented herein is intended to serve as a valuable resource for researchers investigating the therapeutic potential of selective HDAC inhibition in various disease models.

Chemical Properties

BRD73954, with the chemical name N¹-Hydroxy-N³-(2-phenylethyl)-1,3-benzenedicarboxamide, is characterized by the following properties:

Property	Value	Reference(s)
CAS Number	1440209-96-0	[1][2]
Molecular Formula	C₁₆H₁₆N₂O₃	[1][2]
Molecular Weight	284.31 g/mol	[1][2][3]
Purity	≥98%	[1][2]
Solubility	Soluble to 100 mM in DMSO and to 20 mM in ethanol (B145695) with gentle warming.[1][2]	[1][2]
Storage	Store at +4°C.	[1][2]

Mechanism of Action: Dual Inhibition of HDAC6 and HDAC8

BRD73954 distinguishes itself through its potent and selective inhibition of both HDAC6, a class IIb histone deacetylase, and HDAC8, a class I histone deacetylase. This dual specificity is noteworthy as these enzymes belong to different phylogenetic classes within the HDAC family.

The inhibitory activity of BRD73954 has been quantified against a panel of HDAC isoforms, demonstrating excellent selectivity for HDAC6 and HDAC8.

HDAC Isoform	IC₅₀ (µM)
HDAC1	12
HDAC2	9
HDAC3	23
HDAC4	>33
HDAC5	>33
HDAC6	0.036
HDAC7	13
HDAC8	0.12
HDAC9	>33

Data compiled from multiple sources.[1][3]

One of the key downstream effects of HDAC6 inhibition by BRD73954 is the hyperacetylation of α-tubulin, a major component of microtubules. HDAC6 is a primary tubulin deacetylase, and its inhibition leads to an accumulation of acetylated α-tubulin. This post-translational modification is associated with altered microtubule stability and dynamics, which can impact various cellular processes, including cell motility and protein trafficking. Treatment of cells with BRD73954 results in a robust increase in α-tubulin acetylation, while the acetylation status of histone H3, a substrate of class I HDACs like HDAC1 and HDAC2, remains largely unchanged at concentrations where tubulin acetylation is prominent.[3]

Caption: Mechanism of BRD73954 action.

Experimental Protocols

The following sections detail the methodologies for the synthesis and biological evaluation of BRD73954, based on the foundational work by Olson et al. in the Journal of Medicinal Chemistry (2013).

Synthesis of BRD73954

The synthesis of N¹-Hydroxy-N³-(2-phenylethyl)-1,3-benzenedicarboxamide (BRD73954) is a multi-step process.

Caption: Synthetic workflow for BRD73954.

Detailed Protocol:

• Step 1: Amidation. To a solution of methyl 3-(methoxycarbonyl)benzoate in a suitable solvent (e.g., methanol), phenethylamine is added. The reaction is typically carried out at an elevated temperature to drive the amidation reaction, yielding methyl 3-(phenethylcarbamoyl)benzoate.

• Step 2: Selective Hydrolysis. The resulting methyl ester is selectively hydrolyzed to the corresponding carboxylic acid using a mild base, such as lithium hydroxide, in a mixture of solvents like tetrahydrofuran (B95107) and water. This step yields 3-(phenethylcarbamoyl)benzoic acid.

• Step 3: Hydroxylamine Coupling. The carboxylic acid is then coupled with hydroxylamine. This is typically achieved by first activating the carboxylic acid with a coupling agent such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) in the presence of a base like diisopropylethylamine (DIPEA) in a solvent such as dimethylformamide (DMF). O-(tert-butyldimethylsilyl)hydroxylamine is then added to form the protected hydroxamic acid, which is subsequently deprotected using an acid (e.g., trifluoroacetic acid) to yield the final product, BRD73954.

Note: This is a generalized protocol based on standard organic synthesis techniques for similar compounds. The specific reaction conditions, including stoichiometry, temperature, and reaction times, should be optimized.

HDAC Inhibition Assay

The inhibitory activity of BRD73954 against various HDAC isoforms is determined using a fluorometric assay.

Principle: The assay measures the enzymatic activity of recombinant human HDAC enzymes on a fluorogenic acetylated peptide substrate. Deacetylation of the substrate by the HDAC enzyme is followed by the addition of a developer, which releases a fluorescent molecule. The fluorescence intensity is directly proportional to the HDAC activity.

Materials:

• Recombinant human HDAC enzymes (HDAC1, 2, 3, 4, 5, 6, 7, 8, 9)

• Fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC)

• HDAC assay buffer

• Developer solution

• BRD73954 (and other control inhibitors)

• 96-well black microplates

• Fluorescence plate reader

Protocol:

• Prepare serial dilutions of BRD73954 in HDAC assay buffer.

• In a 96-well plate, add the HDAC enzyme and the BRD73954 dilution (or vehicle control).

• Incubate for a short period at 37°C to allow for inhibitor binding.

• Initiate the reaction by adding the fluorogenic HDAC substrate.

• Incubate the plate at 37°C for a defined period (e.g., 30-60 minutes).

• Stop the reaction and develop the fluorescent signal by adding the developer solution.

• Measure the fluorescence intensity using a plate reader (e.g., excitation at 360 nm and emission at 460 nm).

• Calculate the percent inhibition for each concentration of BRD73954 and determine the IC₅₀ value by fitting the data to a dose-response curve.

Cellular Tubulin Acetylation Assay

The effect of BRD73954 on the acetylation of α-tubulin in cells is typically assessed by Western blotting.

Materials:

• Cell line (e.g., HeLa)

• Cell culture medium and supplements

• BRD73954

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies: anti-acetylated-α-tubulin, anti-α-tubulin (as a loading control)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Protocol:

• Seed cells in a multi-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of BRD73954 (and a vehicle control) for a specified time (e.g., 24 hours).

• Lyse the cells in lysis buffer and collect the total protein lysates.

• Determine the protein concentration of each lysate using a BCA assay.

• Normalize the protein concentrations and prepare samples for SDS-PAGE by adding Laemmli buffer and boiling.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against acetylated-α-tubulin overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Visualize the protein bands using a chemiluminescent substrate and an imaging system.

• Strip the membrane and re-probe with an anti-α-tubulin antibody to ensure equal protein loading.

• Quantify the band intensities to determine the relative increase in tubulin acetylation.

Conclusion

BRD73954 represents a valuable chemical probe for studying the biological roles of HDAC6 and HDAC8. Its dual inhibitory activity and well-characterized effects on tubulin acetylation make it a powerful tool for investigating the therapeutic potential of targeting these enzymes in cancer, neurodegenerative disorders, and other diseases. The detailed protocols provided in this guide are intended to facilitate further research into the mechanism and applications of this potent and selective inhibitor.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]

The Effect of BRD73954 on Tubulin Acetylation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

BRD73954 is a potent and selective dual inhibitor of histone deacetylase 6 (HDAC6) and histone deacetylase 8 (HDAC8). Its primary mechanism of action involves the inhibition of these enzymes, leading to the hyperacetylation of their substrates. A key non-histone substrate of HDAC6, and to some extent HDAC8, is α-tubulin. This technical guide provides an in-depth overview of the effect of BRD73954 on tubulin acetylation, including its selectivity profile, the cellular consequences of its action, and detailed experimental protocols for assessing its efficacy.

Introduction

The acetylation of α-tubulin on lysine-40 is a critical post-translational modification that regulates microtubule stability and function. This process is dynamically controlled by the opposing activities of histone acetyltransferases (HATs) and histone deacetylases (HDACs). HDAC6, a predominantly cytoplasmic enzyme, is the major α-tubulin deacetylase. Its inhibition leads to an accumulation of acetylated tubulin, which is associated with stabilized microtubules and has implications for cellular processes such as intracellular transport and cell motility. HDAC8 has also been identified as a tubulin deacetylase, particularly in cancer cells where it can be overexpressed.

BRD73954 has emerged as a valuable chemical probe for studying the biological roles of HDAC6 and HDAC8. Its ability to selectively inhibit these enzymes provides a powerful tool to investigate the downstream effects of tubulin hyperacetylation in various physiological and pathological contexts, including neurodegenerative diseases and cancer.

Quantitative Data

The inhibitory activity of BRD73954 has been characterized against a panel of HDAC isoforms, demonstrating high selectivity for HDAC6 and HDAC8.

Target	IC50 (µM)
HDAC6	0.0036[1][2]
HDAC8	0.12[1][2]
HDAC1	12[1][2]
HDAC2	9[1][2]
HDAC3	23[1][2]
HDAC4	>33[3][4]
Table 1: In vitro inhibitory activity of BRD73954 against various HDAC isoforms.

Treatment of HeLa cells with BRD73954 has been shown to increase the acetylation of α-tubulin.

Cell Line	Compound	Concentration (µM)	Treatment Time (hours)	Effect on α-tubulin Acetylation
HeLa	BRD73954	10	48	Increased[1]
Table 2: Cellular effect of BRD73954 on α-tubulin acetylation.

Signaling Pathway and Mechanism of Action

The primary mechanism by which BRD73954 increases tubulin acetylation is through the direct inhibition of HDAC6 and HDAC8.

Mechanism of BRD73954-induced tubulin hyperacetylation.

HDAC6 and HDAC8 remove the acetyl group from the lysine-40 residue of α-tubulin. By inhibiting these enzymes, BRD73954 prevents this deacetylation, leading to an accumulation of acetylated α-tubulin. This modification is associated with increased microtubule stability, which can, in turn, affect various cellular functions, including intracellular transport.

Experimental Protocols

Western Blot for α-tubulin Acetylation

This protocol describes the detection of changes in α-tubulin acetylation in cultured cells following treatment with BRD73954 using Western blotting.

Experimental workflow for Western blot analysis.

Materials:

• HeLa cells

• BRD73954 (stock solution in DMSO)

• Cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies:

  • Mouse anti-acetylated-α-tubulin (e.g., clone 6-11B-1)

  • Rabbit anti-α-tubulin (loading control)

• HRP-conjugated secondary antibodies (anti-mouse and anti-rabbit)

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Culture and Treatment:

  • Seed HeLa cells in 6-well plates and allow them to adhere overnight.

  • Treat cells with 10 µM BRD73954 or vehicle (DMSO) for 48 hours.

• Protein Extraction:

  • Wash cells twice with ice-cold PBS.

  • Add 100 µL of ice-cold RIPA buffer to each well and scrape the cells.

  • Incubate on ice for 30 minutes, vortexing occasionally.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant (cell lysate).

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay according to the manufacturer's instructions.

• Sample Preparation and SDS-PAGE:

  • Normalize the protein concentration of all samples with lysis buffer.

  • Add Laemmli sample buffer and boil at 95°C for 5 minutes.

  • Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel.

  • Run the gel until the dye front reaches the bottom.

• Protein Transfer:

  • Transfer the proteins from the gel to a PVDF membrane using a wet or semi-dry transfer system.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against acetylated-α-tubulin and total α-tubulin (diluted in blocking buffer) overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 10 minutes each.

• Detection:

  • Apply ECL substrate to the membrane and detect the chemiluminescent signal using an imaging system.

  • Quantify the band intensities using image analysis software. Normalize the acetylated-α-tubulin signal to the total α-tubulin signal.

Immunofluorescence for Visualizing Acetylated Microtubules

This protocol allows for the visualization of changes in the microtubule acetylation pattern within cells treated with BRD73954.

Materials:

• HeLa cells grown on glass coverslips

• BRD73954

• PBS

• 4% Paraformaldehyde (PFA) in PBS

• Permeabilization buffer (e.g., 0.25% Triton X-100 in PBS)

• Blocking buffer (e.g., 1% BSA in PBS)

• Primary antibody: Mouse anti-acetylated-α-tubulin

• Fluorescently labeled secondary antibody (e.g., Alexa Fluor 488 anti-mouse)

• DAPI (for nuclear counterstaining)

• Mounting medium

Procedure:

• Cell Culture and Treatment:

  • Seed HeLa cells on glass coverslips in a 24-well plate.

  • Treat cells with BRD73954 as described in the Western blot protocol.

• Fixation and Permeabilization:

  • Wash the cells with PBS.

  • Fix the cells with 4% PFA for 15 minutes at room temperature.

  • Wash three times with PBS.

  • Permeabilize the cells with permeabilization buffer for 10 minutes.

  • Wash three times with PBS.

• Immunostaining:

  • Block the cells with blocking buffer for 30-60 minutes.

  • Incubate with the primary anti-acetylated-α-tubulin antibody (diluted in blocking buffer) for 1-2 hours at room temperature or overnight at 4°C.

  • Wash three times with PBS.

  • Incubate with the fluorescently labeled secondary antibody (diluted in blocking buffer) for 1 hour at room temperature in the dark.

  • Wash three times with PBS.

• Mounting and Imaging:

  • Counterstain the nuclei with DAPI for 5 minutes.

  • Wash twice with PBS.

  • Mount the coverslips onto glass slides using mounting medium.

  • Image the cells using a fluorescence microscope.

Conclusion

BRD73954 is a valuable research tool for investigating the roles of HDAC6 and HDAC8 in cellular biology. Its potent and selective inhibition of these enzymes leads to a robust increase in α-tubulin acetylation, providing a means to study the downstream consequences of microtubule stabilization. The protocols provided in this guide offer a framework for researchers to quantitatively and qualitatively assess the effects of BRD73954 on tubulin acetylation in a laboratory setting. Further research into the effects of BRD73954 will likely provide deeper insights into the therapeutic potential of targeting HDAC6 and HDAC8 in various diseases.

References

• 1. HDAC-6 interacts with and deacetylates tubulin and microtubules in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Loss of Deacetylation Enzymes Hdac6 and Sirt2 Promotes Acetylation of Cytoplasmic Tubulin, but Suppresses Axonemal Acetylation in Zebrafish Cilia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.physiology.org [journals.physiology.org]
• 4. Pathological Role of HDAC8: Cancer and Beyond - PMC [pmc.ncbi.nlm.nih.gov]

BRD73954: A Technical Guide to its Potential Therapeutic Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

BRD73954 is a potent and selective small molecule inhibitor of histone deacetylase 6 (HDAC6) and histone deacetylase 8 (HDAC8).[1][2] This dual inhibitory activity presents a unique therapeutic opportunity, as simultaneous modulation of these two distinct HDAC isoforms may offer a wider therapeutic window compared to broader-spectrum HDAC inhibitors.[2][3] This document provides a comprehensive overview of the currently available data on BRD73954, including its mechanism of action, quantitative inhibitory data, and detailed experimental protocols for its initial characterization. Furthermore, it explores the potential therapeutic applications of BRD73954 in oncology and neurodegenerative disorders, based on the known functions of its targets, and proposes future directions for its preclinical and clinical development.

Core Properties and Mechanism of Action

BRD73954 is a synthetic, cell-permeable molecule that acts as a reversible inhibitor of HDAC6 and HDAC8.[1] Its chemical structure features a hydroxamic acid moiety, which is a common zinc-binding group found in many HDAC inhibitors, responsible for chelating the zinc ion in the active site of the enzyme and blocking its catalytic activity.

The primary mechanism of action of BRD73954 is the dual inhibition of HDAC6, a class IIb HDAC, and HDAC8, a class I HDAC.[1][2] This is a noteworthy feature, as these two enzymes belong to different phylogenetic classes within the HDAC family.[1] The inhibition of HDAC6 leads to the hyperacetylation of its primary cytoplasmic substrate, α-tubulin, which is involved in microtubule dynamics, cell migration, and protein trafficking.[1] The inhibition of HDAC8, a nuclear enzyme, is expected to result in the hyperacetylation of histone proteins, leading to a more relaxed chromatin structure and altered gene expression.

Quantitative Data: In Vitro Inhibitory Activity

The inhibitory potency and selectivity of BRD73954 against a panel of human HDAC isoforms have been determined using in vitro enzymatic assays. The half-maximal inhibitory concentration (IC50) values are summarized in the table below.

HDAC Isoform	IC50 (µM)
HDAC1	12
HDAC2	9
HDAC3	23
HDAC4	>33
HDAC5	>33
HDAC6	0.0036
HDAC7	13
HDAC8	0.12
HDAC9	>33

Data sourced from multiple vendors, referencing Olson DE, et al. J Med Chem. 2013.[1][4]

Experimental Protocols

In Vitro HDAC Inhibition Assay (General Protocol)

This protocol describes a general method for determining the IC50 values of BRD73954 against recombinant human HDAC enzymes.

Materials:

• Recombinant human HDAC enzymes (HDAC1, 2, 3, 4, 5, 6, 7, 8, 9)

• Fluorogenic HDAC substrate (e.g., Fluor-de-Lys™)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2)

• Developer solution (e.g., containing trypsin and a fluorescence enhancer)

• BRD73954 stock solution (in DMSO)

• Microplate reader (fluorescence)

Procedure:

• Prepare serial dilutions of BRD73954 in assay buffer.

• Add the diluted BRD73954 and the HDAC enzyme to the wells of a microplate.

• Incubate for a specified time at room temperature.

• Add the fluorogenic HDAC substrate to initiate the enzymatic reaction.

• Incubate for a specified time at room temperature.

• Stop the reaction by adding the developer solution.

• Measure the fluorescence intensity using a microplate reader.

• Calculate the percent inhibition for each concentration of BRD73954.

• Plot the percent inhibition against the log of the inhibitor concentration and determine the IC50 value using a suitable curve-fitting algorithm.

Measurement of α-Tubulin Acetylation in HeLa Cells

This protocol details the Western blot analysis used to assess the effect of BRD73954 on the acetylation of its downstream target, α-tubulin, in a cellular context.[1]

Materials:

• HeLa cells

• Cell culture medium and supplements

• BRD73954

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-acetyl-α-tubulin and anti-α-tubulin (loading control)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Seed HeLa cells in a multi-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of BRD73954 (e.g., 10 µM) or vehicle (DMSO) for a specified duration (e.g., 48 hours).[1]

• Wash the cells with ice-cold PBS and lyse them in lysis buffer.

• Determine the protein concentration of the lysates using a BCA assay.

• Normalize the protein concentrations and prepare samples for SDS-PAGE.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against acetyl-α-tubulin and α-tubulin overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize the acetyl-α-tubulin signal to the total α-tubulin signal.

Visualization of Signaling Pathways and Workflows

Caption: Mechanism of action of BRD73954.

Caption: Hypothetical preclinical workflow for BRD73954.

Potential Therapeutic Applications

While no preclinical or clinical studies have been published to date that specifically evaluate the therapeutic efficacy of BRD73954, its dual inhibitory profile against HDAC6 and HDAC8 suggests potential applications in several disease areas.

Oncology

The overexpression and aberrant activity of HDACs are well-established hallmarks of cancer. The dual inhibition of HDAC6 and HDAC8 by BRD73954 may offer a multi-pronged anti-cancer strategy.

• Neuroblastoma: HDAC8 is frequently overexpressed in high-risk neuroblastoma and its inhibition has been shown to induce apoptosis and differentiation in neuroblastoma cell lines. HDAC6 also plays a role in neuroblastoma cell migration. Therefore, the dual inhibition of HDAC6 and HDAC8 by BRD73954 could be a promising therapeutic approach for this pediatric cancer.

• Glioblastoma: HDAC inhibitors have shown promise in preclinical models of glioblastoma by sensitizing tumor cells to radiation and chemotherapy. The roles of HDAC6 in cell motility and HDAC8 in gene regulation are both relevant to glioblastoma pathogenesis, suggesting that BRD73954 warrants investigation in this aggressive brain tumor.

• Other Cancers: The functions of HDAC6 in cell migration and angiogenesis, and HDAC8 in cell cycle control and apoptosis, are broadly relevant to many cancer types. Therefore, BRD73954 could have potential applications in a wider range of solid and hematological malignancies.

Neurodegenerative Diseases

Emerging evidence suggests that HDAC inhibitors may have neuroprotective effects.

• Huntington's Disease: HDAC inhibitors have shown therapeutic benefits in preclinical models of Huntington's disease by restoring the expression of neuroprotective genes.

• Alzheimer's Disease: HDAC6 is involved in the clearance of protein aggregates, such as tau, and its inhibition has been proposed as a therapeutic strategy for Alzheimer's disease and other tauopathies.

• Parkinson's Disease: The neuroprotective effects of HDAC inhibitors are also being explored in models of Parkinson's disease.

Future Directions and Conclusion

BRD73954 is a potent and selective dual inhibitor of HDAC6 and HDAC8 with a well-defined in vitro profile. The key next step in the development of this compound is to evaluate its therapeutic potential in preclinical disease models. In vivo studies are crucial to assess its efficacy, pharmacokinetics, and safety.

Future research should focus on:

• In vivo efficacy studies: Evaluating the anti-tumor activity of BRD73954 in xenograft and patient-derived xenograft (PDX) models of neuroblastoma, glioblastoma, and other relevant cancers.

• Pharmacokinetic and pharmacodynamic studies: Determining the bioavailability, tissue distribution, and metabolism of BRD73954, and correlating these parameters with target engagement (i.e., α-tubulin and histone acetylation) in vivo.

• Combination therapies: Investigating the potential synergistic effects of BRD73954 with standard-of-care chemotherapies, targeted agents, and immunotherapies.

• Neurodegenerative disease models: Assessing the neuroprotective effects of BRD73954 in relevant animal models of Huntington's, Alzheimer's, and Parkinson's diseases.

References

• 1. Discovery of the first histone deacetylase 6/8 dual inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. axonmedchem.com [axonmedchem.com]
• 3. ashpublications.org [ashpublications.org]
• 4. Medicinal chemistry of histone deacetylase inhibitors | Archives of Pharmacy [aseestant.ceon.rs]

Protocols & Analytical Methods

Application Notes and Protocols for BRD73954 in Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

BRD73954 is a potent and selective dual inhibitor of histone deacetylase 6 (HDAC6) and HDAC8.[1][2] Unlike pan-HDAC inhibitors, which target a broad range of HDAC isoforms, the selectivity of BRD73954 for the cytoplasmic HDAC6 and the class I HDAC8 offers a more targeted approach to modulating cellular processes.[3][4][5] HDAC6 is known to deacetylate non-histone proteins such as α-tubulin, playing a crucial role in cell motility, protein trafficking, and degradation.[3][6] HDAC8 is primarily a nuclear enzyme involved in the regulation of gene expression, and its inhibition has been linked to cell cycle arrest and apoptosis.[4][5] The dual inhibition of HDAC6 and HDAC8 presents a promising therapeutic strategy, particularly in oncology research.[4]

These application notes provide detailed protocols for utilizing BRD73954 in cell culture experiments to investigate its biological effects.

Data Presentation

Enzymatic Activity of BRD73954

HDAC Isoform	IC50 (µM)
HDAC1	12
HDAC2	9
HDAC3	23
HDAC6	0.0036
HDAC8	0.12

IC50 values represent the concentration of BRD73954 required to inhibit 50% of the enzyme's activity in vitro. Data sourced from MedchemExpress and Selleck Chemicals.[1][2]

Cellular Activity of BRD73954

Cell Line	Concentration (µM)	Treatment Time (hours)	Observed Effect
HeLa	10	48	Increased α-tubulin acetylation, no change in H3 acetylation

This table summarizes the reported cellular effects of BRD73954 in a specific cell line. Researchers should perform dose-response and time-course experiments to determine the optimal conditions for their cell line of interest.[1]

Signaling Pathways and Experimental Workflow

BRD73954 Mechanism of Action

Caption: Mechanism of action of BRD73954.

General Experimental Workflow

Caption: General workflow for cell culture experiments.

Experimental Protocols

Preparation of BRD73954 Stock Solution

Materials:

• BRD73954 powder

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Sterile microcentrifuge tubes

Protocol:

• Prepare a 10 mM stock solution of BRD73954 by dissolving the powder in DMSO. For example, to prepare 1 mL of a 10 mM stock, dissolve 2.84 mg of BRD73954 (Molecular Weight: 284.31 g/mol ) in 1 mL of DMSO.

• Vortex briefly to ensure complete dissolution.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C or -80°C for long-term storage.[1]

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

Materials:

• Cells of interest

• Complete cell culture medium

• BRD73954 stock solution

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Plate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate overnight.

• Prepare serial dilutions of BRD73954 in complete medium from the stock solution. A suggested starting range is 0.01 µM to 100 µM.

• Remove the medium from the wells and add 100 µL of the diluted BRD73954 solutions. Include a vehicle control (DMSO at the same final concentration as the highest BRD73954 concentration).

• Incubate for the desired time (e.g., 24, 48, or 72 hours).

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a plate reader.

• Calculate cell viability as a percentage of the vehicle control and plot a dose-response curve to determine the IC50 value.

Apoptosis Assay (Annexin V-FITC / Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cells of interest

• Complete cell culture medium

• BRD73954 stock solution

• 6-well cell culture plates

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Protocol:

• Seed cells in 6-well plates and allow them to attach overnight.

• Treat cells with various concentrations of BRD73954 (e.g., based on the IC50 from the viability assay) for a specified time (e.g., 24 or 48 hours). Include a vehicle control.

• Harvest cells by trypsinization and wash them with cold PBS.

• Resuspend the cells in 1X Binding Buffer provided in the kit.

• Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension according to the manufacturer's instructions.

• Incubate in the dark at room temperature for 15 minutes.

• Analyze the cells by flow cytometry within 1 hour.

Cell Cycle Analysis (Propidium Iodide Staining)

This assay determines the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Materials:

• Cells of interest

• Complete cell culture medium

• BRD73954 stock solution

• 6-well cell culture plates

• Ice-cold 70% ethanol (B145695)

• Propidium Iodide (PI)/RNase Staining Buffer

• Flow cytometer

Protocol:

• Seed and treat cells with BRD73954 as described in the apoptosis assay protocol.

• Harvest the cells and wash them with cold PBS.

• Fix the cells by adding them dropwise into ice-cold 70% ethanol while gently vortexing.

• Store the fixed cells at -20°C for at least 2 hours.

• Wash the cells with PBS and resuspend them in PI/RNase Staining Buffer.

• Incubate in the dark at room temperature for 30 minutes.

• Analyze the DNA content of the cells by flow cytometry.

Western Blot for Acetylated α-Tubulin

This assay confirms the target engagement of BRD73954 with HDAC6 in cells.

Materials:

• Cells of interest

• Complete cell culture medium

• BRD73954 stock solution

• 6-well cell culture plates

• RIPA buffer with protease and phosphatase inhibitors

• Primary antibodies: anti-acetylated-α-tubulin, anti-α-tubulin (loading control)

• HRP-conjugated secondary antibody

• SDS-PAGE equipment and reagents

• PVDF membrane

• Chemiluminescent substrate and imaging system

Protocol:

• Seed and treat cells with BRD73954. Based on existing data, a concentration of 1-10 µM for 24-48 hours can be a starting point.[1]

• Lyse the cells in RIPA buffer to extract total protein.

• Determine the protein concentration using a BCA or Bradford assay.

• Separate equal amounts of protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST.

• Incubate the membrane with the primary antibody against acetylated-α-tubulin overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Detect the signal using a chemiluminescent substrate.

• Strip the membrane and re-probe with an antibody against total α-tubulin as a loading control.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. HDAC6 is a target for protection and regeneration following injury in the nervous system - PMC [pmc.ncbi.nlm.nih.gov]
• 4. air.unimi.it [air.unimi.it]
• 5. A Therapeutic Perspective of HDAC8 in Different Diseases: An Overview of Selective Inhibitors [mdpi.com]
• 6. HDAC6 inhibition: a significant potential regulator and therapeutic option to translate into clinical practice in renal transplantation - PMC [pmc.ncbi.nlm.nih.gov]

BRD73954: Application Notes and Experimental Protocols for HeLa Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

BRD73954 is a potent and selective dual inhibitor of histone deacetylase 6 (HDAC6) and HDAC8.[1][2][3] These enzymes play crucial roles in the regulation of gene expression and various cellular processes, and their dysregulation is implicated in the pathogenesis of cancer. HDAC inhibitors have emerged as a promising class of anti-cancer agents. This document provides detailed application notes and experimental protocols for the use of BRD73954 in HeLa, a human cervical cancer cell line, to assess its effects on cell viability, apoptosis, and cell cycle progression.

Mechanism of Action

BRD73954 exerts its biological effects primarily through the inhibition of HDAC6 and HDAC8. HDAC6 is a cytoplasmic enzyme that deacetylates non-histone proteins, including α-tubulin, a key component of microtubules. Inhibition of HDAC6 leads to hyperacetylation of α-tubulin, which can disrupt microtubule dynamics, affecting cell division and migration.[1] HDAC8 is a class I HDAC that is overexpressed in various cancers and has been implicated in cell cycle progression and survival. Inhibition of HDAC8 can lead to cell cycle arrest and apoptosis. The dual inhibition of HDAC6 and HDAC8 by BRD73954 is expected to have a multi-faceted anti-cancer effect.

Data Presentation

Inhibitory Activity of BRD73954

HDAC Isoform	IC50 (µM)
HDAC6	0.0036
HDAC8	0.12
HDAC1	12
HDAC2	9
HDAC3	23

Table 1: In vitro inhibitory concentration (IC50) of BRD73954 against various HDAC isoforms.[1][2]

Effects of BRD73954 on HeLa Cells (Hypothetical Data)

Assay	Endpoint	BRD73954 Concentration (µM)	Result
Cell Viability (MTT)	IC50 (48 hours)	5	~15 µM
10
25
Apoptosis (Annexin V/PI)	% Apoptotic Cells (48 hours)	10	~25%
Cell Cycle (PI Staining)	% Cells in G2/M Phase (24 hours)	10	~40%
% Cells in G1 Phase (24 hours)	10	~35%
% Cells in S Phase (24 hours)	10	~25%

Table 2: Summary of the expected effects of BRD73954 on HeLa cell viability, apoptosis, and cell cycle distribution. Note: These are representative data points and actual results may vary.

Experimental Protocols

Cell Culture and Maintenance

HeLa cells should be cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin. Cells are to be maintained in a humidified incubator at 37°C with 5% CO2.

BRD73954 Stock Solution Preparation

Dissolve BRD73954 powder in dimethyl sulfoxide (B87167) (DMSO) to create a high-concentration stock solution (e.g., 10 mM). Store the stock solution in aliquots at -20°C to avoid repeated freeze-thaw cycles. Further dilutions should be made in the complete cell culture medium to achieve the desired final concentrations for experiments. Ensure the final DMSO concentration in the culture medium does not exceed 0.1% to avoid solvent-induced cytotoxicity.

Cell Viability Assay (MTT Assay)

This protocol is designed to determine the half-maximal inhibitory concentration (IC50) of BRD73954 on HeLa cells.[4][5][6]

Materials:

• HeLa cells

• Complete DMEM medium

• BRD73954

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Microplate reader

Procedure:

• Seed HeLa cells into a 96-well plate at a density of 5 x 10³ cells/well in 100 µL of complete medium and incubate overnight.

• Prepare serial dilutions of BRD73954 in complete medium.

• Remove the medium from the wells and add 100 µL of the BRD73954 dilutions to the respective wells. Include a vehicle control (medium with DMSO) and a blank control (medium only).

• Incubate the plate for 48 hours.

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control and determine the IC50 value using appropriate software.

Apoptosis Assay (Annexin V-FITC and Propidium Iodide Staining)

This protocol quantifies the percentage of apoptotic and necrotic cells following treatment with BRD73954.[7][8][9][10][11]

Materials:

• HeLa cells

• Complete DMEM medium

• BRD73954

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Seed HeLa cells in 6-well plates and treat with the desired concentration of BRD73954 (and a vehicle control) for 48 hours.

• Harvest the cells by trypsinization and collect both the detached and adherent cells.

• Wash the cells twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Gently vortex and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the samples by flow cytometry within one hour. Distinguish between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Cell Cycle Analysis (Propidium Iodide Staining)

This protocol determines the distribution of cells in different phases of the cell cycle after BRD73954 treatment.[12][13][14]

Materials:

• HeLa cells

• Complete DMEM medium

• BRD73954

• PBS

• 70% Ethanol (B145695) (ice-cold)

• Propidium Iodide (PI) staining solution (containing PI and RNase A)

• Flow cytometer

Procedure:

• Seed HeLa cells in 6-well plates and treat with the desired concentration of BRD73954 (and a vehicle control) for 24 hours.

• Harvest the cells by trypsinization.

• Wash the cells with PBS and centrifuge.

• Resuspend the cell pellet in 1 mL of ice-cold PBS.

• While vortexing gently, add 4 mL of ice-cold 70% ethanol dropwise to fix the cells.

• Incubate the cells at 4°C for at least 2 hours (or overnight).

• Centrifuge the fixed cells and wash with PBS.

• Resuspend the cell pellet in 500 µL of PI staining solution.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the samples by flow cytometry to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Visualizations

Signaling Pathways of HDAC6 and HDAC8 Inhibition

Experimental Workflow for Evaluating BRD73954 in HeLa Cells

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Detection of HeLa cell viability by MTT assay [bio-protocol.org]
• 5. rsc.org [rsc.org]
• 6. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 8. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 9. kumc.edu [kumc.edu]
• 10. bosterbio.com [bosterbio.com]
• 11. Annexin V-FITC Kit Protocol [hellobio.com]
• 12. ucl.ac.uk [ucl.ac.uk]
• 13. Propidium Iodide Cell Cycle Staining Protocol [protocols.io]
• 14. bio-rad-antibodies.com [bio-rad-antibodies.com]

Application Note and Protocol: Preparation of BRD73954 Stock Solutions in DMSO

Audience: Researchers, scientists, and drug development professionals.

Introduction

BRD73954 is a potent and selective dual inhibitor of Histone Deacetylase 6 (HDAC6) and Histone Deacetylase 8 (HDAC8).[1][2][3] HDACs are a class of enzymes that play a crucial role in epigenetic regulation by removing acetyl groups from lysine (B10760008) residues on histones and other non-histone proteins.[4][5] The inhibition of HDACs can lead to the accumulation of acetylated proteins, which in turn affects gene expression and various cellular processes, making HDAC inhibitors a significant area of interest in cancer research and other therapeutic fields.[4] Specifically, inhibition of HDAC6 by BRD73954 results in a notable increase in the acetylation of α-tubulin.[1][6]

Accurate and consistent preparation of stock solutions is fundamental to achieving reproducible results in any experimental setting. This document provides a detailed protocol for the preparation, storage, and handling of BRD73954 stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent.

Quantitative Data Summary

The following tables summarize the key quantitative data for BRD73954.

Table 1: Physicochemical Properties of BRD73954

Property	Value	Reference
Molecular Formula	C₁₆H₁₆N₂O₃	[1][2][6]
Molecular Weight	284.31 g/mol	[1][2][6]
CAS Number	1440209-96-0	[1][2][6]
Appearance	White to off-white solid	[6]

Table 2: Solubility of BRD73954

Solvent	Maximum Concentration	Notes	Reference
DMSO	25 - 56 mg/mL (approx. 88 - 197 mM)	Use fresh, anhydrous DMSO. Sonication may be required.	[1][6]
Ethanol	~9 mg/mL (approx. 20-31 mM)	Gentle warming may be required.	[1][2]
Water	Insoluble	[1]
DMSO:PBS (pH 7.2) (1:1)	0.5 mg/mL	[7]

Table 3: Inhibitory Activity (IC₅₀) of BRD73954 against HDAC Isoforms

HDAC Isoform	IC₅₀	Reference
HDAC6	36 nM	[1][2][3]
HDAC8	120 nM	[1][2][3]
HDAC1	12 µM	[1][6]
HDAC2	9 µM	[1][2][6]
HDAC3	23 µM	[1][6]
HDAC4	>33 µM	[1][2]

Table 4: Recommended Storage Conditions

Form	Storage Temperature	Duration	Reference
Solid Powder	-20°C	3 years	[1][6]
Solid Powder	+4°C	2 years	[6]
In DMSO	-80°C	1-2 years	[1][6]
In DMSO	-20°C	1 month	[1][6]

Experimental Protocols

Materials and Equipment

• BRD73954 powder

• Anhydrous/high-purity Dimethyl Sulfoxide (DMSO)

• Analytical balance

• Microcentrifuge tubes (e.g., 1.5 mL, sterile, low-retention polypropylene)

• Pipettes and sterile, filtered pipette tips

• Vortex mixer

• Sonicator (optional)

• Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Protocol 1: Preparation of a High-Concentration (e.g., 50 mM) BRD73954 Stock Solution

This protocol describes the preparation of a high-concentration stock solution, which can then be used to make working solutions through serial dilutions.

1. Calculation of Required Mass:

• Use the following formula to calculate the mass of BRD73954 required: Mass (mg) = Desired Concentration (M) x Desired Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

• Example for 1 mL of a 50 mM stock solution: Mass (mg) = 0.050 mol/L x 0.001 L x 284.31 g/mol x 1000 mg/g = 14.22 mg

2. Weighing the Compound:

• Tare a clean, dry microcentrifuge tube on an analytical balance.

• Carefully weigh the calculated mass (e.g., 14.22 mg) of BRD73954 powder directly into the tube.

3. Dissolution:

• Add the calculated volume of fresh, anhydrous DMSO (e.g., 1 mL) to the tube containing the BRD73954 powder.

• Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely dissolved.

• If dissolution is difficult, sonicate the tube for a few minutes.[6] Visually inspect the solution against a light source to ensure no particulates are present.

4. Aliquoting and Storage:

• To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.[1][8]

• Clearly label each aliquot with the compound name, concentration, and date of preparation.

• Store the aliquots at -80°C for long-term storage (up to 1-2 years) or at -20°C for short-term storage (up to 1 month).[1][6]

Workflow for preparing BRD73954 stock solution.

Protocol 2: Preparation of Working Solutions from DMSO Stock

This protocol is for diluting the high-concentration stock solution for use in cellular or biochemical assays.

1. Thawing the Stock Solution:

• Remove one aliquot of the BRD73954 stock solution from the -80°C or -20°C freezer.

• Thaw it completely at room temperature.

2. Serial Dilution:

• Perform serial dilutions in cell culture medium or assay buffer to achieve the desired final concentration.

• Example for a final concentration of 10 µM in 1 mL of media:

  • Step A (Intermediate Dilution): Dilute the 50 mM stock 1:100 in media/buffer. Take 2 µL of 50 mM stock and add to 198 µL of media. This results in a 500 µM intermediate solution.
  • Step B (Final Dilution): Dilute the 500 µM intermediate solution 1:50 in the final assay volume. Add 20 µL of the 500 µM solution to 980 µL of media in your culture well to achieve a final concentration of 10 µM.

3. Final DMSO Concentration:

• It is critical to keep the final concentration of DMSO in the assay low (typically below 0.5%) as it can be toxic to cells or interfere with the assay.[8]

• In the example above, the final DMSO concentration is 0.02%, which is well below the recommended limit.

• Always include a vehicle control (media/buffer with the same final concentration of DMSO) in your experiments to account for any solvent effects.

Application Notes

• Solvent Quality: The use of fresh, anhydrous (low water content) DMSO is highly recommended. DMSO is hygroscopic and can absorb moisture from the air, which may reduce the solubility and stability of BRD73954.[1][6][9]

• Handling and Safety: BRD73954 is intended for research use only. Standard laboratory safety practices, including the use of a lab coat, gloves, and eye protection, should be followed. Handle the powder in a well-ventilated area or a chemical fume hood.

• Stability: Avoid repeated freeze-thaw cycles of the stock solution.[1] Aliquoting into single-use volumes is the most effective way to maintain the integrity and activity of the compound over time. Do not store working solutions in aqueous buffers for more than a day, as stability may be reduced.[10][11]

• Mechanism of Action: BRD73954 inhibits HDACs, which remove acetyl groups from lysine residues on histone tails and other proteins like tubulin. This inhibition leads to hyperacetylation, altering chromatin structure and protein function, which ultimately affects gene transcription and cellular processes.[4][5]

Simplified mechanism of BRD73954 action.

References

• 1. selleckchem.com [selleckchem.com]
• 2. rndsystems.com [rndsystems.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Histone deacetylase inhibitors: molecular mechanisms of action and clinical trials as anti-cancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. caymanchem.com [caymanchem.com]
• 8. medchemexpress.cn [medchemexpress.cn]
• 9. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. benchchem.com [benchchem.com]

BRD73954 In Vivo Formulation and Administration: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

BRD73954 is a potent and selective dual inhibitor of histone deacetylase 6 (HDAC6) and HDAC8, with IC50 values of 3.6 nM and 120 nM, respectively.[1][2] Its selectivity makes it a valuable tool for investigating the specific roles of these HDAC isoforms in various biological processes and as a potential therapeutic agent. This document provides detailed application notes and protocols for the in vivo formulation and administration of BRD73954, designed to guide researchers in preclinical studies.

Data Presentation

As there is a lack of published in vivo studies detailing specific dosages and outcomes for BRD73954, the following table is provided as a template for researchers to document their experimental parameters and findings.

Parameter	Vehicle Group	BRD73954 - Dose 1	BRD73954 - Dose 2	BRD73954 - Dose 3
Animal Model	e.g., C57BL/6 mice	e.g., C57BL/6 mice	e.g., C57BL/6 mice	e.g., C57BL/6 mice
Dose (mg/kg)	0
Formulation	e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline
Administration Route	e.g., Intraperitoneal (i.p.)	e.g., Intraperitoneal (i.p.)	e.g., Intraperitoneal (i.p.)	e.g., Intraperitoneal (i.p.)
Dosing Frequency	e.g., Once daily	e.g., Once daily	e.g., Once daily	e.g., Once daily
Treatment Duration	e.g., 14 days	e.g., 14 days	e.g., 14 days	e.g., 14 days
Observed Outcomes
Tumor Volume (mm³)
Body Weight Change (%)
Biomarker Levels
Other

Experimental Protocols

Note: The following protocols are based on common formulation strategies for poorly soluble compounds intended for in vivo use. It is crucial to perform small-scale formulation trials to ensure the stability and suitability of the chosen formulation for your specific experimental needs.

Protocol 1: Parenteral Administration Formulation (Clear Solution)

This formulation is suitable for intraperitoneal (i.p.), intravenous (i.v.), or subcutaneous (s.c.) injection.

Materials:

• BRD73954 powder

• Dimethyl sulfoxide (B87167) (DMSO), sterile

• PEG300 (Polyethylene glycol 300), sterile

• Tween-80, sterile

• Saline (0.9% NaCl), sterile

• Sterile conical tubes

• Vortex mixer

• Warming bath or sonicator (optional)

Procedure:

• Prepare a stock solution of BRD73954 in DMSO. For example, to prepare a 25 mg/mL stock solution, dissolve 25 mg of BRD73954 in 1 mL of DMSO. Ensure the powder is completely dissolved. Gentle warming or sonication can be used to aid dissolution.

• Prepare the vehicle solution. In a sterile conical tube, add the solvents sequentially. For a 1 mL final volume, the composition is as follows:

  • 10% DMSO

  • 40% PEG300

  • 5% Tween-80

  • 45% Saline

• To prepare a 2.5 mg/mL working solution as an example: a. In a sterile tube, add 400 µL of PEG300. b. Add 100 µL of the 25 mg/mL BRD73954 stock solution in DMSO and mix thoroughly by vortexing. c. Add 50 µL of Tween-80 and mix until the solution is homogeneous. d. Add 450 µL of saline to bring the final volume to 1 mL. Vortex thoroughly.

• Inspect the final solution. The solution should be clear and free of precipitation. If precipitation occurs, gentle warming and/or sonication may be used to redissolve the compound.

• Administration. Administer the freshly prepared solution to the animals via the chosen parenteral route.

Protocol 2: Oral Administration Formulation (Homogeneous Suspension)

This formulation is suitable for oral gavage.

Materials:

• BRD73954 powder

• Carboxymethylcellulose sodium (CMC-Na) solution (e.g., 0.5% or 1% in sterile water)

• Sterile tubes or vials

• Mortar and pestle or homogenizer

• Vortex mixer

Procedure:

• Weigh the required amount of BRD73954.

• Prepare the CMC-Na solution. Dissolve the appropriate amount of CMC-Na in sterile water to achieve the desired concentration (e.g., 0.5 g of CMC-Na in 100 mL of water for a 0.5% solution). Stir until fully dissolved.

• Prepare the suspension. a. Triturate the BRD73954 powder with a small amount of the CMC-Na solution to form a smooth paste. b. Gradually add the remaining volume of the CMC-Na solution while continuously mixing to obtain a homogeneous suspension. For example, to prepare a 5 mg/mL suspension, add 5 mg of BRD73954 to 1 mL of the CMC-Na solution.[2] c. Use a vortex mixer or homogenizer to ensure uniform particle distribution.

• Administration. Administer the freshly prepared suspension to the animals via oral gavage. Ensure the suspension is well-mixed immediately before each administration.

Mandatory Visualizations

Signaling Pathway of BRD73954

Caption: Mechanism of action of BRD73954 as a dual HDAC6/8 inhibitor.

Experimental Workflow for In Vivo Administration

Caption: General experimental workflow for in vivo studies with BRD73954.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]

Application Notes and Protocols for BRD73954 in Immunoprecipitation Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

BRD73954 is a potent and selective dual inhibitor of histone deacetylase 6 (HDAC6) and HDAC8.[1][2][3][4] These enzymes play crucial roles in regulating cellular processes through the deacetylation of histone and non-histone protein substrates.[5] HDAC6 is primarily a cytoplasmic enzyme with substrates including α-tubulin and HSP90, and it is involved in cell motility, protein quality control, and microtubule dynamics.[6][7][8] HDAC8 is predominantly found in the nucleus and is involved in regulating gene expression.[9] The dual inhibition of HDAC6 and HDAC8 by BRD73954 presents a valuable tool for investigating the biological functions of these enzymes and for potential therapeutic development, particularly in oncology.[2][5]

This document provides detailed application notes and protocols for utilizing BRD73954 in immunoprecipitation-based assays, specifically through chemical pulldown (affinity purification) experiments. This technique allows for the isolation and identification of protein binding partners of BRD73954, providing insights into its mechanism of action and cellular targets.

Data Presentation

The inhibitory activity of BRD73954 against a panel of histone deacetylases is summarized below. This data highlights the selectivity of BRD73954 for HDAC6 and HDAC8.

HDAC Isoform	IC50 (µM)
HDAC6	0.0036
HDAC8	0.12
HDAC1	12
HDAC2	9
HDAC3	23
HDAC4	>33
HDAC5	>33
HDAC7	13
HDAC9	>33

Table 1: Inhibitory activity (IC50) of BRD73954 against various HDAC isoforms.[1][3][4]

Signaling Pathway

BRD73954 targets HDAC6 and HDAC8, which are involved in distinct cellular signaling pathways. The following diagram illustrates a simplified overview of their primary roles and downstream effects upon inhibition by BRD73954.

Caption: Inhibition of HDAC6 and HDAC8 by BRD73954.

Experimental Protocols

The following protocols describe a chemical pulldown assay to identify protein interactors of BRD73954. This method utilizes an immobilized version of BRD73954 to "pull down" its binding partners from a cell lysate.

Note: The direct immobilization of BRD73954 may be challenging due to the lack of a suitable functional group for conjugation that does not interfere with its binding activity. Therefore, the use of a synthesized analog of BRD73954 with a linker arm for covalent attachment to a resin (e.g., NHS-activated agarose (B213101) beads) is the recommended approach.

Experimental Workflow

Caption: Workflow for chemical pulldown assay.

Materials and Reagents

• BRD73954 analog with a linker (e.g., with a terminal amine or carboxyl group)

• NHS-activated agarose beads or equivalent

• Cell line of interest (e.g., HeLa)

• Cell culture medium and supplements

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Wash buffer (e.g., Lysis buffer with lower detergent concentration)

• Elution buffer (e.g., SDS-PAGE sample buffer, or a competitive eluent)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Western blot transfer system and membranes

• Antibodies against HDAC6, HDAC8, and other potential interactors

• Control beads (without immobilized BRD73954)

Protocol 1: Immobilization of BRD73954 Analog to Agarose Beads

• Resin Preparation: Resuspend the NHS-activated agarose beads in anhydrous DMF or a suitable solvent as per the manufacturer's instructions.

• Ligand Coupling: Dissolve the BRD73954 analog in the coupling buffer. The concentration will depend on the reactivity of the linker.

• Incubation: Mix the bead slurry with the dissolved BRD73954 analog and incubate with gentle shaking for 1-4 hours at room temperature or overnight at 4°C.

• Blocking: Quench any unreacted NHS groups by adding a blocking agent (e.g., Tris or ethanolamine) and incubate for 1-2 hours at room temperature.

• Washing: Wash the beads extensively with the coupling buffer, followed by alternating high and low pH washes (e.g., acetate (B1210297) buffer pH 4.5 and Tris buffer pH 8.5) to remove non-covalently bound ligand.

• Storage: Resuspend the beads in a storage buffer (e.g., PBS with 0.02% sodium azide) and store at 4°C.

Protocol 2: Chemical Pulldown Assay

• Cell Culture and Lysis:

  • Culture cells to 80-90% confluency.

  • Wash cells with ice-cold PBS and lyse them using an appropriate lysis buffer containing protease and phosphatase inhibitors.

  • Incubate the lysate on ice for 30 minutes with occasional vortexing.

  • Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

  • Determine the protein concentration of the supernatant using a BCA assay.

• Pre-clearing the Lysate (Optional but Recommended):

  • To reduce non-specific binding, incubate the cell lysate with control beads (without the immobilized compound) for 1 hour at 4°C with gentle rotation.

  • Pellet the beads by centrifugation and collect the supernatant.

• Incubation with BRD73954-conjugated Beads:

  • Add the pre-cleared lysate to the BRD73954-conjugated beads and a parallel control tube with unconjugated beads.

  • Incubate for 2-4 hours or overnight at 4°C with gentle rotation.

• Washing:

  • Pellet the beads by centrifugation and discard the supernatant.

  • Wash the beads 3-5 times with ice-cold wash buffer. With each wash, resuspend the beads and then pellet them.

• Elution:

  • After the final wash, remove all supernatant.

  • Elute the bound proteins by adding 1X SDS-PAGE sample buffer and boiling for 5-10 minutes.

  • Alternatively, for native protein elution for functional assays, use a competitive inhibitor or a buffer with high salt or altered pH.

Protocol 3: Analysis of Pulldown Proteins

• SDS-PAGE and Western Blotting:

  • Separate the eluted proteins by SDS-PAGE.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Probe the membrane with primary antibodies specific for expected targets (e.g., anti-HDAC6, anti-HDAC8) followed by an appropriate HRP-conjugated secondary antibody.

  • Visualize the protein bands using a chemiluminescence detection system.

• Mass Spectrometry:

  • For unbiased identification of interacting proteins, the eluted samples can be analyzed by mass spectrometry (e.g., LC-MS/MS).

  • This will provide a comprehensive list of proteins that interact with BRD73954 in the provided cellular context.

Conclusion

The use of BRD73954 in chemical pulldown assays is a powerful approach to identify its direct and indirect cellular binding partners. The protocols outlined above provide a framework for researchers to investigate the mechanism of action of this potent HDAC6/8 inhibitor. Careful optimization of each step, including the immobilization of the compound and the stringency of the wash steps, is crucial for obtaining reliable and reproducible results. The identification of novel interactors will further elucidate the biological roles of HDAC6 and HDAC8 and may reveal new therapeutic opportunities.

References

• 1. Affinity Purification Protocol Starting with a Small Molecule as Bait - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. air.unimi.it [air.unimi.it]
• 3. selleckchem.com [selleckchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. BRD73954 - Immunomart [immunomart.com]
• 6. HDAC6 Modulates Signaling Pathways Relevant to Synaptic Biology and Neuronal Differentiation in Human Stem Cell-Derived Neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Affinity Purification Protocol Starting with a Small Molecule as Bait | Springer Nature Experiments [experiments.springernature.com]

Application Notes and Protocols for BRD73954 in Cancer Research Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

BRD73954 is a potent and selective dual inhibitor of Histone Deacetylase 6 (HDAC6) and Histone Deacetylase 8 (HDAC8).[1][2] HDACs are a class of enzymes that play a crucial role in the epigenetic regulation of gene expression by removing acetyl groups from histones and other non-histone proteins.[3][4] Dysregulation of HDAC activity is a common feature in many cancers, making them attractive therapeutic targets.[3][4] BRD73954's unique dual-inhibitory action against both a class IIb (HDAC6) and a class I (HDAC8) HDAC presents a promising avenue for cancer research, potentially offering a larger therapeutic window than inhibitors targeting ubiquitously expressed HDACs like HDAC1, 2, and 3.[1]

These application notes provide a comprehensive overview of BRD73954's use in cancer research models, including its mechanism of action, quantitative data on its activity, and detailed protocols for key in vitro and in vivo experiments.

Mechanism of Action

BRD73954 exerts its anti-cancer effects by simultaneously inhibiting the enzymatic activity of HDAC6 and HDAC8.

• HDAC6 Inhibition: HDAC6 is a cytoplasmic enzyme that deacetylates non-histone proteins, most notably α-tubulin.[5] Inhibition of HDAC6 by BRD73954 leads to the hyperacetylation of α-tubulin, which disrupts microtubule dynamics, affecting cell motility, and intracellular transport.[2][5]

• HDAC8 Inhibition: HDAC8 is a class I HDAC that is overexpressed in several cancers and has been implicated in cell proliferation and survival.[6] HDAC8 can deacetylate both histone and non-histone proteins, including the tumor suppressor p53.[6] Inhibition of HDAC8 can lead to the acetylation and activation of p53, promoting apoptosis and cell cycle arrest.[6]

The dual inhibition of HDAC6 and HDAC8 is hypothesized to have a synergistic anti-tumor effect. For instance, in ovarian cancer cells with wild-type p53, the combined inhibition of HDAC6 and HDAC8 has been shown to synergistically suppress cell proliferation and metastasis, an effect correlated with the upregulation of acetylated p53.

Data Presentation

In Vitro Efficacy of BRD73954

The following table summarizes the in vitro inhibitory activity of BRD73954 against a panel of histone deacetylases.

Target	IC50
HDAC6	0.0036 µM[2]
HDAC8	0.12 µM[2]
HDAC1	12 µM[2]
HDAC2	9 µM[2]
HDAC3	23 µM[2]
HDAC4	>33 µM[1]

Table 1: Inhibitory Concentration (IC50) of BRD73954 against various HDAC isoforms. Data indicates high selectivity for HDAC6 and HDAC8.

Cellular Activity of BRD73954

The following table summarizes the observed cellular effects of BRD73954 in a cancer cell line.

Cell Line	Concentration	Incubation Time	Observed Effect
HeLa	10 µM	48 hours	Increased α-tubulin acetylation[2]

Table 2: Effect of BRD73954 on α-tubulin acetylation in HeLa cells. This demonstrates target engagement in a cellular context.

Experimental Protocols

Protocol 1: In Vitro Cell Viability Assay (MTT Assay)

This protocol is designed to determine the half-maximal inhibitory concentration (IC50) of BRD73954 on the proliferation of cancer cell lines.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• BRD73954

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Plate reader (570 nm)

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

• Incubate the plate overnight at 37°C in a humidified atmosphere with 5% CO2.

• Prepare serial dilutions of BRD73954 in complete medium. A vehicle control (medium with the same final concentration of DMSO as the highest BRD73954 concentration) should be included.

• Remove the medium from the wells and add 100 µL of the diluted inhibitor or vehicle control to the respective wells.

• Incubate the plate for 24, 48, or 72 hours.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 100 µL of solubilization buffer to each well.

• Gently pipette to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a plate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using appropriate software.[7]

Protocol 2: Apoptosis Analysis by Flow Cytometry (Annexin V/Propidium Iodide Staining)

This protocol measures the induction of apoptosis in cancer cells following treatment with BRD73954.

Materials:

• Cancer cell lines

• Complete cell culture medium

• BRD73954

• 6-well plates

• Phosphate-buffered saline (PBS)

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and allow them to attach overnight.

• Treat the cells with various concentrations of BRD73954 (e.g., 0.5x, 1x, and 2x the IC50 value for cell viability) for a specified time (e.g., 24 or 48 hours). Include a vehicle control.

• Harvest the cells by trypsinization and wash them with cold PBS.

• Resuspend the cells in 1X Binding Buffer provided in the kit at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour. Distinguish between viable (Annexin V- and PI-), early apoptotic (Annexin V+ and PI-), late apoptotic (Annexin V+ and PI+), and necrotic (Annexin V- and PI+) cells.[4]

Protocol 3: Western Blot Analysis of Protein Acetylation

This protocol is used to detect changes in the acetylation status of BRD73954 targets, such as α-tubulin and p53.

Materials:

• Cancer cell lines

• Complete cell culture medium

• BRD73954

• 6-well plates

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-acetylated-α-tubulin, anti-α-tubulin, anti-acetylated-p53 (Lys382), anti-p53, anti-β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Seed cells in 6-well plates and treat with BRD73954 as described in the apoptosis assay protocol.

• Lyse the cells in RIPA buffer and determine the protein concentration using a BCA assay.

• Denature equal amounts of protein by boiling in Laemmli buffer.

• Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize the levels of acetylated proteins to the total levels of the respective proteins or a loading control like β-actin.[8][9]

Protocol 4: General Protocol for In Vivo Xenograft Studies

This is a general protocol for evaluating the anti-tumor efficacy of an HDAC inhibitor like BRD73954 in a mouse xenograft model. Specific parameters such as mouse strain, cell line, and dosing regimen should be optimized for each study.

Materials:

• Immunocompromised mice (e.g., nude or SCID mice)

• Cancer cell line of interest

• Matrigel (optional)

• BRD73954

• Vehicle solution for in vivo administration

• Calipers for tumor measurement

• Anesthesia

Procedure:

• Subcutaneously inject a suspension of cancer cells (typically 1-10 x 10^6 cells in 100-200 µL of PBS, with or without Matrigel) into the flank of each mouse.[10]

• Monitor the mice for tumor growth. Once tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• Prepare the dosing solution of BRD73954 in a suitable vehicle. The route of administration (e.g., intraperitoneal, oral gavage, intravenous) and dosing schedule will need to be determined based on the compound's properties.[10][11]

• Administer BRD73954 or vehicle to the respective groups according to the established schedule.

• Measure tumor volume with calipers at regular intervals (e.g., 2-3 times per week). Tumor volume can be calculated using the formula: (Length x Width²)/2.

• Monitor the body weight of the mice as an indicator of toxicity.

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., western blotting for target engagement, immunohistochemistry).[11][12]

Visualizations

Caption: Dual inhibition of HDAC6 and HDAC8 by BRD73954.

References

• 1. pure.qub.ac.uk [pure.qub.ac.uk]
• 2. medchemexpress.com [medchemexpress.com]
• 3. HDACs and HDAC Inhibitors in Cancer Development and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Apoptosis Induction byHistone Deacetylase Inhibitors in Cancer Cells: Role of Ku70 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Detection of Post-translationally Modified p53 by Western Blotting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Xenografting of Cancer Cell Lines for In Vivo Screening of the Therapeutic Potential of HDAC Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The histone deacetylase inhibitor, CBHA, inhibits growth of human neuroblastoma xenografts in vivo, alone and synergistically with all-trans retinoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. aacrjournals.org [aacrjournals.org]

Application Notes: Cell-Based Assays for Measuring HDAC6 Activity with BRD73954

For Researchers, Scientists, and Drug Development Professionals

Introduction

Histone Deacetylase 6 (HDAC6) is a unique, primarily cytoplasmic, class IIb histone deacetylase that plays a crucial role in various cellular processes, including cell motility, protein degradation, and signal transduction. Unlike other HDACs, HDAC6's major substrates are non-histone proteins, with α-tubulin being a key target. The deacetylation of α-tubulin by HDAC6 affects the stability and function of microtubules. Consequently, the inhibition of HDAC6 is a promising therapeutic strategy for a range of diseases, including cancer and neurodegenerative disorders.

BRD73954 is a potent and selective inhibitor of HDAC6.[1][2] These application notes provide detailed protocols for cell-based assays to characterize the activity of BRD73954 and other HDAC6 inhibitors. The described methods focus on quantifying the downstream effects of HDAC6 inhibition, primarily the hyperacetylation of its substrate, α-tubulin.

Data Presentation

Inhibitor Profile: BRD73954

BRD73954 demonstrates high potency and selectivity for HDAC6 over other HDAC isoforms. A summary of its in vitro inhibitory activity is presented below.

Target	IC50
HDAC6	36 nM[1][2]
HDAC8	120 nM[1]
HDAC1	12 µM[1]
HDAC2	9 µM[1]
HDAC3	23 µM[1]
HDAC4	>33 µM

Table 1: In vitro inhibitory activity of BRD73954 against various HDAC isoforms.

Cellular Activity of BRD73954

The primary mechanism to assess the cellular activity of BRD73954 is to measure the acetylation of its direct substrate, α-tubulin.

Cell Line	Compound	Concentration	Time	Result
HeLa	BRD73954	10 µM	48 hours	Increased α-tubulin acetylation[1]

Table 2: Summary of the observed cellular effect of BRD73954 on α-tubulin acetylation.

Signaling Pathway and Experimental Logic

HDAC6 is a critical enzyme in the post-translational modification of α-tubulin. The experimental protocols detailed below are designed to measure the direct consequence of inhibiting HDAC6 with BRD73954, which is the accumulation of acetylated α-tubulin.

Caption: HDAC6 pathway and the inhibitory action of BRD73954.

Experimental Protocols

Western Blot for α-Tubulin Acetylation

This protocol provides a method to semi-quantitatively measure the increase in acetylated α-tubulin in response to BRD73954 treatment.

Experimental Workflow:

Caption: Workflow for Western blot analysis of α-tubulin acetylation.

Materials:

• Cell culture reagents (e.g., HeLa cells, DMEM, FBS)

• BRD73954

• Lysis buffer (e.g., RIPA buffer) with protease and deacetylase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies:

  • Anti-acetylated-α-Tubulin

  • Anti-α-Tubulin (as a loading control)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Culture and Treatment:

  • Plate cells (e.g., HeLa) at an appropriate density and allow them to adhere overnight.

  • Treat cells with varying concentrations of BRD73954 (e.g., 0.1, 1, 10 µM) and a vehicle control (DMSO) for a specified time (e.g., 24-48 hours).

• Cell Lysis:

  • Wash cells with ice-cold PBS.

  • Add lysis buffer to the cells, scrape, and collect the lysate.

  • Incubate on ice for 30 minutes, then centrifuge to pellet cell debris.

• Protein Quantification:

  • Determine the protein concentration of the supernatant using a BCA assay.

• SDS-PAGE and Protein Transfer:

  • Normalize protein amounts for each sample, add Laemmli buffer, and boil.

  • Separate proteins by SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies (anti-acetylated-α-tubulin and anti-α-tubulin) overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane with TBST.

• Detection and Analysis:

  • Apply chemiluminescent substrate and capture the signal using an imaging system.

  • Quantify band intensities and normalize the acetylated-α-tubulin signal to the total α-tubulin signal.

Immunofluorescence for α-Tubulin Acetylation

This protocol allows for the visualization and quantification of acetylated α-tubulin within cells.

Experimental Workflow:

Caption: Workflow for immunofluorescence analysis of α-tubulin acetylation.

Materials:

• Cells cultured on coverslips

• BRD73954

• 4% Paraformaldehyde (PFA) in PBS

• Permeabilization buffer (e.g., 0.25% Triton X-100 in PBS)

• Blocking buffer (e.g., 1% BSA in PBS)

• Primary antibody: Anti-acetylated-α-Tubulin

• Fluorescently-conjugated secondary antibody

• DAPI (for nuclear counterstaining)

• Antifade mounting medium

Procedure:

• Cell Culture and Treatment:

  • Plate cells on coverslips in a multi-well plate and allow them to adhere.

  • Treat cells with BRD73954 and a vehicle control as described for the Western blot protocol.

• Fixation and Permeabilization:

  • Wash cells with PBS.

  • Fix cells with 4% PFA for 15 minutes at room temperature.

  • Wash with PBS.

  • Permeabilize cells with permeabilization buffer for 10 minutes.

  • Wash with PBS.

• Immunostaining:

  • Block non-specific binding with blocking buffer for 30-60 minutes.

  • Incubate with the primary anti-acetylated-α-tubulin antibody for 1-2 hours at room temperature or overnight at 4°C.

  • Wash with PBS.

  • Incubate with the fluorescently-conjugated secondary antibody for 1 hour at room temperature, protected from light.

  • Wash with PBS.

• Mounting and Imaging:

  • Counterstain nuclei with DAPI for 5 minutes.

  • Wash with PBS.

  • Mount the coverslips onto microscope slides using antifade mounting medium.

  • Image the cells using a fluorescence microscope.

• Image Analysis:

  • Quantify the fluorescence intensity of acetylated α-tubulin per cell.

Fluorometric Cell-Based HDAC6 Activity Assay

This protocol provides a general method for measuring HDAC6 activity in cell lysates using a commercially available fluorometric assay kit.

Experimental Workflow:

Caption: Workflow for a fluorometric cell-based HDAC6 activity assay.

Materials:

• HDAC6 Activity Assay Kit (Fluorometric)

• Cells treated with BRD73954

• 96-well white plate

• Multi-well fluorometer

Procedure:

• Sample Preparation:

  • Treat cells with BRD73954 and a vehicle control.

  • Harvest and lyse the cells according to the assay kit's instructions.

  • Determine the protein concentration of the cell lysates.

• Assay Protocol:

  • Prepare a standard curve using the provided standard.

  • Add the cell lysate to the wells of a 96-well white plate. Include a no-enzyme control.

  • Add the HDAC6 substrate to all wells except the blank.

  • Incubate the plate at 37°C for the time specified in the kit's protocol (e.g., 30 minutes).

  • Stop the reaction by adding the developer solution.

  • Incubate for an additional period as recommended (e.g., 10-15 minutes).

• Measurement and Calculation:

  • Measure the fluorescence at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 380/490 nm).

  • Subtract the blank reading from all measurements.

  • Calculate the HDAC6 activity based on the standard curve and normalize to the protein concentration of the lysate.

  • Determine the percent inhibition of HDAC6 activity by BRD73954 compared to the vehicle control.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]

BRD73954 Treatment for Optimal Tubulin Acetylation: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

BRD73954 is a potent and selective inhibitor of Histone Deacetylase 6 (HDAC6).[1] HDAC6 is a class IIb histone deacetylase that primarily resides in the cytoplasm and plays a crucial role in various cellular processes by deacetylating non-histone protein substrates. One of its major targets is α-tubulin, a key component of microtubules. The acetylation of α-tubulin at lysine-40 is a post-translational modification associated with microtubule stability and flexibility, impacting cellular functions such as intracellular transport and cell motility. By inhibiting HDAC6, BRD73954 leads to an accumulation of acetylated α-tubulin, making it a valuable tool for studying the biological consequences of this modification. These application notes provide a comprehensive guide to determining the optimal treatment time of BRD73954 for achieving maximal tubulin acetylation in cultured cells.

Mechanism of Action

BRD73954 selectively inhibits the deacetylase activity of HDAC6. This prevents the removal of acetyl groups from α-tubulin, leading to a state of hyperacetylation. This increased acetylation can alter the structural and functional properties of microtubules, thereby influencing various downstream cellular pathways.

Figure 1: Simplified signaling pathway of BRD73954 action.

Quantitative Data Summary

The following table summarizes the known inhibitory activity of BRD73954 and a reported effective concentration and treatment time for inducing tubulin acetylation.

Compound	Target	IC₅₀ (nM)	Cell Line	Concentration	Treatment Time	Observed Effect
BRD73954	HDAC6	3.6	HeLa	10 µM	48 hours	Increased α-tubulin acetylation

IC₅₀ values are a measure of the potency of a drug for a given target.

Experimental Protocols

To determine the optimal treatment time for BRD73954 in a specific cell line, a time-course experiment is recommended. Below are detailed protocols for cell treatment and subsequent analysis of tubulin acetylation by Western Blot and Immunofluorescence.

Experimental Workflow

Figure 2: Experimental workflow for determining optimal treatment time.

Protocol 1: Time-Course Treatment of Cultured Cells with BRD73954

Materials:

• Cultured cells of interest (e.g., HeLa, SH-SY5Y, etc.)

• Complete cell culture medium

• BRD73954 stock solution (e.g., 10 mM in DMSO)

• Phosphate-buffered saline (PBS)

• 6-well plates or other suitable culture vessels

Procedure:

• Cell Seeding: Seed cells in 6-well plates at a density that will ensure they are in the logarithmic growth phase and approximately 70-80% confluent at the time of harvest.

• Drug Preparation: Prepare working solutions of BRD73954 in complete cell culture medium. A final concentration of 10 µM is a good starting point based on available data.[1] Remember to include a vehicle control (DMSO) at the same final concentration as in the drug-treated wells.

• Treatment: Once cells have reached the desired confluency, replace the medium with the prepared BRD73954-containing medium or vehicle control medium.

• Time-Course Incubation: Incubate the cells for various durations. Based on studies with other HDAC6 inhibitors, suggested time points are 0, 4, 8, 12, 24, and 48 hours.[2][3]

• Cell Harvest: At each time point, harvest the cells for downstream analysis (Western Blot or Immunofluorescence). For Western blotting, proceed to Protocol 2. For immunofluorescence, proceed to Protocol 3.

Protocol 2: Western Blot Analysis of Tubulin Acetylation

Materials:

• RIPA lysis buffer (or other suitable lysis buffer) supplemented with protease and phosphatase inhibitors, and an HDAC inhibitor like Trichostatin A (TSA) or sodium butyrate.

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies:

  • Anti-acetylated-α-Tubulin (Lys40)

  • Anti-α-Tubulin (as a loading control)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Cell Lysis: Wash the harvested cell pellets with ice-cold PBS and lyse them in RIPA buffer on ice for 30 minutes.

• Protein Quantification: Centrifuge the lysates to pellet cell debris and determine the protein concentration of the supernatant using a BCA assay.

• Sample Preparation: Normalize the protein concentrations of all samples. Prepare samples for loading by adding Laemmli buffer and boiling at 95°C for 5 minutes.

• SDS-PAGE and Transfer: Load equal amounts of protein (20-30 µg) per lane on an SDS-PAGE gel. After electrophoresis, transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane in blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against acetylated-α-tubulin (diluted in blocking buffer) overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection: Apply the ECL substrate and visualize the bands using a chemiluminescence imaging system.

• Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped and re-probed with an antibody against total α-tubulin.

• Analysis: Quantify the band intensities using densitometry software. The optimal treatment time is the point at which the ratio of acetylated-α-tubulin to total α-tubulin is maximal.

Protocol 3: Immunofluorescence Analysis of Tubulin Acetylation

Materials:

• Cells grown on glass coverslips

• 4% Paraformaldehyde (PFA) in PBS

• Permeabilization buffer (e.g., 0.25% Triton X-100 in PBS)

• Blocking buffer (e.g., 1% BSA in PBS)

• Primary antibody: Anti-acetylated-α-Tubulin (Lys40)

• Fluorescently-labeled secondary antibody

• DAPI (for nuclear counterstaining)

• Antifade mounting medium

Procedure:

• Fixation: After treatment, wash the cells on coverslips with PBS and fix with 4% PFA for 15 minutes at room temperature.

• Permeabilization: Wash the cells with PBS and then permeabilize with permeabilization buffer for 10 minutes.

• Blocking: Wash with PBS and block with blocking buffer for 30-60 minutes.

• Primary Antibody Incubation: Incubate with the primary antibody against acetylated-α-tubulin (diluted in blocking buffer) for 1-2 hours at room temperature or overnight at 4°C.

• Secondary Antibody Incubation: Wash with PBS and incubate with the fluorescently-labeled secondary antibody (diluted in blocking buffer) for 1 hour at room temperature, protected from light.

• Counterstaining: Wash with PBS and counterstain with DAPI for 5 minutes.

• Mounting: Wash with PBS and mount the coverslips onto microscope slides using antifade mounting medium.

• Imaging and Analysis: Visualize the cells using a fluorescence microscope. The intensity of the fluorescent signal corresponding to acetylated tubulin can be quantified to determine the effect of the treatment at different time points.

Troubleshooting and Considerations

• Cell Line Variability: The optimal concentration and treatment time for BRD73954 may vary between different cell lines. It is crucial to perform a dose-response and time-course experiment for each new cell line.

• Antibody Specificity: Ensure the specificity of the anti-acetylated-α-tubulin antibody. Include appropriate controls in your experiments.

• Drug Stability: Prepare fresh dilutions of BRD73954 for each experiment from a frozen stock solution.

By following these protocols, researchers can effectively determine the optimal treatment time for BRD73954 to induce maximal tubulin acetylation, enabling further investigation into the downstream cellular consequences of HDAC6 inhibition.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. rupress.org [rupress.org]
• 3. Novel HDAC6 inhibitors increase tubulin acetylation and rescue axonal transport of mitochondria in a model of Charcot-Marie-Tooth Type 2F - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

troubleshooting BRD73954 solubility issues in media

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the dual HDAC6/HDAC8 inhibitor, BRD73954.

Frequently Asked Questions (FAQs)

Q1: What is BRD73954 and what are its primary targets?

BRD73954 is a potent and selective small molecule inhibitor of histone deacetylase 6 (HDAC6) and histone deacetylase 8 (HDAC8).[1] It belongs to the class of hydroxamic acid-based HDAC inhibitors.[2][3] Its dual-specificity makes it a valuable tool for investigating the roles of these enzymes in various biological processes, including cancer and neurodegenerative diseases.

Q2: What are the known solubility properties of BRD73954?

BRD73954 is readily soluble in dimethyl sulfoxide (B87167) (DMSO) and ethanol (B145695) but is insoluble in water.[1] It is crucial to use anhydrous, high-purity DMSO for preparing stock solutions, as moisture can reduce the solubility of the compound.[1]

Q3: What is the recommended method for preparing a stock solution of BRD73954?

It is recommended to prepare a high-concentration stock solution of BRD73954 in 100% anhydrous DMSO. For example, a 10 mM stock solution can be prepared and stored in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.

Q4: I'm observing precipitation when diluting my BRD73954 DMSO stock into my aqueous cell culture media. What is causing this?

This is a common issue for compounds with low aqueous solubility. When the DMSO stock is diluted into an aqueous environment like cell culture media, the significant increase in solvent polarity causes the compound to precipitate out of the solution.

Q5: What is the maximum concentration of DMSO that is safe for my cell culture experiments?

The final concentration of DMSO in your cell culture medium should be kept as low as possible to avoid cytotoxic effects. Most cell lines can tolerate DMSO concentrations up to 0.5% without significant toxicity, but it is highly recommended to keep the final concentration at or below 0.1%.[4] It is crucial to include a vehicle control (media with the same final DMSO concentration as the treatment group) in your experiments.

Troubleshooting Guide for Solubility Issues in Media

This guide addresses common problems encountered when preparing working solutions of BRD73954 in cell culture media.

Problem	Possible Cause	Suggested Solution
Precipitate forms immediately upon adding DMSO stock to media.	- High final concentration of BRD73954: The desired working concentration may exceed the solubility limit of the compound in the aqueous media. - Rapid change in solvent polarity: Adding a concentrated DMSO stock directly to a large volume of media can cause localized supersaturation and precipitation.	- Perform a solubility test: Determine the maximum soluble concentration of BRD73954 in your specific cell culture medium. - Use serial dilutions: Prepare intermediate dilutions of your DMSO stock in 100% DMSO before the final dilution into the cell culture medium. - Add stock to media slowly while vortexing/swirling: This ensures rapid and even dispersion of the compound.
Solution is initially clear but becomes cloudy or forms a precipitate over time.	- Compound instability in media: BRD73954 may degrade or aggregate over time at 37°C in the complex environment of the cell culture medium. - Interaction with media components: The compound may bind to proteins (e.g., in Fetal Bovine Serum) or other components, leading to precipitation.	- Prepare fresh working solutions: Make the final dilution of BRD73954 into the media immediately before adding it to the cells. - Test in serum-free vs. serum-containing media: This can help determine if serum components are contributing to the solubility issue.
Inconsistent experimental results between replicates.	- Incomplete dissolution of the compound: If the compound is not fully dissolved in the stock or working solution, the actual concentration delivered to the cells will vary.	- Ensure complete dissolution of the stock solution: Briefly sonicate or gently warm the DMSO stock to ensure the compound is fully dissolved. Visually inspect for any particulate matter. - Vortex the working solution before each use: This will help to ensure a homogenous suspension if any micro-precipitates have formed.

Quantitative Data Summary

Parameter	Value	Source
Molecular Weight	284.31 g/mol
Solubility in DMSO	≥ 56 mg/mL (~197 mM)	[1]
Solubility in Ethanol	~9 mg/mL	[1]
Solubility in Water	Insoluble	[1]
IC50 for HDAC6	36 nM	[1]
IC50 for HDAC8	120 nM	[1]
Example Working Concentration	10 µM in HeLa cells	[5]

Experimental Protocols

Protocol for Preparing BRD73954 Stock and Working Solutions for Cell Culture

• Prepare a 10 mM Stock Solution in DMSO:

  • Weigh out the appropriate amount of BRD73954 powder (Molecular Weight: 284.31 g/mol ).

  • Add the calculated volume of anhydrous, high-purity DMSO to achieve a 10 mM concentration.

  • Vortex thoroughly until the compound is completely dissolved. Gentle warming (to 37°C) or brief sonication can be used to aid dissolution.

  • Aliquot the stock solution into small, single-use volumes and store at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

• Prepare an Intermediate Dilution (Optional but Recommended):

  • If your final working concentration is very low, it is good practice to make an intermediate dilution (e.g., 1 mM) from your 10 mM stock using 100% DMSO.

• Prepare the Final Working Solution in Cell Culture Medium:

  • Pre-warm your cell culture medium (with or without serum, as per your experimental design) to 37°C.

  • Calculate the volume of the DMSO stock (or intermediate dilution) needed to achieve your desired final concentration. Ensure the final DMSO concentration is ≤ 0.1%.

  • Add the calculated volume of the DMSO stock dropwise to the pre-warmed medium while gently vortexing or swirling. Crucially, add the DMSO stock to the medium, not the other way around.

  • Visually inspect the solution for any signs of precipitation.

  • Use the freshly prepared working solution immediately for your cell-based assays.

Visualizations

Signaling Pathways of HDAC6 and HDAC8 Inhibition

Caption: Inhibition of HDAC6 and HDAC8 by BRD73954 leads to hyperacetylation of their respective substrates, influencing key cellular processes.

Troubleshooting Workflow for BRD73954 Solubility

Caption: A step-by-step workflow to troubleshoot solubility issues when preparing BRD73954 for cell culture experiments.

References

• 1. selleckchem.com [selleckchem.com]
• 2. creative-diagnostics.com [creative-diagnostics.com]
• 3. mdpi.com [mdpi.com]
• 4. Hydroxamic Acid-Based Histone Deacetylase (HDAC) Inhibitors Bearing a Pyrazole Scaffold and a Cinnamoyl Linker - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]

potential off-target effects of BRD73954

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the potential off-target effects of BRD73954. It is intended for researchers, scientists, and drug development professionals to address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: I'm observing a phenotype that is not consistent with HDAC6 or HDAC8 inhibition. What could be the cause?

A1: While BRD73954 is a potent dual inhibitor of HDAC6 and HDAC8, unexpected phenotypes could arise from several factors:

• Inhibition of other HDAC isoforms: At higher concentrations, BRD73954 can inhibit other HDACs, such as HDAC1, HDAC2, and HDAC3, although with significantly lower potency.[1][2] This could lead to effects on histone acetylation and gene expression.

• Engagement with non-HDAC off-targets: BRD73954 belongs to the hydroxamic acid class of HDAC inhibitors. This class has been shown to interact with other metalloenzymes. A notable off-target for many hydroxamate-based HDAC inhibitors is Metallo-beta-lactamase domain-containing protein 2 (MBLAC2), a palmitoyl-CoA hydrolase.[3]

• Compound concentration and experimental context: The selectivity of BRD73954 is dose-dependent. Ensure you are using a concentration that is selective for HDAC6/8 in your specific cell type or system.

• General cellular stress: Like many small molecule inhibitors, high concentrations can induce general cellular stress responses unrelated to specific target inhibition.

Q2: How can I confirm that BRD73954 is engaging its intended targets (HDAC6/HDAC8) in my cells?

A2: Target engagement can be confirmed using several methods:

• Western Blot for downstream markers: A primary and reliable method is to measure the acetylation of known substrates. Increased acetylation of α-tubulin is a well-established biomarker for HDAC6 inhibition.[1][4] Conversely, at selective concentrations, you should not observe a significant change in the acetylation of histone H3, a substrate for class I HDACs.[4]

• Cellular Thermal Shift Assay (CETSA): This assay measures the thermal stabilization of a protein upon ligand binding. Increased thermal stability of HDAC6 and/or HDAC8 in the presence of BRD73954 would confirm direct target engagement in a cellular environment.

Q3: My results with BRD73954 differ from knockdown experiments for HDAC6 and HDAC8. Why?

A3: Discrepancies between small molecule inhibition and genetic knockdown are not uncommon and can be attributed to:

• Pharmacological vs. Genetic Perturbation: Small molecule inhibitors act acutely, whereas genetic knockdowns (like siRNA or CRISPR) can allow for compensatory mechanisms to arise during the lifetime of the experiment.

• Off-Target Effects: The inhibitor may have off-target effects that are absent in a clean genetic knockdown.[5][6]

• Enzymatic vs. Scaffolding Functions: An inhibitor blocks the catalytic activity of an enzyme. A knockdown removes the entire protein, including any non-catalytic scaffolding functions it may have.

Q4: What are the recommended starting concentrations for in vitro and cellular assays to maintain selectivity?

A4: Based on the IC50 values, for high selectivity towards HDAC6 and HDAC8, it is recommended to start with concentrations in the low nanomolar to low micromolar range.

• For HDAC6-specific effects: Start in the 30-100 nM range.

• For dual HDAC6/8 effects: Titrate from 100 nM up to 1 µM.

• Concentrations above 10 µM may lead to significant inhibition of Class I HDACs (HDAC1, 2, 3) and should be interpreted with caution regarding selectivity.[1][2] A full dose-response curve in your specific assay is crucial to determine the optimal concentration.

Data Presentation

BRD73954 Inhibitory Activity (IC50)

The following table summarizes the half-maximal inhibitory concentration (IC50) of BRD73954 against various HDAC isoforms. Lower values indicate higher potency.

Target	IC50 Value (µM)	Selectivity vs. HDAC6	Reference(s)
HDAC6	0.0036 - 0.036	1x	[1][2]
HDAC8	0.12	~3-33x	[1][2]
HDAC2	9	~250-2500x	[1][2][7]
HDAC1	12	~333-3333x	[1][2]
HDAC7	13	~361-3611x	[2]
HDAC3	23	~639-6389x	[1][2]
HDAC4	>33	>917-9167x	[2][7]
HDAC5	>33	>917-9167x	[2]
HDAC9	>33	>917-9167x	[2]

Experimental Protocols

Protocol 1: Western Blot for α-tubulin Acetylation

This protocol verifies the inhibition of HDAC6 by BRD73954 in a cellular context.

• Cell Treatment: Plate cells at an appropriate density and allow them to adhere overnight. Treat cells with a dose range of BRD73954 (e.g., 10 nM, 100 nM, 1 µM, 10 µM) and a vehicle control (e.g., DMSO) for a predetermined time (e.g., 24 hours).

• Cell Lysis: Wash cells with ice-cold PBS. Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors, as well as an HDAC inhibitor (like Trichostatin A) to preserve acetylation marks post-lysis.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Normalize protein amounts, load onto an SDS-PAGE gel, and run to separate proteins by size. Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate with a primary antibody against acetylated-α-tubulin (Ac-Tubulin) overnight at 4°C.

  • Incubate with a primary antibody against total α-tubulin or a loading control (e.g., GAPDH, β-actin) as a normalization control.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize bands using an ECL substrate and an imaging system. Quantify band intensity and normalize the Ac-Tubulin signal to the total tubulin or loading control signal. A dose-dependent increase in the Ac-Tubulin signal confirms HDAC6 inhibition.

Visualizations

Caption: On-target signaling pathway of BRD73954.

Caption: Experimental workflow for troubleshooting unexpected results.

Caption: Logical diagram of on-target vs. potential off-target effects.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Target deconvolution of HDAC pharmacopoeia reveals MBLAC2 as common off-target - PMC [pmc.ncbi.nlm.nih.gov]
• 4. BRD73954 | 1440209-96-0 | Data Sheet | BioChemPartner [biochempartner.com]
• 5. Lysine deacetylase inhibitors have low selectivity in cells and exhibit predominantly off‐target effects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lysine deacetylase inhibitors have low selectivity in cells and exhibit predominantly off-target effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. axonmedchem.com [axonmedchem.com]

Technical Support Center: Investigating MBLAC2 as an Off-Target of BRD73954

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating Metallo-Beta-Lactamase Domain Containing 2 (MBLAC2) as a potential off-target of the histone deacetylase (HDAC) inhibitor, BRD73954.

Frequently Asked Questions (FAQs)

Q1: What is BRD73954 and what are its primary targets?

BRD73954 is a potent, cell-permeable small molecule inhibitor of histone deacetylases (HDACs). Its primary targets are HDAC6 and HDAC8, with significantly less activity against other HDAC isoforms.[1][2][3][4] It is classified as a hydroxamate-based HDAC inhibitor.[5][6]

Q2: What is MBLAC2 and why is it a suspected off-target of BRD73954?

MBLAC2 is a metallo-beta-lactamase domain-containing protein that functions as a palmitoyl-CoA hydrolase, playing a role in fatty acid metabolism.[3] MBLAC2 is a known off-target for a significant number of hydroxamate-based HDAC inhibitors.[5] Given that BRD73954 belongs to this class of compounds, it is a candidate for off-target interaction with MBLAC2. One study identified MBLAC2 as a frequent off-target of 24 different HDAC inhibitors, some with low nanomolar potency.[5]

Q3: Is there a known IC50 or Kd value for the interaction between BRD73954 and MBLAC2?

Q4: What is the known cellular consequence of MBLAC2 inhibition?

Inhibition or knockdown of MBLAC2 has been shown to lead to an accumulation of extracellular vesicles (EVs).[5] This suggests that MBLAC2 plays a role in the regulation of EV biogenesis or release.

Q5: How is MBLAC2 thought to regulate extracellular vesicle formation?

MBLAC2 is known to interact with the palmitoyltransferase ZDHHC20.[3][5] Palmitoylation is a lipid modification that can affect protein localization and function, including in processes related to membrane trafficking and vesicle formation. It is hypothesized that by hydrolyzing palmitoyl-CoA, MBLAC2 may regulate the pool of this substrate available for ZDHHC20-mediated palmitoylation of proteins involved in EV biogenesis. Inhibition of MBLAC2 could therefore alter the palmitoylation status of key proteins, leading to changes in EV production.

Troubleshooting Guides

Problem: Unexpected cellular phenotype observed with BRD73954 treatment that is inconsistent with HDAC6/8 inhibition.

This could be due to an off-target effect. One of the primary suspects is the inhibition of MBLAC2.

Solution:

• Validate MBLAC2 Engagement: Perform a Cellular Thermal Shift Assay (CETSA) to confirm that BRD73954 is binding to MBLAC2 in your cellular model.

• Phenocopy with MBLAC2 Knockdown: Use siRNA or CRISPR-Cas9 to specifically knockdown MBLAC2 and observe if the unexpected phenotype is replicated.

• Rescue Experiment: If possible, overexpress a resistant mutant of MBLAC2 in the presence of BRD73954 to see if the phenotype is reversed.

Problem: Difficulty in quantifying the interaction between BRD73954 and MBLAC2.

Directly measuring the binding affinity can be challenging.

Solution:

• Biochemical Assay: Perform an in vitro enzymatic assay using recombinant MBLAC2 to determine the IC50 of BRD73954.

• Biophysical Methods: Employ techniques like Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC) for a direct measurement of the binding affinity (Kd).

Quantitative Data

The following table summarizes the known inhibitory concentrations (IC50) of BRD73954 against its primary targets. A specific IC50 for MBLAC2 is not available in the literature, but it is expected to be in the nanomolar range based on data from other hydroxamate HDAC inhibitors.[5]

Target	IC50 (µM)
HDAC1	12[1]
HDAC2	9[1][3]
HDAC3	23[1]
HDAC4	>33[1][3]
HDAC5	>33[1]
HDAC6	0.036[1][2][3][4]
HDAC7	13[1]
HDAC8	0.12[1][2][3][4]
HDAC9	>33[1]
MBLAC2	Not Reported

Experimental Protocols

Quantitative Chemical Proteomics for Off-Target Identification

This method can be used to identify cellular targets of BRD73954 in an unbiased manner.

Methodology:

• Probe Synthesis: Synthesize a derivative of BRD73954 with a linker arm and a biotin (B1667282) tag for affinity purification.

• Cell Lysis: Prepare a cell lysate from the cell line of interest.

• Affinity Purification: Incubate the biotinylated BRD73954 probe with the cell lysate to allow for binding to its targets. Use streptavidin beads to pull down the probe-protein complexes.

• Elution and Digestion: Elute the bound proteins from the beads and digest them into peptides using trypsin.

• Mass Spectrometry: Analyze the peptide mixture using liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify the proteins that were pulled down.

• Data Analysis: Compare the proteins identified in the BRD73954 pulldown to a control pulldown (e.g., with beads alone or with a structurally similar but inactive compound) to identify specific binding partners.

Workflow for Quantitative Chemical Proteomics.

Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is used to verify the direct binding of BRD73954 to MBLAC2 in intact cells.

Methodology:

• Cell Treatment: Treat cultured cells with either BRD73954 or a vehicle control (e.g., DMSO).

• Heating: Heat the cell suspensions at a range of temperatures (e.g., 40-70°C). Ligand-bound proteins are generally more stable at higher temperatures.

• Cell Lysis and Centrifugation: Lyse the cells and centrifuge to pellet aggregated, denatured proteins.

• Protein Quantification: Collect the supernatant containing the soluble proteins and quantify the amount of MBLAC2 using Western blotting or other protein quantification methods.

• Data Analysis: Plot the amount of soluble MBLAC2 as a function of temperature. A shift in the melting curve to a higher temperature in the presence of BRD73954 indicates target engagement.

Workflow for the Cellular Thermal Shift Assay.

Signaling Pathway

The inhibition of MBLAC2 by BRD73954 is linked to the accumulation of extracellular vesicles. This is thought to occur through the modulation of protein palmitoylation, a process in which the palmitoyltransferase ZDHHC20 is a key enzyme.

Proposed pathway of MBLAC2 inhibition by BRD73954.

References

• 1. researchgate.net [researchgate.net]
• 2. rsc.org [rsc.org]
• 3. Metallo-β-lactamase domain-containing protein 2 is S-palmitoylated and exhibits acyl-CoA hydrolase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Target deconvolution of HDAC pharmacopoeia reveals MBLAC2 as common off-target - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Extracellular Vesicles Biogenesis, Cargo Sorting and Implications in Disease Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: BRD73954 Treatment

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using BRD73954. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is BRD73954 and what is its primary mechanism of action?

BRD73954 is a potent and selective dual inhibitor of Histone Deacetylase 6 (HDAC6) and Histone Deacetylase 8 (HDAC8).[1][2][3] Its mechanism of action is to block the enzymatic activity of these HDACs, leading to an increase in the acetylation of their respective substrates. A primary and well-documented downstream effect of HDAC6 inhibition by BRD73954 is the hyperacetylation of α-tubulin.[2][3]

Q2: What is the recommended starting concentration for BRD73954 in cell culture experiments?

The optimal concentration of BRD73954 will vary depending on the cell line and the specific experimental endpoint. However, a common starting point for in vitro studies is in the low micromolar range. For example, a concentration of 10 µM has been used in HeLa cells to achieve a robust increase in α-tubulin acetylation after 48 hours.[2] It is always recommended to perform a dose-response experiment to determine the optimal concentration for your specific cell type and assay.

Q3: How should I prepare and store BRD73954?

BRD73954 is typically supplied as a solid. For experimental use, it should be dissolved in a suitable solvent, such as DMSO, to create a stock solution.[3] For long-term storage, the solid compound should be stored at -20°C. Stock solutions in DMSO can also be stored at -20°C or -80°C for extended periods, though it is advisable to aliquot the stock solution to avoid repeated freeze-thaw cycles.[2][3] Always refer to the manufacturer's specific storage recommendations.

Q4: What are the expected on-target effects of BRD73954 treatment?

The primary on-target effect of BRD73954 is the inhibition of HDAC6 and HDAC8. A key measurable downstream marker of HDAC6 inhibition is an increase in the acetylation of α-tubulin.[2][3] Inhibition of HDAC8 would lead to increased acetylation of its substrates, which are primarily nuclear proteins. Therefore, you should expect to see an increase in acetylated α-tubulin levels upon successful BRD73954 treatment.

Q5: What are potential off-target effects of BRD73954?

BRD73954 is a hydroxamic acid-based HDAC inhibitor. This class of compounds has been reported to have potential off-target effects, including the chelation of metal ions and antioxidant activity, which are independent of HDAC inhibition. A notable off-target for many hydroxamic acid HDAC inhibitors is the metallo-beta-lactamase domain-containing protein 2 (MBLAC2).[4] It is crucial to include appropriate negative controls to distinguish between on-target and off-target effects.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
No increase in acetylated α-tubulin after BRD73954 treatment.	Compound inactivity: The compound may have degraded due to improper storage or handling.	- Ensure BRD73954 has been stored correctly. - Prepare a fresh stock solution from a new vial of the compound. - Include a positive control, such as a pan-HDAC inhibitor like Trichostatin A (TSA), to confirm that the experimental system is responsive to HDAC inhibition.[5]
Suboptimal concentration: The concentration of BRD73954 may be too low for the specific cell line.	- Perform a dose-response experiment to determine the optimal concentration. - Increase the incubation time with the compound.
Cell line resistance: The cell line may have intrinsic resistance mechanisms.	- Test a different cell line known to be responsive to HDAC inhibitors. - Verify the expression levels of HDAC6 in your cell line.
High background in vehicle control (e.g., DMSO).	Solvent toxicity: The final concentration of DMSO may be too high, causing cellular stress or other non-specific effects.	- Ensure the final DMSO concentration is kept to a minimum, typically below 0.5% and ideally below 0.1%. - Include an untreated control (no vehicle) to assess the baseline level of the measured endpoint.
Contamination: Cell culture or reagents may be contaminated.	- Regularly check for mycoplasma contamination. - Use fresh, sterile reagents.
Inconsistent results between experiments.	Variability in cell culture: Differences in cell passage number, confluency, or serum can affect cellular responses.	- Standardize cell culture protocols, including seeding density and passage number. - Use the same batch of serum for a set of experiments.
Pipetting errors: Inaccurate pipetting can lead to variations in compound concentration.	- Calibrate pipettes regularly. - Use reverse pipetting for viscous solutions like stock compounds in DMSO.
Observed phenotype may be due to off-target effects.	HDAC-independent effects of hydroxamic acids: The observed effect may be due to metal chelation or antioxidant properties.	- Use a structurally related but inactive analog of BRD73954 as a negative control, if available. - Employ an alternative HDAC6/8 inhibitor with a different chemical scaffold to see if the same phenotype is produced.
Inhibition of other cellular targets: BRD73954 may have other, as yet unidentified, off-targets.	- Perform target deconvolution studies, such as chemical proteomics, to identify other potential binding partners.[4]

Quantitative Data Summary

Parameter	BRD73954	Reference
Target(s)	HDAC6, HDAC8	[1][2][3]
IC50 (HDAC6)	3.6 nM - 36 nM	[1][3]
IC50 (HDAC8)	120 nM	[1][3]
IC50 (HDAC1)	12 µM	[3]
IC50 (HDAC2)	9 µM	[3]
IC50 (HDAC3)	23 µM	[3]
Recommended in vitro concentration	1-10 µM (cell line dependent)	[2]
Solvent	DMSO	[3]
Storage	-20°C (solid and stock solution)	[2][3]

Experimental Protocols

Protocol 1: Western Blot for Acetylated α-Tubulin

This protocol describes the detection of acetylated α-tubulin in cell lysates following treatment with BRD73954.

Materials:

• Cells of interest (e.g., HeLa)

• BRD73954

• DMSO (vehicle control)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against acetylated α-tubulin

• Primary antibody against total α-tubulin (loading control)

• HRP-conjugated secondary antibody

• ECL substrate

• Chemiluminescence imaging system

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in a multi-well plate at a density that will result in 70-80% confluency at the time of harvest.

  • Allow cells to adhere overnight.

  • Treat cells with the desired concentrations of BRD73954 (e.g., 0.1, 1, 10 µM) and a vehicle control (DMSO) for the desired time (e.g., 24-48 hours).

• Cell Lysis:

  • Wash cells twice with ice-cold PBS.

  • Add an appropriate volume of ice-cold RIPA buffer to each well and incubate on ice for 15 minutes.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant containing the protein lysate.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay according to the manufacturer's instructions.

• Sample Preparation and SDS-PAGE:

  • Normalize the protein concentration of all samples with RIPA buffer.

  • Add Laemmli sample buffer to the lysates and boil at 95°C for 5 minutes.

  • Load equal amounts of protein (e.g., 20-30 µg) per lane on an SDS-PAGE gel.

  • Run the gel until adequate separation is achieved.

• Western Blotting:

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against acetylated α-tubulin (diluted in blocking buffer according to the manufacturer's recommendation) overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST for 5-10 minutes each.

  • Incubate with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 10 minutes each.

• Detection and Analysis:

  • Apply ECL substrate to the membrane and visualize the bands using a chemiluminescence imaging system.

  • Strip the membrane and re-probe with an antibody against total α-tubulin as a loading control.

  • Quantify the band intensities using densitometry software. Normalize the acetylated α-tubulin signal to the total α-tubulin signal.

Visualizations

Caption: Experimental workflow for analyzing protein acetylation after BRD73954 treatment.

Caption: Simplified signaling pathway of BRD73954 action on HDAC6 and HDAC8.

Caption: Logical relationships of experimental controls for BRD73954 treatment.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Target deconvolution of HDAC pharmacopoeia reveals MBLAC2 as common off-target - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Optimizing BRD73954 Concentration for Cell Viability

Welcome to the technical support center for BRD73954. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting advice and frequently asked questions regarding the optimization of BRD73954 concentration for maintaining cell viability in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration range for BRD73954 in cell-based assays?

For initial experiments, a broad concentration range is recommended to determine the optimal working concentration for your specific cell line. A common starting point is a dose-response experiment ranging from low nanomolar (nM) to low micromolar (µM) concentrations. Based on its potent enzymatic inhibition of HDAC6 (IC50 = 3.6 nM) and HDAC8 (IC50 = 120 nM), a range of 10 nM to 10 µM is a reasonable starting point for most cell lines.[1][2][3] One study in HeLa cells showed increased α-tubulin acetylation at a concentration of 10 µM after 48 hours.[1]

Q2: How should I determine the optimal incubation time for BRD73954 treatment?

The optimal incubation time is cell-line dependent and is influenced by the cell doubling time and the specific biological question being investigated. For initial dose-response and viability assays, a 48 to 72-hour incubation period is often a good starting point to observe significant effects. However, for rapidly dividing cells, a 24-hour incubation may be sufficient, while slower-growing cells might require longer exposure.

Q3: What are the known off-target effects of BRD73954?

BRD73954 is a selective dual inhibitor of HDAC6 and HDAC8.[1][2][3] However, like many small molecule inhibitors, off-target effects are possible, especially at higher concentrations. One study identified metallo-beta-lactamase domain-containing protein 2 (MBLAC2) as a frequent off-target of hydroxamate-based HDAC inhibitors.[4] It is crucial to include appropriate controls in your experiments to distinguish between on-target and off-target effects.

Q4: What morphological changes should I expect in cells treated with BRD73954?

HDAC inhibitors, as a class, have been reported to induce various morphological changes in cancer cells. These can include a more elongated or flattened appearance.[5] In some cell lines, treatment with HDAC inhibitors has led to a decrease in cell density and the appearance of enlarged cells with condensed nuclei.[6] It is advisable to monitor your cells for any morphological alterations during treatment.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
High cell death even at low concentrations	The cell line is highly sensitive to HDAC6/8 inhibition.	Use a lower concentration range (e.g., picomolar to low nanomolar). Reduce the incubation time.
The compound has degraded or is of poor quality.	Ensure proper storage of BRD73954 (-20°C for up to 1 year).[1] Test a fresh batch of the compound.
No observable effect on cell viability	The concentration of BRD73954 is too low.	Test a higher concentration range (e.g., up to 50 µM).
The cell line is resistant to BRD73954.	Consider using a different cell line known to be sensitive to HDAC inhibitors. Investigate potential resistance mechanisms.
Insufficient incubation time.	Increase the incubation time (e.g., up to 96 hours), monitoring cell health regularly.
High variability between replicate wells	Uneven cell seeding.	Ensure a homogenous single-cell suspension before plating. Use precise pipetting techniques.
Edge effects in the multi-well plate.	Avoid using the outer wells of the plate for experimental samples. Fill the outer wells with sterile PBS or media.
Compound precipitation.	Ensure BRD73954 is fully dissolved in the solvent (e.g., DMSO) before diluting in culture medium. Visually inspect for precipitates.

Data Presentation

Table 1: Enzymatic IC50 Values for BRD73954

Target	IC50
HDAC6	3.6 nM[1]
HDAC8	120 nM[1][3]
HDAC1	12 µM[3]
HDAC2	9 µM[1][3]
HDAC3	23 µM[1][3]
HDAC4	>33 µM[2][3]

Table 2: Example of a Dose-Response Experiment Setup for Determining IC50

Concentration (µM)	Cell Viability (%) - Replicate 1	Cell Viability (%) - Replicate 2	Cell Viability (%) - Replicate 3	Average Viability (%)
0 (Vehicle Control)	100	100	100	100
0.01	98	102	99	99.7
0.1	95	97	96	96.0
1	85	88	86	86.3
5	60	65	62	62.3
10	45	48	46	46.3
25	20	25	22	22.3
50	5	8	6	6.3

This table is a hypothetical example to illustrate data structure. Actual results will vary depending on the cell line and experimental conditions.

Experimental Protocols

Protocol 1: Determining the IC50 of BRD73954 using an MTT Assay

This protocol outlines the steps to determine the half-maximal inhibitory concentration (IC50) of BRD73954 on adherent cells.

Materials:

• BRD73954

• Dimethyl sulfoxide (B87167) (DMSO)

• Complete cell culture medium

• Adherent cells of interest

• 96-well flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium.

  • Incubate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a stock solution of BRD73954 in DMSO (e.g., 10 mM).

  • Perform serial dilutions of the stock solution in complete medium to achieve the desired final concentrations (e.g., 0.01, 0.1, 1, 5, 10, 25, 50 µM).

  • Include a vehicle control (medium with the same final concentration of DMSO as the highest drug concentration) and a no-cell control (medium only).

  • Carefully remove the medium from the wells and add 100 µL of the prepared drug dilutions or control solutions to the respective wells.

• Incubation:

  • Incubate the plate for the desired time period (e.g., 48 or 72 hours) at 37°C and 5% CO2.

• MTT Assay:

  • After incubation, add 20 µL of MTT solution to each well.

  • Incubate for 3-4 hours at 37°C until purple formazan (B1609692) crystals are visible.

  • Carefully aspirate the medium containing MTT.

  • Add 150 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Gently shake the plate for 15 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Subtract the absorbance of the no-cell control from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control (100% viability).

  • Plot the percentage of viability against the logarithm of the drug concentration and use a non-linear regression analysis (e.g., in GraphPad Prism) to determine the IC50 value.

Visualizations

Caption: Workflow for determining the IC50 value of BRD73954.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. rndsystems.com [rndsystems.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Target deconvolution of HDAC pharmacopoeia reveals MBLAC2 as common off-target - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cellular changes in boric acid-treated DU-145 prostate cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Molecular and cellular effects of a novel hydroxamate-based HDAC inhibitor – belinostat – in glioblastoma cell lines: a preliminary report - PMC [pmc.ncbi.nlm.nih.gov]

how to minimize BRD73954 degradation in storage

This technical support center provides researchers, scientists, and drug development professionals with essential guidance on the proper storage and handling of the dual histone deacetylase (HDAC) 6/8 inhibitor, BRD73954, to minimize degradation and ensure experimental reproducibility.

Frequently Asked Questions (FAQs)

Q1: What is the recommended method for storing BRD73954 upon receipt?

A1: Upon receipt, BRD73954 should be stored as a solid powder under specific temperature conditions. Different suppliers provide slightly varied recommendations, but the general consensus is to store it in a dry, dark environment at low temperatures to ensure long-term stability.[1][2][3] For specific durations and temperatures, please refer to the summary table below.

Q2: How should I prepare stock solutions of BRD73954?

A2: BRD73954 is soluble in DMSO and ethanol.[4][5] It is recommended to use fresh, anhydrous DMSO for preparing high-concentration stock solutions, as moisture-absorbing DMSO can reduce solubility.[5] For detailed instructions, refer to the "Experimental Protocols" section. Once prepared, stock solutions should be aliquoted into single-use volumes to prevent contamination and degradation from repeated freeze-thaw cycles.[2][5]

Q3: What are the optimal storage conditions for BRD73954 stock solutions?

A3: Stock solutions of BRD73954 in solvent should be stored at -20°C or -80°C.[1][5][6] Storage at -80°C is generally recommended for longer-term stability, extending the shelf-life of the solution significantly compared to -20°C storage.[5][6] Always ensure vials are tightly sealed to prevent solvent evaporation and contamination.

Q4: For how long can I store BRD73954 in its solid form and as a stock solution?

A4: The stability of BRD73954 varies depending on its form (solid vs. solution) and the storage temperature. As a powder, it can be stable for up to 3 years at -20°C.[3][5] Stock solutions are generally stable for shorter periods. The table below summarizes the recommended storage durations from various suppliers.

Q5: What are the visual signs of BRD73954 degradation or instability in solution?

A5: Visual indicators of degradation or instability include the appearance of precipitation, cloudiness, or a change in color in the solution. If you observe any of these signs, it is recommended to prepare a fresh stock solution.[7] For working solutions, it is best practice to prepare them freshly on the day of the experiment.[6]

Q6: Why is it critical to avoid repeated freeze-thaw cycles?

A6: Repeatedly freezing and thawing a stock solution can accelerate the degradation of the compound.[5] This process can also lead to the introduction of moisture and potential precipitation of the compound, thereby altering its effective concentration and activity. Aliquoting the stock solution into smaller, single-use volumes is the most effective way to mitigate this issue.[2]

Storage Condition Summary

The following table summarizes the storage recommendations for BRD73954 from various suppliers to ensure its stability and efficacy.

Form	Supplier	Storage Temperature	Recommended Duration	Citations
Solid Powder	Selleck Chemicals	-20°C	Up to 3 years	[3][5]
MedKoo Biosciences	-20°C	Months to years	[1]
R&D Systems/Tocris	+4°C	Not specified	[4]
Stock Solution	MedchemExpress	-80°C	Up to 2 years	[6]
-20°C	Up to 1 year	[6]
Selleck Chemicals	-80°C	Up to 1 year	[5]
-20°C	Up to 1 month	[5]
MedKoo Biosciences	-20°C	Months	[1]

Troubleshooting Guide

Problem: My BRD73954 stock solution has formed a precipitate.

Possible Cause	Recommended Solution
Solvent Saturation	The concentration of the stock solution may be too high. Prepare a new solution at a lower concentration.
Improper Storage	The solution may have been stored at an incorrect temperature or experienced freeze-thaw cycles. Discard the solution and prepare a fresh stock, ensuring it is aliquoted and stored at -80°C.[5][6]
Solvent Quality	The solvent (e.g., DMSO) may have absorbed moisture, reducing the solubility of the compound.[3][5] Use fresh, anhydrous DMSO to prepare a new stock solution.
Low Temperature Crystallization	Some compounds can crystallize out of solution when frozen. Before use, allow the aliquot to thaw completely at room temperature. Gentle warming (up to 37°C) or sonication can help redissolve the compound.[6] Visually inspect for complete dissolution before use.

Problem: I am observing a decrease in the biological activity of BRD73954.

Possible Cause	Recommended Solution
Compound Degradation	The compound may have degraded due to improper storage or age. Prepare a fresh stock solution from the solid powder. If the powder is old, consider using a new batch.
Incorrect Dilution	Errors in serial dilutions can lead to a lower-than-expected final concentration. Carefully re-prepare the working solution from the stock.
Adsorption to Plastics	Hydrophobic compounds can sometimes adsorb to the surface of plastic tubes or plates, reducing the effective concentration. Consider using low-adhesion microplates or tubes.
Working Solution Instability	BRD73954 in aqueous media (like cell culture medium) may not be stable for long periods. It is highly recommended to prepare working solutions fresh for each experiment and use them immediately.[6]

Experimental Protocols

Protocol 1: Preparation of a 10 mM BRD73954 Stock Solution in DMSO

• Acclimatization: Allow the vial containing solid BRD73954 to equilibrate to room temperature for 10-15 minutes before opening to prevent condensation of atmospheric moisture.

• Weighing: Aseptically weigh the desired amount of BRD73954 powder. For example, to prepare 1 mL of a 10 mM solution, weigh out 2.84 mg (Molecular Weight: 284.31 g/mol ).

• Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the powder. For 2.84 mg, add 1 mL of DMSO.

• Mixing: Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming (up to 37°C) or brief sonication can be used to aid dissolution if necessary.[6]

• Aliquoting: Dispense the stock solution into single-use, tightly sealed vials (e.g., 10-20 µL per vial). This minimizes the number of freeze-thaw cycles for the bulk of the stock.

• Storage: Store the aliquots at -80°C for long-term storage (up to 1-2 years) or at -20°C for shorter-term storage (up to 1 month).[5][6]

Visual Workflows and Logic Diagrams

Caption: Experimental workflow for handling and storing BRD73954.

Caption: Troubleshooting logic for loss of BRD73954 activity.

References

• 1. medkoo.com [medkoo.com]
• 2. captivatebio.com [captivatebio.com]
• 3. file.selleckchem.com [file.selleckchem.com]
• 4. rndsystems.com [rndsystems.com]
• 5. selleckchem.com [selleckchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. benchchem.com [benchchem.com]

BRD73954 Technical Support Center: Stock Solution Stability

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper handling and storage of BRD73954 stock solutions to avoid degradation due to repeated freeze-thaw cycles.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for BRD73954 solid compound and stock solutions?

A1: Proper storage is crucial to maintain the integrity and activity of BRD73954. Recommendations for both the solid powder and prepared stock solutions are summarized below.

Format	Storage Temperature	Duration	Vendor Recommendations
Solid Powder	-20°C	Up to 3 years	[1][2]
+4°C	Short term (days to weeks)	[3][4]
Stock Solution in DMSO	-80°C	Up to 2 years	[5]
-20°C	Up to 1 year	[1][5]

It is strongly recommended to aliquot stock solutions into single-use volumes to avoid repeated freeze-thaw cycles. [1][5][6]

Q2: Why is it critical to avoid repeated freeze-thaw cycles for BRD73954 stock solutions?

A2: Repeatedly freezing and thawing stock solutions, particularly those prepared in dimethyl sulfoxide (B87167) (DMSO), can compromise the stability and concentration of BRD73954. The primary reasons for this are:

• Compound Degradation: Although specific data on BRD73954 is not publicly available, many small molecules can degrade with multiple freeze-thaw cycles. This can be due to the physical stress of ice crystal formation and pH or concentration shifts during the freezing process.[7][8][9]

• Moisture Absorption by DMSO: DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[10][11] Each time a stock solution is thawed and opened, it is exposed to ambient humidity. Water absorption can lead to:

  • Compound Precipitation: The solubility of BRD73954 is high in anhydrous DMSO but significantly lower in aqueous solutions.[1] Increased water content can cause the compound to precipitate out of solution, leading to an inaccurate concentration in the supernatant.

  • Hydrolysis: The presence of water can facilitate the hydrolysis of susceptible compounds over time, leading to chemical degradation.

  • Inaccurate Concentration: The absorption of water will dilute the stock solution, leading to errors in experimental results.

Q3: What are the signs that my BRD73954 stock solution may have been compromised by freeze-thaw cycles?

A3: Visual inspection and experimental validation can help determine if your stock solution is still viable.

• Visual Cues: Look for any precipitation or cloudiness in the solution after thawing. If precipitation is observed, gentle warming and sonication may help redissolve the compound.[5] However, this may not reverse chemical degradation.

• Inconsistent Experimental Results: A gradual or sudden loss of potency or expected biological activity in your assays can be a strong indicator of compound degradation.

Troubleshooting Guide

Problem: I have subjected my BRD73954 stock solution to multiple freeze-thaw cycles. How can I check its integrity?

Solution: A simple experimental protocol can be implemented to assess the stability and activity of your stock solution compared to a freshly prepared one.

Experimental Protocol: Stability Assessment of BRD73954 Stock

Objective: To determine if repeated freeze-thaw cycles have affected the potency of a BRD73954 stock solution.

Materials:

• Your existing BRD73954 stock solution (the "test stock").

• A fresh vial of BRD73954 solid powder.

• Anhydrous DMSO.

• Appropriate cell line for activity assay (e.g., HeLa cells, as BRD73954 is known to increase α-tubulin acetylation in these cells).[5][12]

• Cell culture reagents.

• Reagents for Western blotting or another suitable readout for HDAC6 activity (e.g., acetylated α-tubulin antibody).

Methodology:

• Prepare a Fresh Stock Solution:

  • Carefully weigh out a small amount of fresh BRD73954 solid and dissolve it in anhydrous DMSO to the same concentration as your test stock. This will be your "fresh stock."

• Prepare a Serial Dilution:

  • Create a series of dilutions from both the "test stock" and the "fresh stock" in your cell culture medium. It is important to ensure the final DMSO concentration is low (<0.5%) and consistent across all conditions to avoid solvent-induced toxicity.[6]

• Cell Treatment:

  • Plate your chosen cell line at an appropriate density and allow them to adhere overnight.

  • Treat the cells with the serial dilutions of both the "test stock" and the "fresh stock" for a predetermined amount of time (e.g., 24-48 hours). Include a vehicle control (medium with the same final concentration of DMSO).

• Activity Readout:

  • Lyse the cells and perform a Western blot to detect the levels of acetylated α-tubulin. An increase in acetylated α-tubulin is a direct indicator of HDAC6 inhibition by BRD73954.[5]

• Data Analysis:

  • Compare the dose-response curves for the "test stock" and the "fresh stock." A significant rightward shift in the curve for the "test stock" indicates a loss of potency.

Best Practices for Handling BRD73954 Stock Solutions

To ensure the long-term stability and reliability of your BRD73954 stock, adhere to the following workflow:

Signaling Pathway of BRD73954 Action

BRD73954 is a potent inhibitor of Histone Deacetylase 6 (HDAC6) and HDAC8.[1][5][13][14] Its primary mechanism of action in many cell-based assays involves the inhibition of HDAC6, which leads to the hyperacetylation of its substrates, most notably α-tubulin.

References

• 1. selleckchem.com [selleckchem.com]
• 2. BRD73954 - Immunomart [immunomart.com]
• 3. rndsystems.com [rndsystems.com]
• 4. medkoo.com [medkoo.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. captivatebio.com [captivatebio.com]
• 7. The effect of freeze/thaw cycles on the stability of compounds in DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Impact of Freeze/Thaw Process on Drug Substance Storage of Therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. spod-technology.com [spod-technology.com]
• 11. Reddit - The heart of the internet [reddit.com]
• 12. BRD73954 | 1440209-96-0 | Data Sheet | BioChemPartner [biochempartner.com]
• 13. BRD 73954 | Class II HDACs | Tocris Bioscience [tocris.com]
• 14. axonmedchem.com [axonmedchem.com]

Technical Support Center: Interpreting Unexpected Results with BRD73954

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help you interpret unexpected results during your experiments with BRD73954.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of BRD73954?

BRD73954 is a potent and selective dual inhibitor of Histone Deacetylase 6 (HDAC6) and HDAC8.[1][2] It belongs to the hydroxamic acid class of HDAC inhibitors. Its primary on-target effect is the accumulation of acetylated substrates of HDAC6 and HDAC8. A well-established biomarker for BRD73954 activity is the hyperacetylation of α-tubulin, a known substrate of HDAC6.[1][2] Notably, it has been observed that BRD73954 treatment in HeLa cells increases α-tubulin acetylation without altering the acetylation state of histone H3, a substrate for class I HDACs like HDAC1, 2, and 3.[1]

Q2: What is the selectivity profile of BRD73954?

BRD73954 exhibits high selectivity for HDAC6 and HDAC8 over other HDAC isoforms. The IC50 values are significantly lower for HDAC6 and HDAC8 compared to other HDACs.

Target	IC50
HDAC6	3.6 nM - 36 nM
HDAC8	120 nM
HDAC1	12 µM
HDAC2	9 µM
HDAC3	23 µM
HDAC4	>33 µM
HDAC5	>33 µM
HDAC7	13 µM
HDAC9	>33 µM

Data compiled from multiple sources.[1][2]

Q3: Are there any known significant off-targets for BRD73954?

Yes, a major off-target for many hydroxamic acid-based HDAC inhibitors, likely including BRD73954, is Metallo-beta-lactamase domain-containing protein 2 (MBLAC2).[3][4] MBLAC2 is a poorly characterized palmitoyl-CoA hydrolase.[3][4] Inhibition of MBLAC2 has been linked to the accumulation of extracellular vesicles (EVs).[3][4] This off-target activity is a critical consideration when interpreting unexpected phenotypes.

Troubleshooting Unexpected Results

Phenotypic Observations

Issue 1: I am observing an unexpected increase in extracellular vesicles (EVs) or phenotypes related to EV signaling in my cell culture after BRD73954 treatment.

• Possible Cause: This is likely due to the off-target inhibition of MBLAC2.[3][4] Many hydroxamate-based HDAC inhibitors have been shown to inhibit MBLAC2, leading to an accumulation of EVs.[3][4] This is a known HDAC-independent effect.

• Troubleshooting Steps:

  • Confirm EV Accumulation: Use techniques like nanoparticle tracking analysis (NTA), transmission electron microscopy (TEM), or western blotting for EV markers (e.g., CD9, CD63, Alix) to quantify and characterize the EVs in your cell culture supernatant.

  • Control for MBLAC2 Inhibition: If possible, use a structurally different HDAC6/8 inhibitor that is not based on a hydroxamic acid scaffold to see if the phenotype persists. Alternatively, use siRNA to knock down MBLAC2 and observe if it phenocopies the effect of BRD73954.

  • Investigate Downstream Effects: If the EV phenotype is confirmed, consider the downstream consequences of altered EV signaling in your experimental system. This could be a significant confounding factor in your results.

Issue 2: BRD73954 is causing a level of cytotoxicity that is higher than expected, or a type of cell death that is not typical for HDAC inhibitors (e.g., not apoptosis).

• Possible Cause: While HDAC inhibitors are known to induce apoptosis in cancer cells, the observed cytotoxicity could be exacerbated by off-target effects or be cell-type specific. Some HDAC inhibitors can induce other forms of cell death, such as autophagy or mitotic catastrophe.[5] Additionally, HDAC inhibitors can induce DNA damage, which may not be efficiently repaired in cancer cells, leading to cell death.[6]

• Troubleshooting Steps:

  • Characterize the Mode of Cell Death: Use assays to differentiate between apoptosis (e.g., Annexin V/PI staining, caspase activation assays), autophagy (e.g., LC3B staining, p62 degradation), and necrosis.

  • Assess DNA Damage: Perform assays to detect DNA double-strand breaks, such as staining for γH2AX.[6]

  • Titrate the Dose: Perform a dose-response curve to determine if the cytotoxicity is occurring at concentrations significantly different from the IC50 for HDAC6/8 inhibition.

  • Consider the Cellular Context: The genetic background of your cells (e.g., p53 status) can significantly influence their response to HDAC inhibitors and the resulting type of cell death.

Issue 3: I am not observing the expected cell cycle arrest (e.g., G1 or G2/M arrest) with BRD73954 treatment.

• Possible Cause: The effect of HDAC inhibitors on the cell cycle can be complex and cell-type dependent.[7] While G1 or G2/M arrest is common, some cells may not arrest or may arrest at a different phase. This can be influenced by the underlying genetics of the cell line and the specific signaling pathways that are active.

• Troubleshooting Steps:

  • Confirm Target Engagement: First, ensure that BRD73954 is active in your cells by measuring the acetylation of α-tubulin.

  • Time Course Analysis: Perform a time-course experiment to analyze cell cycle progression at multiple time points after treatment. The arrest may be transient.

  • Analyze Key Cell Cycle Regulators: Use western blotting to examine the levels of key cell cycle proteins such as p21, cyclins (e.g., Cyclin D1, Cyclin B1), and cyclin-dependent kinases (CDKs). HDAC inhibitors often mediate cell cycle arrest through the upregulation of p21.[7]

  • Consider Resistance Mechanisms: Some cancer cells can develop resistance to HDAC inhibitors, which may involve bypassing cell cycle checkpoints.[8][9][10]

Molecular and Biochemical Observations

Issue 4: I am seeing paradoxical or unexpected changes in gene expression after BRD73954 treatment (e.g., repression of genes that should be activated).

• Possible Cause: The regulation of gene expression by HDAC inhibitors is not a simple "on/off" switch. While histone hyperacetylation is generally associated with transcriptional activation, HDACs are part of large multi-protein complexes that can have both activating and repressing functions.[11] The net effect on a particular gene depends on the balance of these complexes and the specific transcription factors involved. Furthermore, acetylation of non-histone proteins, including transcription factors, can alter their activity in complex ways.[12]

• Troubleshooting Steps:

  • Verify Target Engagement: Confirm the increase in global histone acetylation (e.g., pan-acetyl lysine (B10760008) western blot) and α-tubulin acetylation.

  • Analyze Promoter Occupancy: Use techniques like Chromatin Immunoprecipitation (ChIP) to determine if the changes in gene expression correlate with changes in histone acetylation at the specific gene promoters.

  • Consider Indirect Effects: The observed gene expression changes may be an indirect consequence of BRD73954 treatment, such as the activation or repression of a master transcriptional regulator.

  • Investigate Transcription Factor Acetylation: Explore whether key transcription factors in your pathways of interest are known to be acetylated and how this might affect their function.

Issue 5: I am not observing an increase in α-tubulin acetylation after treating my cells with BRD73954.

• Possible Cause:

  • Compound Inactivity: The compound may have degraded.

  • Insufficient Dose or Treatment Time: The concentration or duration of treatment may not be sufficient to induce a measurable change.

  • Low HDAC6 Expression: The cell line may express very low levels of HDAC6.

  • Experimental Artifact: Issues with antibody quality or western blot protocol.

• Troubleshooting Steps:

  • Check Compound Integrity: Ensure the compound has been stored correctly. If in doubt, use a fresh stock.

  • Optimize Treatment Conditions: Perform a dose-response and time-course experiment to find the optimal conditions for inducing α-tubulin acetylation in your specific cell line.

  • Confirm HDAC6 Expression: Check the expression level of HDAC6 in your cell line by western blot or by consulting public databases.

  • Validate Your Assay: Use a positive control compound known to induce α-tubulin acetylation (e.g., Tubastatin A) and ensure your anti-acetylated-α-tubulin antibody is working correctly.

Experimental Protocols

Protocol 1: Western Blot for α-Tubulin Acetylation

• Cell Seeding and Treatment: Seed cells to be 70-80% confluent at the time of harvest. Treat with desired concentrations of BRD73954 or vehicle control (e.g., DMSO) for the desired duration (e.g., 6-24 hours).

• Cell Lysis: Wash cells with ice-cold PBS and lyse in RIPA buffer supplemented with protease and deacetylase inhibitors (including Trichostatin A and Sodium Butyrate).

• Protein Quantification: Determine protein concentration using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate 20-30 µg of protein per lane on an SDS-PAGE gel and transfer to a PVDF or nitrocellulose membrane.

• Antibody Incubation:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate with a primary antibody against acetylated-α-tubulin (e.g., at a 1:1000 dilution) overnight at 4°C.

  • Incubate with a primary antibody against total α-tubulin or a loading control like GAPDH or β-actin (e.g., at a 1:1000 dilution) on a separate blot or after stripping.

  • Wash and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect with an enhanced chemiluminescence (ECL) substrate and image the blot.

• Analysis: Quantify band intensities and normalize the acetylated-α-tubulin signal to the total α-tubulin or loading control signal.

Protocol 2: Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA can be used to confirm the direct binding of BRD73954 to its targets (HDAC6 and HDAC8) in a cellular context.

• Cell Treatment: Treat intact cells with BRD73954 or vehicle control for a specified time (e.g., 1 hour).

• Heating: Aliquot the cell suspension into PCR tubes and heat them to a range of temperatures (e.g., 40-70°C) for 3 minutes, followed by cooling.

• Lysis: Lyse the cells by freeze-thaw cycles.

• Centrifugation: Centrifuge the lysates at high speed to pellet aggregated proteins.

• Analysis: Collect the supernatant and analyze the amount of soluble HDAC6 or HDAC8 remaining by western blot. A shift in the melting curve to a higher temperature in the presence of BRD73954 indicates target engagement.

Visualizations

Caption: Signaling pathways of BRD73954, including on-target and potential off-target effects.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Target deconvolution of HDAC pharmacopoeia reveals MBLAC2 as common off-target - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Target deconvolution of HDAC pharmacopoeia reveals MBLAC2 as common off-target - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Histone deacetylase inhibitor induces DNA damage, which normal but not transformed cells can repair - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mechanism of cell cycle arrest caused by histone deacetylase inhibitors in human carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mechanisms of resistance to histone deacetylase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. HDAC Inhibitors: Dissecting Mechanisms of Action to Counter Tumor Heterogeneity | MDPI [mdpi.com]
• 10. Histone deacetylase inhibitors: emerging mechanisms of resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Negative and Positive Regulation of Gene Expression by Mouse Histone Deacetylase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Mechanisms of Histone Deacetylase Inhibitor-Regulated Gene Expression in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to HDAC6 Inhibition: BRD73954 vs. Tubastatin A

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two prominent selective inhibitors of Histone Deacetylase 6 (HDAC6): BRD73954 and Tubastatin A. The objective is to furnish researchers, scientists, and drug development professionals with a detailed analysis of their biochemical potency, selectivity, and cellular effects, supported by experimental data and methodologies to aid in the selection of the most suitable inhibitor for their research needs.

Introduction to HDAC6 Inhibition

Histone Deacetylase 6 (HDAC6) is a unique member of the HDAC family of enzymes, primarily located in the cytoplasm. Unlike other HDACs that predominantly act on nuclear histones to regulate gene expression, HDAC6's main substrates are non-histone proteins. Key targets include α-tubulin, the molecular chaperone Heat Shock Protein 90 (Hsp90), and the actin-remodeling protein cortactin. Through the deacetylation of these substrates, HDAC6 plays a critical role in a variety of cellular processes, including microtubule dynamics, cell migration, protein quality control, and immune responses.[1][2] The selective inhibition of HDAC6 has emerged as a promising therapeutic strategy for a range of diseases, including cancer, neurodegenerative disorders, and inflammatory conditions.[2][3]

Biochemical Potency and Selectivity: A Head-to-Head Comparison

The half-maximal inhibitory concentration (IC50) is a critical measure of a drug's potency. The following table summarizes the in vitro IC50 values for BRD73954 and Tubastatin A against a panel of HDAC isoforms. It is important to note that these values are compiled from different sources and experimental conditions may vary.

Target	BRD73954 IC50	Tubastatin A IC50
HDAC6	3.6 nM - 36 nM	15 nM
HDAC1	12,000 nM	16,400 nM
HDAC2	9,000 nM	>30,000 nM
HDAC3	23,000 nM	>30,000 nM
HDAC4	>33,000 nM	>30,000 nM
HDAC5	>33,000 nM	>30,000 nM
HDAC7	13,000 nM	>30,000 nM
HDAC8	120 nM	854 nM
HDAC9	>33,000 nM	>30,000 nM
HDAC10	Not Reported	>30,000 nM
HDAC11	Not Reported	>30,000 nM

• Note: IC50 values can vary depending on the specific assay format, substrate, and enzyme source used. The data presented here are for comparative purposes.[4][5]

From the data, both BRD73954 and Tubastatin A demonstrate high potency against HDAC6 with IC50 values in the low nanomolar range. BRD73954 exhibits a slightly more potent inhibition of HDAC6 in some reported assays.[5] Both compounds show excellent selectivity for HDAC6 over other HDAC isoforms, particularly the class I HDACs (HDAC1, 2, and 3).[4][5] Tubastatin A is reported to have over 1000-fold selectivity against all other HDAC isoforms except for HDAC8, where the selectivity is approximately 57-fold.[4] BRD73954 also shows high selectivity for HDAC6, with a notable secondary activity against HDAC8.[5]

Cellular Activity and Efficacy

The primary and most widely accepted cellular marker for HDAC6 inhibition is the hyperacetylation of its substrate, α-tubulin. Increased acetylation of α-tubulin leads to more stable microtubules.

Inhibitor	Cellular Effect on α-tubulin acetylation
BRD73954	Robustly increases α-tubulin acetylation in cells.[5]
Tubastatin A	Preferentially induces α-tubulin hyperacetylation at low micromolar concentrations.[4]

Both inhibitors effectively increase the acetylation of α-tubulin in cellular assays, confirming their on-target activity. This effect on microtubule stability is central to many of the therapeutic applications being explored for HDAC6 inhibitors.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are protocols for key assays used to characterize HDAC6 inhibitors.

In Vitro HDAC Inhibition Assay (IC50 Determination)

This assay quantifies the enzymatic activity of HDAC6 in the presence of an inhibitor to determine the IC50 value.

Materials:

• Recombinant human HDAC6 enzyme

• Fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2)

• Developer solution (e.g., Trypsin in a suitable buffer)

• Test inhibitors (BRD73954, Tubastatin A) dissolved in DMSO

• 96-well black microplates

• Microplate reader capable of fluorescence detection

Procedure:

• Prepare Reagents: Dilute the recombinant HDAC6 enzyme and fluorogenic substrate to their working concentrations in assay buffer.

• Inhibitor Dilution: Prepare a serial dilution of the test inhibitors in DMSO and then further dilute in assay buffer to the desired final concentrations.

• Assay Reaction:

  • Add the diluted inhibitor solutions to the wells of the 96-well plate.

  • Add the diluted HDAC6 enzyme to each well (except for no-enzyme controls).

  • Incubate for a defined period (e.g., 15 minutes) at room temperature to allow for inhibitor-enzyme binding.

  • Initiate the enzymatic reaction by adding the fluorogenic substrate to all wells.

• Signal Development and Detection:

  • Incubate the plate at 37°C for a specific time (e.g., 60 minutes).

  • Stop the reaction by adding the developer solution.

  • Incubate at room temperature for a further 15 minutes to allow for the development of the fluorescent signal.

  • Measure the fluorescence intensity using a microplate reader (e.g., excitation at 360 nm, emission at 460 nm).

• Data Analysis: Calculate the percent inhibition for each inhibitor concentration relative to the DMSO control and determine the IC50 value by fitting the data to a dose-response curve using appropriate software (e.g., GraphPad Prism).[6]

Western Blot for α-Tubulin Acetylation

This experiment assesses the ability of an inhibitor to increase the acetylation of α-tubulin in a cellular context.

Materials:

• Cell line of interest (e.g., HeLa, SH-SY5Y)

• Cell culture medium and supplements

• Test inhibitors (BRD73954, Tubastatin A)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-acetylated-α-tubulin and anti-α-tubulin (as a loading control)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment: Seed cells and allow them to adhere overnight. Treat the cells with various concentrations of the HDAC6 inhibitor or DMSO (vehicle control) for a specified time (e.g., 24 hours).

• Cell Lysis: Wash the cells with PBS and lyse them with ice-cold lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blot:

  • Normalize the protein concentrations and prepare samples with Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against acetylated-α-tubulin overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Loading Control and Data Analysis:

  • Strip the membrane and re-probe with an antibody against total α-tubulin as a loading control.

  • Quantify the band intensities and normalize the acetylated-α-tubulin signal to the total α-tubulin signal.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, visualize the HDAC6 signaling pathway and a typical experimental workflow for inhibitor characterization.

Caption: HDAC6 deacetylates key cytoplasmic proteins, influencing major cellular processes.

Caption: Workflow for characterizing and comparing HDAC6 inhibitors.

Conclusion

Both BRD73954 and Tubastatin A are potent and highly selective inhibitors of HDAC6, making them valuable tools for studying the biological functions of this enzyme. The choice between these two compounds may depend on the specific requirements of the experiment. BRD73954 may offer slightly higher potency in some contexts, while Tubastatin A is a well-established and widely cited tool compound. For translational research, the specific pharmacokinetic and pharmacodynamic properties of each inhibitor should also be considered. This guide provides the foundational data and methodologies to assist researchers in making an informed decision for their studies on HDAC6.

References

• 1. Role of Histone Deacetylase 6 and Histone Deacetylase 6 Inhibition in Colorectal Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. deacetylase-inhibitor-cocktail.com [deacetylase-inhibitor-cocktail.com]
• 4. Rational Design and Simple Chemistry Yield a Superior, Neuroprotective HDAC6 Inhibitor, Tubastatin A - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. benchchem.com [benchchem.com]

A Head-to-Head Comparison of HDAC8 Inhibitors: BRD73954 vs. PCI-34051

For researchers, scientists, and drug development professionals, the selection of a specific enzyme inhibitor is a critical decision in experimental design. This guide provides a comprehensive comparison of two prominent histone deacetylase 8 (HDAC8) inhibitors: BRD73954, a dual HDAC6/HDAC8 inhibitor, and PCI-34051, a selective HDAC8 inhibitor. This document outlines their inhibitory profiles, cellular effects, and the experimental protocols used to evaluate their activity.

Data Presentation: Quantitative Comparison of Inhibitor Potency and Selectivity

The following table summarizes the half-maximal inhibitory concentrations (IC50) of BRD73954 and PCI-34051 against a panel of HDAC isoforms. This data is crucial for understanding the potency and selectivity of each compound.

Target	BRD73954 IC50 (µM)	PCI-34051 IC50 (nM)
HDAC8	0.12 [1]	10 [2][3]
HDAC6	0.0036[1]	>2000 (over 200-fold selective)[2][4]
HDAC1	12[1]	>2000 (over 200-fold selective)[2][4]
HDAC2	9[1]	>10000 (over 1000-fold selective)[4]
HDAC3	23[1]	>10000 (over 1000-fold selective)[4]
HDAC10	Not Reported	>10000 (over 1000-fold selective)[4]

Signaling Pathways and Cellular Effects

The distinct selectivity profiles of BRD73954 and PCI-34051 translate to different downstream cellular effects. PCI-34051, as a selective HDAC8 inhibitor, has been shown to induce apoptosis in cancer cells, particularly those of T-cell lineage.[4] This is often linked to the activation of caspase-dependent pathways. BRD73954, with its dual activity against HDAC6 and HDAC8, affects both nuclear and cytoplasmic processes. Its potent inhibition of HDAC6 leads to the hyperacetylation of α-tubulin, a key component of microtubules, which can impact cell motility and structure.[1]

Signaling pathways of PCI-34051 and BRD73954.

Experimental Protocols

The following are detailed methodologies for key experiments commonly used to characterize HDAC inhibitors like BRD73954 and PCI-34051.

In Vitro HDAC Inhibition Assay (Fluorometric)

This assay quantifies the enzymatic activity of HDAC8 in the presence of an inhibitor.

• Reagent Preparation :

  • Prepare an assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2).

  • Dilute the HDAC8 enzyme to the desired concentration in the assay buffer.

  • Prepare a stock solution of the fluorogenic HDAC8 substrate (e.g., a peptide with an acetylated lysine (B10760008) coupled to a fluorophore).

  • Prepare serial dilutions of the inhibitor (BRD73954 or PCI-34051) in DMSO and then in assay buffer.

• Assay Procedure :

  • In a 96-well black plate, add the diluted inhibitor to the respective wells.

  • Add the diluted HDAC8 enzyme to all wells except the negative control.

  • Incubate the plate at 37°C for 15 minutes.

  • Initiate the reaction by adding the HDAC8 substrate to all wells.

  • Incubate at 37°C for 60 minutes.

  • Stop the reaction and develop the fluorescent signal by adding a developer solution containing a protease that cleaves the deacetylated substrate.

  • Measure the fluorescence using a microplate reader (e.g., excitation at 360 nm and emission at 460 nm).

• Data Analysis :

  • Subtract the background fluorescence (no enzyme) from all readings.

  • Calculate the percentage of inhibition for each inhibitor concentration relative to the DMSO control.

  • Determine the IC50 value by fitting the data to a dose-response curve.

Experimental workflow for in vitro HDAC inhibition assay.

Cell Viability Assay (MTT Assay)

This assay determines the effect of the inhibitors on the metabolic activity of cultured cells, which is an indicator of cell viability.

• Cell Culture :

  • Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment :

  • Treat the cells with various concentrations of BRD73954 or PCI-34051 for a specified period (e.g., 24, 48, or 72 hours). Include a vehicle control (DMSO).

• MTT Addition :

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C. Viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization :

  • Add a solubilization solution (e.g., DMSO or a detergent-based solution) to each well to dissolve the formazan crystals.

• Data Acquisition :

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis :

  • Calculate the percentage of cell viability for each treatment relative to the vehicle control.

Apoptosis Assay (Caspase-3 Activity)

This assay measures the activity of caspase-3, a key executioner caspase in apoptosis.

• Cell Lysis :

  • After treating cells with the inhibitor, lyse the cells using a supplied lysis buffer.

• Assay Reaction :

  • In a 96-well plate, add the cell lysate to the assay buffer.

  • Add a colorimetric or fluorometric caspase-3 substrate (e.g., DEVD-pNA or Ac-DEVD-AMC).

  • Incubate at 37°C for 1-2 hours.

• Data Acquisition :

  • Measure the absorbance (for colorimetric assays) or fluorescence (for fluorometric assays) using a microplate reader.

• Data Analysis :

  • Quantify the caspase-3 activity based on the signal generated and compare it to the untreated control.

Conclusion

BRD73954 and PCI-34051 are valuable tools for studying the roles of HDAC8 and related deacetylases. PCI-34051 offers high selectivity for HDAC8, making it ideal for dissecting the specific functions of this isoform, particularly in the context of apoptosis. In contrast, BRD73954 provides a unique opportunity to investigate the combined effects of HDAC8 and HDAC6 inhibition, which may be relevant in cellular processes where both enzymes play a role, such as those involving microtubule dynamics and gene expression. The choice between these inhibitors will ultimately depend on the specific research question and the biological context being investigated. The experimental protocols provided herein offer a solid foundation for the characterization and comparison of these and other HDAC inhibitors.

References

• 1. Caspase Activity Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Pathological Role of HDAC8: Cancer and Beyond - PMC [pmc.ncbi.nlm.nih.gov]

validating BRD73954 selectivity against other HDAC isoforms

In the landscape of epigenetic research and drug development, the selective inhibition of histone deacetylases (HDACs) is a key strategy for therapeutic intervention in various diseases, including cancer and neurological disorders. BRD73954 has emerged as a significant small molecule inhibitor, demonstrating a distinct selectivity profile. This guide provides a comparative analysis of BRD73954's selectivity against other HDAC isoforms, supported by experimental data and protocols for researchers, scientists, and drug development professionals.

BRD73954 Selectivity Profile: A Quantitative Comparison

BRD73954 is a potent inhibitor that demonstrates remarkable selectivity for HDAC6 and HDAC8, which belong to different phylogenetic classes of the HDAC family.[1] Its inhibitory activity (IC50) has been quantified against a panel of HDAC isoforms, revealing a significantly higher potency for HDAC6 and HDAC8 compared to other isoforms.[2][3][4][5]

To contextualize the selectivity of BRD73954, the following table compares its IC50 values with those of other well-characterized HDAC inhibitors, including pan-HDAC inhibitors like Vorinostat and Trichostatin A, a class I selective inhibitor (Entinostat), an HDAC6 selective inhibitor (Nexturastat A), and an HDAC8 selective inhibitor (PCI-34051).

Inhibitor	HDAC1 (nM)	HDAC2 (nM)	HDAC3 (nM)	HDAC4 (nM)	HDAC6 (nM)	HDAC8 (nM)
BRD73954	12,000[3][5]	9,000[3][5]	23,000[3][5]	>33,000[4][5]	36 [2][3][4][5]	120 [2][3][4][5]
Vorinostat (SAHA)	10 - 33[6]	96[6]	20[6]	-	33[6]	540[6]
Entinostat (MS-275)	180 - 510[7]	453[8]	248 - 1,700[7][8]	-	>100,000	44,900
Nexturastat A	3,020[9]	6,920[9]	6,680[9]	9,390[9]	5 [9]	954[9]
PCI-34051	4,000[10]	>50,000[10]	>50,000[10]	-	2,900[10]	10 [1][10][11]
Trichostatin A (TSA)	1.8 - 6[12][13]	-	5.21	27.6	8.6 - 16.4[13]	-

Note: IC50 values can vary between different studies and assay conditions. The data presented is a representation from available sources.

The data clearly illustrates that BRD73954 is a dual inhibitor of HDAC6 and HDAC8.[4] It is significantly less potent against class I HDACs (HDAC1, 2, and 3) and shows minimal activity against HDAC4.[3][4][5] This unique selectivity profile distinguishes it from pan-HDAC inhibitors, which broadly target multiple HDAC isoforms, and from other isoform-selective inhibitors that typically target a single HDAC.

Experimental Protocol: Determining HDAC Inhibitor Selectivity

The selectivity of HDAC inhibitors like BRD73954 is typically determined through in vitro enzymatic assays. A common method involves the use of recombinant human HDAC enzymes and a fluorogenic substrate.

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound against a panel of HDAC isoforms.

Materials:

• Recombinant human HDAC enzymes (e.g., HDAC1, 2, 3, 4, 6, 8)

• Fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC)

• Assay Buffer (e.g., 50 mM Tris-HCl pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2)

• Test compound (e.g., BRD73954) serially diluted in DMSO

• Developer solution (e.g., Trypsin in a buffer containing Trichostatin A to stop the HDAC reaction)[14][15]

• 96-well or 384-well black microplates

• Fluorescence microplate reader

Procedure:

• Enzyme Preparation: Dilute the recombinant HDAC enzymes to a working concentration in cold assay buffer.

• Compound Plating: Add the serially diluted test compound to the wells of the microplate. Include wells with DMSO only as a vehicle control (100% activity) and a known pan-HDAC inhibitor as a positive control for inhibition (0% activity).

• Enzyme Addition: Add the diluted HDAC enzyme to each well containing the test compound and incubate for a specified period (e.g., 15 minutes) at room temperature to allow for compound-enzyme interaction.

• Reaction Initiation: Add the fluorogenic substrate to all wells to start the enzymatic reaction. Incubate the plate at 37°C for a defined time (e.g., 60 minutes).

• Reaction Termination and Signal Development: Stop the reaction by adding the developer solution to each well. The developer cleaves the deacetylated substrate, releasing a fluorescent molecule (e.g., AMC).[14] Incubate at room temperature for approximately 15 minutes.

• Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader with appropriate excitation and emission wavelengths (e.g., Ex/Em = 355/460 nm).[15]

• Data Analysis:

  • Subtract the background fluorescence from all readings.

  • Normalize the data to the vehicle control (100% activity) and the positive inhibition control (0% activity).

  • Plot the percentage of inhibition against the logarithm of the test compound concentration.

  • Calculate the IC50 value by fitting the dose-response curve using a suitable nonlinear regression model (e.g., four-parameter logistic equation).

Visualizing the Workflow

The following diagram illustrates the general workflow for assessing HDAC inhibitor selectivity.

Caption: Workflow for determining HDAC inhibitor selectivity.

References

• 1. selleckchem.com [selleckchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. BRD 73954 | Class II HDACs | Tocris Bioscience [tocris.com]
• 5. selleckchem.com [selleckchem.com]
• 6. The structural requirements of histone deacetylase inhibitors: SAHA analogs modified at the C5 position display dual HDAC6/8 selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. selleckchem.com [selleckchem.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. PCI 34051 | HDAC8 inhibitor | Hello Bio [hellobio.com]
• 11. rndsystems.com [rndsystems.com]
• 12. universalbiologicals.com [universalbiologicals.com]
• 13. selleckchem.com [selleckchem.com]
• 14. bmglabtech.com [bmglabtech.com]
• 15. Purification and enzymatic assay of class I histone deacetylase enzymes - PMC [pmc.ncbi.nlm.nih.gov]

Confirming BRD73954's Targets: A Comparative Guide to siRNA Knockdown

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of using small interfering RNA (siRNA) knockdown to validate the cellular targets of BRD73954, a potent and selective dual inhibitor of histone deacetylase 6 (HDAC6) and HDAC8.[1][2] While biochemical assays have established the inhibitory activity of BRD73954 against these enzymes, confirming that its cellular effects are a direct result of engaging these specific targets is a critical validation step. This guide outlines the experimental framework for using siRNA to phenocopy the effects of BRD73954, thereby providing strong evidence for its on-target activity.

Comparison of Target Validation Methods

Target validation is crucial to ensure that a compound's biological effects are mediated through its intended target. While several methods exist, siRNA-mediated gene silencing is a widely used technique. The following table compares siRNA with other common genetic-based target validation methods.

Method	Mechanism	Advantages	Disadvantages
siRNA	Post-transcriptional gene silencing by transiently degrading target mRNA.[3]	- High specificity- Rapid and transient knockdown- Cost-effective for initial validation	- Off-target effects possible- Transient effect may not be suitable for all studies- Delivery can be challenging in some cell types
shRNA (short hairpin RNA)	DNA-based construct that is transcribed into shRNA, which is then processed into siRNA for stable gene silencing.	- Stable, long-term knockdown- Can be used to create stable cell lines	- Potential for insertional mutagenesis- Off-target effects- More complex to generate and deliver
CRISPR-Cas9	Gene editing tool that can be used to create permanent gene knockouts.	- Complete and permanent loss of gene function- High specificity	- Potential for off-target mutations- More technically demanding- Irreversible genetic modification

Experimental Workflow: siRNA Knockdown to Mimic BRD73954

The core principle of this validation strategy is to demonstrate that reducing the expression of the target proteins (HDAC6 and HDAC8) using siRNA results in the same phenotypic changes observed when treating cells with BRD73954. A key and well-established phenotype associated with HDAC6 inhibition is the hyperacetylation of α-tubulin.[4][5][6][7]

Figure 1. Experimental workflow for validating BRD73954 targets using siRNA.

Detailed Experimental Protocols

Cell Culture and Seeding

• Cell Line: HeLa cells (or another relevant cell line).

• Protocol:

  • Culture HeLa cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 incubator.

  • One day before transfection or treatment, seed 2 x 10^5 cells per well in a 6-well plate with 2 mL of antibiotic-free growth medium.[8] This should result in the cells being 60-80% confluent at the time of the experiment.[8]

siRNA Transfection

• Reagents:

  • siRNA targeting human HDAC6 (pool of 3-5 siRNAs recommended).

  • siRNA targeting human HDAC8 (pool of 3-5 siRNAs recommended).[9]

  • Scrambled (non-targeting) siRNA control.

  • Transfection reagent (e.g., Lipofectamine RNAiMAX or similar).

  • Serum-free medium (e.g., Opti-MEM).

• Protocol (per well of a 6-well plate):

  • Solution A: Dilute 20-80 pmol of siRNA duplex into 100 µL of siRNA Transfection Medium.[8]

  • Solution B: Dilute 2-8 µL of siRNA Transfection Reagent into 100 µL of siRNA Transfection Medium.[8]

  • Combine Solution A and Solution B, mix gently by pipetting, and incubate for 15-45 minutes at room temperature to allow for complex formation.[8]

  • Wash the cells once with 2 mL of siRNA Transfection Medium.[8]

  • Aspirate the medium and add the siRNA-lipid complex mixture to the cells.

  • Incubate the cells for 5-7 hours at 37°C in a CO2 incubator.[8]

  • After incubation, add 1 mL of normal growth medium (containing FBS and antibiotics).

  • Incubate for 48-72 hours before analysis to allow for target protein depletion.

BRD73954 Treatment

• Reagent: BRD73954 (dissolved in DMSO).

• Protocol:

  • Prepare a stock solution of BRD73954 in DMSO.

  • Dilute the stock solution in culture medium to the desired final concentration (e.g., a concentration range around the IC50 values for HDAC6 and HDAC8).

  • For the vehicle control, prepare a medium with the same final concentration of DMSO.

  • Replace the medium in the designated wells with the BRD73954-containing medium or the vehicle control medium.

  • Incubate for the desired time (e.g., 24-48 hours).

Western Blot Analysis

• Purpose: To confirm the knockdown of HDAC6 and HDAC8 at the protein level and to measure the level of α-tubulin acetylation.

• Protocol:

  • After the incubation period, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA assay.

  • Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-PAGE gel and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane overnight at 4°C with primary antibodies against:

    • HDAC6

    • HDAC8

    • Acetylated α-tubulin

    • Total α-tubulin (as a loading control)

    • GAPDH or β-actin (as a loading control)

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Quantify the band intensities using densitometry software.

Data Presentation and Interpretation

The quantitative data from the Western blot analysis can be summarized in the following table. The results should demonstrate a significant reduction in the target protein levels in the siRNA-treated groups and a corresponding increase in α-tubulin acetylation that mimics the effect of BRD73954.

Treatment Group	HDAC6 Protein Level (relative to control)	HDAC8 Protein Level (relative to control)	Acetylated α-Tubulin Level (relative to control)
Vehicle Control	1.00	1.00	1.00
BRD73954	No significant change	No significant change	> 5.0 (example value)
Scrambled siRNA	~1.00	~1.00	~1.00
HDAC6 siRNA	< 0.30	~1.00	> 5.0 (example value)
HDAC8 siRNA	~1.00	< 0.30	No significant change expected

Expected Outcome: Successful validation would show that the knockdown of HDAC6, but not HDAC8 or the scrambled control, results in a significant increase in acetylated α-tubulin, similar to the effect observed with BRD73954 treatment. This phenocopying provides strong evidence that the effect of BRD73954 on tubulin acetylation is mediated through its inhibition of HDAC6.

Signaling Pathway and Logic Diagram

The underlying logic of this target validation approach can be visualized as follows:

Figure 2. Mechanism of action for BRD73954 and HDAC6 siRNA on tubulin acetylation.

This guide provides a framework for using siRNA knockdown as a robust method to validate the cellular targets of BRD73954. By demonstrating that the genetic knockdown of HDAC6 phenocopies the effects of the compound, researchers can gain high confidence in its mechanism of action, a critical step in the drug development process.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Target deconvolution from phenotype-based drug discovery by using chemical proteomics approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. HDAC-6 interacts with and deacetylates tubulin and microtubules in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. HDAC-6 interacts with and deacetylates tubulin and microtubules in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. scbt.com [scbt.com]

Unveiling the Transcriptional Impact of BRD73954: A Comparative Analysis

For researchers, scientists, and drug development professionals, understanding the precise molecular effects of novel inhibitors is paramount. This guide provides a comparative analysis of BRD73954, a potent and selective dual inhibitor of histone deacetylase 6 (HDAC6) and HDAC8, focusing on its influence on gene expression profiles. We present available data, compare its selectivity with other HDAC inhibitors, and provide detailed experimental methodologies for further investigation.

BRD73954 has emerged as a significant tool in epigenetic research due to its high selectivity for HDAC6 and HDAC8, enzymes that play crucial roles in various cellular processes, including protein trafficking and gene regulation.[1][2][3][4][5] While its impact on tubulin acetylation is well-documented, a comprehensive understanding of its broader effects on the transcriptome has been less clear. This guide aims to synthesize the current knowledge and provide a framework for comparative analysis.

Performance Comparison: BRD73954 vs. Other HDAC Inhibitors

A key differentiator of BRD73954 is its remarkable selectivity. The following table summarizes the half-maximal inhibitory concentrations (IC50) of BRD73954 against a panel of HDAC enzymes, alongside values for other commonly used HDAC inhibitors for comparison.

Compound	HDAC1 (μM)	HDAC2 (μM)	HDAC3 (μM)	HDAC4 (μM)	HDAC6 (μM)	HDAC8 (μM)
BRD73954	12[2][4]	9[2][4]	23[2][4]	>33[4]	0.0036 [2][4]	0.12 [2][4]
SAHA (Vorinostat)	-	-	-	-	-	-
Trichostatin A	-	-	-	-	-	-
Entinostat (MS-275)	-	-	-	-	-	-

Note: Specific IC50 values for SAHA, Trichostatin A, and Entinostat can vary across different studies and are provided for comparative context. The exceptional potency of BRD73954 against HDAC6 and HDAC8 is a key feature.

Effects on Gene Expression: What the Data Shows

BRD73954 has been shown to increase the acetylation of α-tubulin, a primary substrate of HDAC6, without affecting the acetylation of histone H3.[2] This suggests that the primary transcriptional changes induced by BRD73954 may be indirect consequences of its effect on cytoplasmic proteins and cellular signaling pathways, rather than direct alteration of histone acetylation at gene promoters.

In contrast, pan-HDAC inhibitors like SAHA and Trichostatin A, which target a broader range of HDACs including class I enzymes, are known to cause widespread changes in gene expression.[6][7] A common target of these inhibitors is the upregulation of the cyclin-dependent kinase inhibitor p21 (CDKN1A), a key regulator of cell cycle arrest.[8] It is plausible that selective inhibition of HDAC8 by BRD73954 could also lead to changes in the expression of specific genes, as HDAC8 is a class I HDAC involved in transcriptional regulation.[1] However, without specific experimental data for BRD73954, this remains speculative.

Experimental Protocols

To facilitate further research into the transcriptomic effects of BRD73954, we provide detailed methodologies for key experiments.

Gene Expression Analysis by RNA-Sequencing

This protocol outlines the steps for analyzing global gene expression changes in a human cancer cell line (e.g., HeLa) treated with BRD73954.

1. Cell Culture and Treatment:

• Culture HeLa cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 incubator.

• Seed cells in 6-well plates and allow them to adhere and reach 70-80% confluency.

• Treat cells with a final concentration of 10 µM BRD73954 (dissolved in DMSO) or an equivalent volume of DMSO as a vehicle control.

• Incubate the cells for 48 hours.

2. RNA Extraction:

• After incubation, wash the cells with ice-cold phosphate-buffered saline (PBS).

• Lyse the cells directly in the wells using a suitable lysis buffer (e.g., TRIzol reagent).

• Isolate total RNA according to the manufacturer's protocol of the chosen RNA extraction kit, including a DNase treatment step to remove any contaminating genomic DNA.

• Assess RNA quality and quantity using a spectrophotometer (e.g., NanoDrop) and a bioanalyzer (e.g., Agilent Bioanalyzer).

3. Library Preparation and Sequencing:

• Prepare RNA-sequencing libraries from the isolated total RNA using a commercially available kit (e.g., NEBNext Ultra II RNA Library Prep Kit for Illumina).

• Perform sequencing on an Illumina sequencing platform (e.g., NovaSeq or NextSeq) to generate a sufficient number of reads for differential gene expression analysis.

4. Data Analysis:

• Assess the quality of the raw sequencing reads using tools like FastQC.

• Align the reads to the human reference genome (e.g., GRCh38) using a splice-aware aligner such as STAR.

• Quantify gene expression levels using tools like featureCounts or Salmon.

• Perform differential gene expression analysis between BRD73954-treated and vehicle-treated samples using packages like DESeq2 or edgeR in R.

• Identify genes with a statistically significant change in expression (e.g., adjusted p-value < 0.05 and a log2 fold change > 1 or < -1).

• Perform pathway and gene ontology analysis on the differentially expressed genes to identify enriched biological processes and pathways.

Western Blot for Protein Expression

This protocol allows for the validation of changes in protein levels, such as acetylated tubulin, as a result of BRD73954 treatment.

1. Cell Lysis and Protein Quantification:

• Following cell treatment as described above, wash cells with ice-cold PBS.

• Lyse cells in RIPA buffer containing protease and phosphatase inhibitors.

• Scrape the cells, collect the lysate, and centrifuge to pellet cell debris.

• Determine the protein concentration of the supernatant using a BCA protein assay.

2. SDS-PAGE and Western Blotting:

• Denature protein lysates by boiling in Laemmli sample buffer.

• Separate proteins by size on a polyacrylamide gel via SDS-PAGE.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST).

• Incubate the membrane with primary antibodies against acetylated α-tubulin, total α-tubulin, and a loading control (e.g., GAPDH or β-actin) overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Quantify band intensities using image analysis software.

Visualizing the Experimental Workflow and Signaling Pathway

To provide a clear overview of the experimental process and the known signaling impact of BRD73954, the following diagrams were generated using Graphviz.

Experimental workflow for analyzing gene expression changes induced by BRD73954.

Simplified signaling pathway showing BRD73954's inhibition of HDAC6 and subsequent increase in tubulin acetylation.

References

• 1. medkoo.com [medkoo.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. amsbio.com [amsbio.com]
• 4. selleckchem.com [selleckchem.com]
• 5. Discovery of the first histone deacetylase 6/8 dual inhibitors. | Broad Institute [broadinstitute.org]
• 6. Systematic Analysis of Time-Series Gene Expression Data on Tumor Cell-Selective Apoptotic Responses to HDAC Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Regulation of PD-L1 Expression by SAHA-Mediated Histone Deacetylase Inhibition in Lung Cancer Cells | MDPI [mdpi.com]
• 8. Mechanisms of Histone Deacetylase Inhibitor-Regulated Gene Expression in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

BRD73954 Cross-Reactivity Profile: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comprehensive overview of the cross-reactivity of the histone deacetylase (HDAC) inhibitor BRD73954 with other enzymes. The information is presented to facilitate objective comparison with alternative compounds and is supported by experimental data and detailed methodologies.

Executive Summary

BRD73954 is a potent inhibitor of histone deacetylases (HDACs), demonstrating significant selectivity for specific isoforms. This guide summarizes the cross-reactivity profile of BRD73954 against a panel of HDAC enzymes, presenting quantitative data for easy comparison. Detailed experimental protocols for assessing HDAC inhibition and the cellular effects of BRD73954 are also provided to enable researchers to conduct their own evaluations.

Data Presentation: Cross-Reactivity of BRD73954 with HDAC Enzymes

The inhibitory activity of BRD73954 has been evaluated against a range of HDAC isoforms. The half-maximal inhibitory concentration (IC50) values, which represent the concentration of the inhibitor required to reduce enzyme activity by 50%, are summarized in the table below. Lower IC50 values indicate higher potency.

Enzyme	IC50 (µM)	Selectivity Notes
HDAC1	12[1][2]	Over 3000-fold less potent than against HDAC6.
HDAC2	9[1][2]	Over 2500-fold less potent than against HDAC6.
HDAC3	23[1][2]	Over 6000-fold less potent than against HDAC6.
HDAC4	>33[2]	Minimal inhibition observed at high concentrations.
HDAC5	>33[2]	Minimal inhibition observed at high concentrations.
HDAC6	0.0036 [1]	Primary target, high potency.
HDAC7	13[2]	Significantly less potent than against HDAC6 and HDAC8.
HDAC8	0.12 [1][2]	Secondary target, high potency.
HDAC9	>33[2]	Minimal inhibition observed at high concentrations.

Data compiled from multiple sources. Slight variations in IC50 values may exist between different studies due to variations in experimental conditions.

Mechanism of Action and Cellular Effects

BRD73954 exerts its biological effects primarily through the potent inhibition of HDAC6 and HDAC8.[1][2] A key downstream effect of HDAC6 inhibition is the hyperacetylation of its substrate, α-tubulin.[1] This post-translational modification is known to affect microtubule stability and dynamics. In cellular assays, treatment with BRD73954 leads to a significant increase in the levels of acetylated α-tubulin.[1] Notably, at concentrations effective for inhibiting HDAC6, BRD73954 does not cause a significant change in the acetylation of histone H3, a substrate of class I HDACs (HDAC1, 2, and 3), underscoring its selectivity.[1]

Fig. 1: BRD73954 Signaling Pathway

Experimental Protocols

The following are representative protocols for assessing the cross-reactivity and cellular effects of HDAC inhibitors like BRD73954.

In Vitro HDAC Inhibition Assay (Fluorogenic)

This assay is commonly used to determine the IC50 values of compounds against purified HDAC enzymes.

Materials:

• Purified recombinant HDAC enzymes (HDAC1, 2, 3, 4, 5, 6, 7, 8, 9)

• Fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2)

• Developer solution (e.g., Trypsin in assay buffer with a broad-spectrum HDAC inhibitor like Trichostatin A to stop the reaction)

• BRD73954 and other test compounds dissolved in DMSO

• 96-well black microplates

• Fluorescence microplate reader

Procedure:

• Prepare serial dilutions of BRD73954 in assay buffer. The final DMSO concentration should be kept constant across all wells (typically ≤ 1%).

• Add the diluted compound or vehicle (DMSO) to the wells of the microplate.

• Add the purified HDAC enzyme to each well.

• Initiate the reaction by adding the fluorogenic HDAC substrate.

• Incubate the plate at 37°C for a specified time (e.g., 60 minutes).

• Stop the reaction by adding the developer solution. The developer cleaves the deacetylated substrate, releasing a fluorescent signal.

• Incubate for a further 15-30 minutes at 37°C.

• Measure the fluorescence using a microplate reader (e.g., excitation 360 nm, emission 460 nm).

• Calculate the percentage of inhibition for each concentration relative to the vehicle control.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).

Fig. 2: HDAC Inhibition Assay Workflow

Western Blot Analysis of α-tubulin Acetylation

This method is used to assess the effect of BRD73954 on the acetylation of its downstream target, α-tubulin, in a cellular context.

Materials:

• HeLa cells (or other suitable cell line)

• Cell culture medium and supplements

• BRD73954

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-acetylated-α-tubulin, anti-α-tubulin (as a loading control)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment: Seed HeLa cells in culture plates and allow them to adhere overnight. Treat the cells with various concentrations of BRD73954 (e.g., 10 µM) or vehicle (DMSO) for a specified time (e.g., 48 hours).[1]

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them using lysis buffer.

• Protein Quantification: Determine the protein concentration of the cell lysates using a BCA assay.

• SDS-PAGE: Normalize the protein amounts for each sample and separate the proteins by SDS-PAGE.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibodies against acetylated-α-tubulin and total α-tubulin overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and apply the chemiluminescent substrate.

• Imaging: Capture the signal using an imaging system. The intensity of the bands corresponding to acetylated-α-tubulin can be quantified and normalized to the total α-tubulin levels.

This comprehensive guide provides a solid foundation for understanding and further investigating the cross-reactivity profile of BRD73954. The provided data and protocols are intended to support researchers in making informed decisions for their drug discovery and development projects.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]

A Comparative Analysis of BRD73954: In Vitro Efficacy vs. In Vivo Potential

For Researchers, Scientists, and Drug Development Professionals

BRD73954 has emerged as a potent and selective dual inhibitor of histone deacetylase 6 (HDAC6) and HDAC8.[1] This guide provides a comprehensive comparison of the currently available in vitro data for BRD73954 and discusses the anticipated, yet currently unpublished, in vivo effects based on the preclinical evaluation of other HDAC inhibitors.

In Vitro Effects of BRD73954

The primary mechanism of action of BRD73954 is the inhibition of HDAC6 and HDAC8 enzymatic activity. This has been demonstrated through various in vitro assays, with the key findings summarized below.

Quantitative Data Summary

The inhibitory activity of BRD73954 against a panel of HDAC isoforms has been quantified, revealing a significant selectivity for HDAC6 and HDAC8.

HDAC Isoform	IC50 (µM)
HDAC6	0.0036
HDAC8	0.12
HDAC1	12
HDAC2	9
HDAC3	23
Data compiled from multiple sources. There are some discrepancies in the reported IC50 values across different suppliers, which may be due to variations in assay conditions.

Cellular Effects

In vitro studies using HeLa cells have shown that treatment with BRD73954 leads to a dose-dependent increase in the acetylation of α-tubulin, a known substrate of HDAC6. This indicates that BRD73954 effectively engages its target within a cellular context.

In Vivo Effects of BRD73954: An Outlook

As of the latest available data, specific in vivo efficacy, pharmacokinetic, and toxicology studies for BRD73954 have not been published. However, based on the established preclinical profiles of other HDAC inhibitors, particularly those targeting HDAC6, we can anticipate the potential in vivo characteristics of BRD73954.

Anticipated In Vivo Outcomes

Parameter	Expected Outcome for BRD73954 (based on other HDAC inhibitors)
Efficacy	Potential for tumor growth inhibition in xenograft models of various cancers, including those where HDAC6 or HDAC8 are implicated. Efficacy may be enhanced in combination with other anti-cancer agents.
Pharmacokinetics	The pharmacokinetic profile will be crucial for determining dosing regimens. Key parameters to be determined include bioavailability, plasma half-life, and tissue distribution. The hydroxamic acid moiety present in BRD73954 may influence its metabolic stability.
Toxicology	Common toxicities associated with HDAC inhibitors include fatigue, nausea, and thrombocytopenia. The selective nature of BRD73954 for HDAC6 and HDAC8 might result in a more favorable safety profile compared to pan-HDAC inhibitors.

Experimental Protocols

Detailed methodologies for the key experiments cited are crucial for the replication and validation of findings.

In Vitro HDAC Inhibition Assay

This assay quantifies the ability of a compound to inhibit the enzymatic activity of a specific HDAC isoform.

• Reagents : Recombinant human HDAC enzymes, a fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC), assay buffer, and the test compound (BRD73954).

• Procedure :

  • The test compound is serially diluted and added to the wells of a microplate.

  • The recombinant HDAC enzyme and the fluorogenic substrate are added to the wells.

  • The plate is incubated to allow the enzymatic reaction to proceed.

  • A developer solution (e.g., trypsin) is added to stop the reaction and cleave the deacetylated substrate, releasing a fluorescent signal.

  • The fluorescence is measured using a plate reader.

• Data Analysis : The IC50 value, the concentration of the inhibitor required to reduce the enzyme activity by 50%, is calculated by plotting the fluorescence intensity against the inhibitor concentration.

In Vitro a-Tubulin Acetylation Assay (Western Blot)

This assay determines the effect of an inhibitor on the acetylation of a specific cellular protein.

• Cell Culture and Treatment :

  • HeLa cells are cultured in appropriate media.

  • Cells are treated with varying concentrations of BRD73954 for a specified duration (e.g., 24-48 hours).

• Protein Extraction :

  • Cells are lysed to extract total protein.

  • Protein concentration is determined using a standard method (e.g., BCA assay).

• Western Blotting :

  • Equal amounts of protein are separated by SDS-PAGE and transferred to a membrane.

  • The membrane is blocked and then incubated with primary antibodies specific for acetylated α-tubulin and total α-tubulin (as a loading control).

  • The membrane is then incubated with a corresponding secondary antibody conjugated to a detection enzyme (e.g., HRP).

  • The signal is visualized using a chemiluminescent substrate.

• Data Analysis : The band intensities for acetylated and total α-tubulin are quantified, and the ratio of acetylated to total tubulin is calculated to determine the effect of the inhibitor.

General In Vivo Efficacy Study in a Xenograft Model

This protocol outlines a typical approach to evaluate the anti-tumor activity of an HDAC inhibitor in vivo.

• Animal Model : Immunocompromised mice (e.g., nude or SCID mice) are used.

• Tumor Implantation : Human cancer cells are implanted subcutaneously into the flanks of the mice.

• Treatment :

  • Once tumors reach a palpable size, mice are randomized into control and treatment groups.

  • The treatment group receives BRD73954 via a clinically relevant route of administration (e.g., oral gavage, intraperitoneal injection) at a predetermined dose and schedule. The control group receives the vehicle.

• Monitoring :

  • Tumor volume and body weight are measured regularly.

  • The health of the animals is monitored throughout the study.

• Endpoint : The study is terminated when tumors in the control group reach a predetermined size or at a specified time point. Tumors are then excised and may be used for further analysis (e.g., western blotting for target engagement).

• Data Analysis : Tumor growth inhibition is calculated by comparing the average tumor volume in the treated group to the control group. Statistical analysis is performed to determine the significance of the observed effects.

Visualizations

Signaling Pathway of BRD73954 Action

Caption: Mechanism of BRD73954 leading to increased α-tubulin acetylation.

Experimental Workflow for In Vitro HDAC Inhibition Assay

Caption: Workflow for determining the IC50 of BRD73954 against HDACs.

Logical Flow for In Vivo Efficacy Assessment

Caption: Logical steps for a typical in vivo xenograft study.

References

• 1. Discovery of the first histone deacetylase 6/8 dual inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Dual HDAC6/8 Inhibitors: Alternatives to BRD73954

For Researchers, Scientists, and Drug Development Professionals

The dual inhibition of histone deacetylase 6 (HDAC6) and histone deacetylase 8 (HDAC8) has emerged as a promising therapeutic strategy in oncology and other diseases. BRD73954 was an early prototype of a dual HDAC6/8 inhibitor, demonstrating the feasibility of targeting these two distinct HDAC classes with a single molecule. This guide provides a comparative overview of alternative compounds to BRD73954, presenting key experimental data, detailed protocols for relevant assays, and visualizations of the associated signaling pathways and experimental workflows.

Compound Performance Comparison

The following table summarizes the in vitro potency of BRD73954 and alternative dual HDAC6/8 inhibitors. The data is presented as IC50 values, which represent the concentration of the inhibitor required to reduce the activity of the target enzyme by 50%.

Compound	HDAC6 IC50 (nM)	HDAC8 IC50 (nM)	Other HDAC Isoform IC50s (µM)	Reference
BRD73954	3.6	120	HDAC1: 12, HDAC2: 9, HDAC3: 23	[1]
Isophthalamide Derivative (Compound 24)	21	37	Not specified
LASSBio-1911	Not specified	Not specified	Not specified	[1]

Note on LASSBio-1911: While consistently described as a potent dual HDAC6/8 inhibitor with demonstrated effects on downstream cellular pathways, specific IC50 values for LASSBio-1911 against HDAC6 and HDAC8 were not available in the reviewed literature.[1]

Signaling Pathways and Experimental Workflows

To understand the mechanism of action and the methods used to characterize these inhibitors, the following diagrams illustrate the key signaling pathways affected by dual HDAC6/8 inhibition and a typical experimental workflow for their evaluation.

References

• 1. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Disposal of BRD73954: A Guide to Safety and Compliance

For researchers and drug development professionals, the proper disposal of chemical compounds is a critical component of laboratory safety and environmental responsibility. This guide provides essential, step-by-step procedures for the safe disposal of BRD73954, a potent histone deacetylase (HDAC) inhibitor. Adherence to these guidelines is paramount to protect laboratory personnel and ensure compliance with regulatory standards.

Core Principles of Hazardous Drug Disposal

The disposal of BRD73954, like other hazardous drugs (HDs), is governed by stringent federal, state, and local regulations.[1] All personnel handling such materials must be thoroughly trained in procedures designed to prevent contamination and exposure.[1] A crucial first step is to consult the Safety Data Sheet (SDS) for the specific chemical, which provides critical information on handling and disposal.[1] In the absence of a specific SDS for BRD73954, the precautionary principle dictates treating it as a hazardous chemical waste.[1]

Handling and Storage of BRD73954

Proper handling and storage are crucial to maintain the integrity of BRD73954 and ensure the safety of laboratory personnel. The following table summarizes key quantitative parameters for handling and storage.

Parameter	Value	Source
Molecular Weight	284.31 g/mol	[2]
Formula	C₁₆H₁₆N₂O₃	[2]
Solubility in DMSO	56 mg/mL (196.96 mM)	[2]
Solubility in Ethanol	9 mg/mL	[2]
Water Solubility	Insoluble	[2]
Storage of Powder	3 years at -20°C	[2]
Storage in Solvent	1 year at -80°C; 1 month at -20°C	[2]

Note: It is recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles.[2]

Step-by-Step Disposal Protocol for BRD73954

1. Personal Protective Equipment (PPE): Before handling BRD73954, always wear appropriate PPE. This includes, but is not limited to, a lab coat, safety goggles, and chemical-resistant gloves.

2. Waste Segregation and Collection:

• Solid Waste: Unused or expired BRD73954 powder, as well as grossly contaminated items (e.g., weigh boats, spatulas), should be collected in a designated, leak-proof, and clearly labeled hazardous waste container.[1]

• Liquid Waste:

  • Solutions containing BRD73954 should be collected in a separate, sealed, and clearly labeled hazardous waste container.

  • Do not dispose of solutions containing BRD73954 down the drain.[3]

  • The first rinse of any container that held BRD73954 must be collected and disposed of as hazardous waste.[4]

• Sharps Waste: Needles, syringes, and other contaminated sharps should be disposed of in a designated sharps container.

3. Labeling of Hazardous Waste: All hazardous waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name (BRD73954), and any known hazards (e.g., "Toxic").

4. Storage of Hazardous Waste: Store hazardous waste containers in a designated, secure area away from general laboratory traffic.[1] This area should be well-ventilated and have secondary containment to prevent spills.[1][4]

5. Final Disposal: Arrange for the collection and disposal of hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Experimental Protocols

Detailed experimental protocols for the use of BRD73954 are not available within the provided search results. For specific methodologies, researchers should consult primary scientific literature citing the use of this compound.

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of BRD73954 waste.

Caption: Workflow for the safe disposal of BRD73954 waste.

References

• 1. benchchem.com [benchchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. acs.org [acs.org]
• 4. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

Essential Safety and Operational Guide for Handling BRD73954

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling of BRD73954, a potent and selective dual inhibitor of histone deacetylase (HDAC) 6 and 8. Adherence to these guidelines is critical for ensuring laboratory safety and the integrity of experimental outcomes.

Immediate Safety and Handling

While a specific Material Safety Data Sheet (MSDS) for BRD73954 is not publicly available, the following precautions are based on best practices for handling potent, research-grade small molecule inhibitors.

Personal Protective Equipment (PPE):

A comprehensive approach to personal protection is mandatory when handling BRD73954 in either powder or solution form.

PPE Category	Specific Recommendations
Eye Protection	Chemical safety goggles or a face shield.
Hand Protection	Nitrile gloves are required. Change gloves immediately if contaminated.
Body Protection	A lab coat must be worn at all times. For procedures with a risk of splashing, consider a chemically resistant apron.
Respiratory Protection	When handling the powder form, work in a certified chemical fume hood to avoid inhalation.

Emergency Procedures:

Situation	Immediate Action
Skin Contact	Immediately wash the affected area with copious amounts of soap and water. Remove contaminated clothing.
Eye Contact	Flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.
Inhalation	Move to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.
Spill	For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed container for disposal. For larger spills, evacuate the area and follow institutional emergency procedures.

Logistical Information: Storage and Stability

Proper storage is crucial to maintain the stability and activity of BRD73954.

Form	Storage Temperature	Duration
Powder	-20°C	3 years
4°C	2 years
In Solvent	-80°C	1 year[1]
-20°C	1 month

Note: Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles.

Chemical and Physical Properties

Property	Value
Molecular Formula	C₁₆H₁₆N₂O₃[2]
Molecular Weight	284.31 g/mol [2]
CAS Number	1440209-96-0[2]
Purity	≥98%[2]

Solubility and Solution Preparation

Solvent	Maximum Concentration
DMSO	56 mg/mL (196.96 mM)[3]
Ethanol	9 mg/mL with gentle warming[3]
Water	Insoluble[3]

Note: The use of fresh, anhydrous DMSO is recommended as moisture can reduce solubility.[3]

Experimental Protocols

In Vitro Cell-Based Assay: Measuring HDAC6 Inhibition

This protocol describes the treatment of HeLa cells with BRD73954 to assess its effect on the acetylation of α-tubulin, a known HDAC6 substrate.

Materials:

• HeLa cells

• BRD73954 powder

• Anhydrous DMSO

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Primary antibodies: anti-acetylated-α-tubulin, anti-α-tubulin (loading control)

• Secondary antibody (e.g., HRP-conjugated anti-rabbit or anti-mouse IgG)

• Chemiluminescent substrate

• Protein assay kit (e.g., BCA)

Procedure:

• Prepare Stock Solution: Dissolve BRD73954 powder in anhydrous DMSO to create a 10 mM stock solution.

• Cell Seeding: Plate HeLa cells in a 6-well plate at a density that will result in 70-80% confluency at the time of harvest.

• Cell Treatment: The following day, treat the cells with the desired concentration of BRD73954 (e.g., 10 µM) by diluting the stock solution in complete culture medium.[1] Include a vehicle control (DMSO only).

• Incubation: Incubate the cells for 48 hours at 37°C in a 5% CO₂ incubator.[1]

• Cell Lysis:

  • Wash the cells twice with ice-cold PBS.

  • Add an appropriate volume of ice-cold lysis buffer to each well.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay or similar method.

• Western Blotting:

  • Normalize protein amounts for all samples.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against acetylated-α-tubulin and α-tubulin overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Visualize the protein bands using a chemiluminescent substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize the acetylated-α-tubulin signal to the total α-tubulin signal. Compare the treated samples to the vehicle control to determine the effect of BRD73954 on α-tubulin acetylation.

Preparation of In Vivo Formulation (Oral Administration)

This protocol describes the preparation of a homogeneous suspension of BRD73954 for oral gavage in animal studies.

Materials:

• BRD73954 powder

• Carboxymethylcellulose sodium (CMC-Na) solution (e.g., 0.5% in sterile water)

Procedure:

• Weighing: Accurately weigh the required amount of BRD73954 powder.

• Suspension: For a 5 mg/mL suspension, add 5 mg of BRD73954 to 1 mL of the CMC-Na solution.[3]

• Homogenization: Mix the solution thoroughly to obtain a homogeneous suspension. This can be achieved by vortexing and/or sonication.

• Administration: The freshly prepared suspension should be used for oral administration.[1]

Mechanism of Action and Experimental Workflow

BRD73954 is a dual inhibitor of HDAC6 and HDAC8. Its primary mechanism in the context of the provided experimental protocol involves the inhibition of HDAC6, leading to an increase in the acetylation of its substrate, α-tubulin.[1]

Caption: Mechanism of action of BRD73954 as an HDAC6 inhibitor.

Caption: Experimental workflow for in vitro analysis of BRD73954.

Disposal Plan

All waste containing BRD73954, including unused stock solutions, contaminated consumables (e.g., pipette tips, tubes, gloves), and spill cleanup materials, must be disposed of as hazardous chemical waste. Follow all local, state, and federal regulations for hazardous waste disposal.

Disposal Steps:

• Segregation: Collect all BRD73954 waste in a dedicated, clearly labeled, and sealed hazardous waste container.

• Labeling: The container must be labeled with "Hazardous Waste" and the full chemical name "BRD73954".

• Storage: Store the waste container in a designated satellite accumulation area until it is collected by your institution's environmental health and safety department.

• Documentation: Maintain a log of the waste generated.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. selleckchem.com [selleckchem.com]